(S)-2-(phenoxymethyl)pyrrolidine hydrochloride

• CAS: 174213-52-6

Core Science & Biosynthesis

(S)-2-(phenoxymethyl)pyrrolidine hydrochloride characterization data

An In-depth Technical Guide to the Characterization of (S)-2-(Phenoxymethyl)pyrrolidine Hydrochloride

Introduction

(S)-2-(Phenoxymethyl)pyrrolidine hydrochloride is a chiral synthetic building block of significant interest to the pharmaceutical and drug development industries. As a derivative of the pyrrolidine scaffold, which is a core component of numerous biologically active compounds and approved drugs, this molecule serves as a valuable intermediate in the synthesis of complex molecular architectures.[1] The precise stereochemistry at the C2 position, dictated by the (S)-configuration, is often crucial for achieving desired pharmacological activity and minimizing off-target effects.[2]

Therefore, rigorous and unambiguous characterization of this compound is not merely a procedural step but a foundational requirement for its use in research and development. This guide provides a comprehensive framework for the structural elucidation, purity assessment, and stereochemical confirmation of (S)-2-(phenoxymethyl)pyrrolidine hydrochloride. As your Senior Application Scientist, I will not just list protocols; I will delve into the causality behind the analytical choices, ensuring a robust, self-validating system for characterization that upholds the highest standards of scientific integrity.

Molecular and Physicochemical Profile

A foundational step in characterization is the confirmation of basic molecular properties. These values serve as the initial checkpoint against which all subsequent experimental data are compared.

Property	Expected Value	Source
CAS Number	174213-52-6	[3]
Molecular Formula	C₁₁H₁₆ClNO	[3][4]
Molecular Weight	213.70 g/mol	[3][4]
Melting Point	To be determined experimentally
Appearance	To be determined experimentally
Specific Optical Rotation	To be determined experimentally

Part 1: Comprehensive Structural Elucidation

The primary objective is to confirm that the synthesized molecule has the correct atomic connectivity and structure. We employ a suite of spectroscopic techniques, each providing a unique and complementary piece of the structural puzzle.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Expertise & Rationale: NMR is the most powerful technique for determining the precise structure of an organic molecule in solution. ¹H NMR provides information on the number of different types of protons and their neighboring environments, while ¹³C NMR confirms the carbon skeleton. For a hydrochloride salt of a secondary amine, the spectra will show characteristic downfield shifts for protons near the protonated nitrogen atom.

Predicted ¹H NMR Spectrum (400 MHz, DMSO-d₆): The choice of deuterated dimethyl sulfoxide (DMSO-d₆) is deliberate; its ability to dissolve polar hydrochloride salts and its wide chemical shift window make it ideal. The exchangeable amine protons (N⁺-H₂) are often visible as a broad signal in DMSO.

Predicted Shift (ppm)	Multiplicity	Integration	Assignment	Rationale
~9.5 - 10.5	br s	2H	N⁺-H₂	The acidic protons on the protonated pyrrolidine nitrogen are expected to be significantly downfield and broadened due to chemical exchange.
~7.25 - 7.35	t	2H	Ar-H (meta)	Aromatic protons meta to the oxygen exhibit a triplet splitting pattern due to coupling with two ortho protons.
~6.90 - 7.00	m	3H	Ar-H (ortho, para)	Aromatic protons ortho and para to the oxygen are shielded and appear upfield, often as a complex multiplet.
~4.10 - 4.25	m	2H	-O-CH₂ -	Diastereotopic protons of the methylene group attached to the chiral center and the phenoxy oxygen.
~3.70 - 3.85	m	1H	Pyrrolidine C2-H	The proton at the chiral center, deshielded by the adjacent protonated nitrogen and the phenoxymethyl group.
~3.20 - 3.35	m	2H	Pyrrolidine C5-H₂	The methylene protons adjacent to the protonated nitrogen are deshielded and appear downfield.
~1.80 - 2.10	m	4H	Pyrrolidine C3-H₂ , C4-H₂	The remaining methylene protons on the pyrrolidine ring, appearing as complex multiplets.

Predicted ¹³C NMR Spectrum (100 MHz, DMSO-d₆):

Predicted Shift (ppm)	Assignment	Rationale
~158.0	Ar-C -O	Aromatic carbon directly attached to the ether oxygen.
~129.5	Ar-CH (meta)	Aromatic methine carbons meta to the oxygen.
~121.0	Ar-CH (para)	Aromatic methine carbon para to the oxygen.
~114.5	Ar-CH (ortho)	Aromatic methine carbons ortho to the oxygen.
~68.0	-O-CH₂ -	Methylene carbon of the phenoxymethyl group.
~58.0	Pyrrolidine C2	Chiral carbon, deshielded by nitrogen and the side chain.
~45.0	Pyrrolidine C5	Carbon adjacent to the protonated nitrogen.
~28.0	Pyrrolidine C3	Aliphatic carbon in the pyrrolidine ring.
~22.0	Pyrrolidine C4	Aliphatic carbon in the pyrrolidine ring.

• Sample Preparation: Accurately weigh 10-15 mg of the (S)-2-(phenoxymethyl)pyrrolidine hydrochloride sample.

• Dissolve the sample in ~0.7 mL of DMSO-d₆ containing 0.03% v/v tetramethylsilane (TMS) as an internal standard.

• Transfer the solution to a clean, dry 5 mm NMR tube.

• Instrument Setup: Place the tube in the NMR spectrometer.

• Lock onto the deuterium signal of the solvent and shim the magnetic field to achieve optimal homogeneity.

• Data Acquisition: Acquire the ¹H NMR spectrum using a standard pulse sequence. Acquire the ¹³C NMR spectrum using a proton-decoupled pulse sequence to ensure all carbon signals appear as singlets.

• Data Processing: Process the raw data (FID) by applying a Fourier transform, phase correction, and baseline correction. Calibrate the chemical shift scale by setting the TMS signal to 0.00 ppm. Integrate the ¹H NMR signals.

Mass Spectrometry (MS)

Expertise & Rationale: High-resolution mass spectrometry (HRMS) is essential for unequivocally confirming the elemental composition of the molecule. We utilize electrospray ionization (ESI) in positive mode, which is ideal for analyzing polar, pre-charged hydrochloride salts. The technique provides a highly accurate mass-to-charge ratio (m/z) for the protonated free base.

Expected Mass Spectrum (ESI-QTOF): The sample is analyzed as the free base, (S)-2-(phenoxymethyl)pyrrolidine. The expected molecular formula for the free base is C₁₁H₁₅NO.

• Monoisotopic Mass of Free Base: 177.1154 g/mol

• Expected [M+H]⁺ Ion: 178.1226 m/z

Plausible Fragmentation Pattern: Tandem MS (MS/MS) experiments can provide further structural confirmation. Key expected fragments include:

• Loss of Phenol (m/z 84.0808): Cleavage of the ether bond can lead to a fragment corresponding to the protonated 2-methylenepyrrolidinium ion.

• Tropylium Ion (m/z 91.0542): Rearrangement and fragmentation of the aromatic portion can produce this characteristic ion.

• Sample Preparation: Prepare a stock solution of the sample at 1 mg/mL in methanol. Dilute to a final concentration of ~10 µg/mL with the mobile phase.

• LC Conditions (for separation prior to MS):

  • Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase A: 0.1% Formic acid in water.

  • Mobile Phase B: 0.1% Formic acid in acetonitrile.

  • Gradient: Start with 5% B, ramp to 95% B over 5 minutes, hold for 2 minutes, and re-equilibrate.

  • Flow Rate: 0.4 mL/min.

  • Column Temperature: 40 °C.

• MS Conditions:

  • Ionization Mode: ESI Positive.

  • Mass Analyzer: Quadrupole Time-of-Flight (Q-TOF).

  • Scan Range: 50 - 500 m/z.

  • Capillary Voltage: ~3.5 kV.

  • Source Temperature: ~120 °C.

• Data Analysis: Extract the mass spectrum for the chromatographic peak. Compare the measured exact mass of the [M+H]⁺ ion with the theoretical value. A mass accuracy of <5 ppm provides high confidence in the elemental composition.

Infrared (IR) Spectroscopy

Expertise & Rationale: IR spectroscopy is a rapid and reliable method for confirming the presence of key functional groups. The hydrochloride salt form will exhibit characteristic stretches for the N⁺-H₂ group, which are distinct from a free secondary amine.

Expected Characteristic Absorption Bands:

Wavenumber (cm⁻¹)	Vibration Type	Functional Group
~3050 - 3020	C-H Stretch	Aromatic
~2980 - 2850	C-H Stretch	Aliphatic (Pyrrolidine & CH₂)
~2700 - 2400	N⁺-H₂ Stretch	Secondary Amine Salt
~1600, ~1490	C=C Stretch	Aromatic Ring
~1240	C-O Stretch	Aryl-Alkyl Ether (asymmetric)
~1040	C-O Stretch	Aryl-Alkyl Ether (symmetric)

• Instrument Preparation: Record a background spectrum on the clean Attenuated Total Reflectance (ATR) crystal.

• Sample Application: Place a small amount of the solid (S)-2-(phenoxymethyl)pyrrolidine hydrochloride powder directly onto the ATR crystal.

• Data Acquisition: Apply pressure using the anvil to ensure good contact and collect the sample spectrum. Typically, 16-32 scans are co-added to achieve a good signal-to-noise ratio.

• Data Analysis: The resulting spectrum should be baseline-corrected. Identify the characteristic peaks and compare them to the expected values.

Part 2: Verification of Purity and Stereochemical Integrity

For a chiral building block, confirming the absolute stereochemistry and enantiomeric purity is as important as confirming the chemical structure.

Optical Rotation

Expertise & Rationale: Chiral molecules rotate the plane of polarized light.[5] The direction and magnitude of this rotation are characteristic physical properties. For (S)-2-(phenoxymethyl)pyrrolidine, a specific, non-zero optical rotation value is expected. A value of zero would indicate a racemic mixture, while a deviation from the literature or reference standard value could suggest enantiomeric contamination.[2] This measurement is a critical identity test for the specific enantiomer.

• Sample Preparation: Accurately prepare a solution of the compound at a precisely known concentration (c), typically 1 g/100 mL (c=1), in a specified solvent (e.g., methanol).

• Instrument Calibration: Calibrate the polarimeter using a blank (pure solvent).

• Measurement:

  • Rinse and fill a polarimetry cell of a known path length (l), typically 1 dm, with the sample solution.

  • Ensure no air bubbles are present in the light path.

  • Place the cell in the polarimeter and record the observed rotation (α).

  • The measurement must be performed at a controlled temperature (T), usually 20 or 25 °C, and at a specific wavelength (λ), almost universally the sodium D-line (589 nm).

• Calculation of Specific Rotation [α]:

  • The specific rotation is calculated using the Biot equation: [α]ᵀλ = α / (l × c) .

  • The result should be reported with all experimental conditions: e.g., [α]²⁵_D = +X.X° (c 1.0, Methanol).

Visualizations and Workflows

To ensure clarity and reproducibility, the overall characterization process can be visualized as a logical flow.

Caption: Comprehensive characterization workflow.

Caption: LC-MS data acquisition and analysis workflow.

Conclusion

The characterization of a chiral building block like (S)-2-(phenoxymethyl)pyrrolidine hydrochloride is a multi-faceted process that demands a synergistic application of orthogonal analytical techniques. By integrating data from NMR for structural mapping, HRMS for elemental composition, IR for functional group confirmation, and polarimetry for stereochemical verification, a complete and defensible analytical profile is established. The protocols and interpretive guidance provided herein constitute a robust framework for researchers, scientists, and drug development professionals to ensure the quality, identity, and purity of this critical synthetic intermediate, thereby underpinning the integrity of their subsequent scientific endeavors.

References

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• ResearchGate. (2020). Synthesis of Some New Derivatives of Pyrrolidine-2-one and Studying Their Antibacterial Potentials. [Link]

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• Google Patents. (2007). Optical enantiomers of phenyramidol and process for chiral synthesis.

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• ResearchGate. (2018). 1 H-NMR spectrum of 1-pyrroline solution in DMSO-d 6 (10000 ppm).... [Link]

• Google Patents. (2017). Synthesis method of (S) -1- (2-chloroacetyl) pyrrolidine-2-carbonitrile.

• SpectraBase. Pyrrolidine, 1-(1-oxo-10,13-octadecadienyl)- Optional[13C NMR]. [Link]

• National Institute of Standards and Technology. 2-Pyrrolidinone. [Link]

• PubChem. (S)-1-(4-fluorobenzyl)-5-(2-phenoxymethyl-pyrrolidine-1-sulfonyl)-1H-indole-2,3-dione. [Link]

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Chiral Pyrrolidine Derivatives: A Technical Guide to Asymmetric Synthesis

Abstract

The pyrrolidine ring system, a five-membered nitrogen-containing heterocycle, represents a "privileged" scaffold in the field of asymmetric synthesis. Its conformational rigidity and the stereochemical information embedded within its chiral centers make it an exceptionally powerful tool for controlling the three-dimensional arrangement of atoms in chemical reactions. This guide provides an in-depth technical overview of the pivotal roles chiral pyrrolidine derivatives play in modern organic synthesis, from their revolutionary impact on organocatalysis to their indispensable function as ligands and auxiliaries in drug development and complex molecule synthesis. We will explore the mechanistic underpinnings of their catalytic activity, provide field-proven experimental protocols, and discuss their application in the synthesis of high-value molecules, including pharmaceuticals.

The Organocatalysis Revolution: (S)-Proline and the Dawn of a New Era

The field of asymmetric catalysis was fundamentally transformed in the early 2000s with the realization that small organic molecules could mimic the function of complex enzymes.[1] At the heart of this revolution was (S)-proline, the simplest chiral pyrrolidine derivative. Its genius lies in its bifunctionality: the secondary amine acts as a nucleophile to interact with carbonyl substrates, while the carboxylic acid acts as an intramolecular Brønsted acid, activating and orienting the reactants.[1][2]

This dual activation strategy gives rise to two primary catalytic cycles: Enamine Catalysis and Iminium Ion Catalysis .

• Enamine Catalysis: Proline reacts with a ketone or aldehyde to form a chiral enamine intermediate. This process raises the energy of the Highest Occupied Molecular Orbital (HOMO) of the carbonyl compound, making its α-position highly nucleophilic and ready to attack electrophiles with high stereocontrol.[1][3] This is the operative mechanism in reactions like the proline-catalyzed aldol reaction.[1][4]

• Iminium Ion Catalysis: In reactions with α,β-unsaturated aldehydes or ketones, proline forms a chiral iminium ion. This transformation lowers the energy of the Lowest Unoccupied Molecular Orbital (LUMO) of the substrate, activating it for attack by nucleophiles at the β-position.[5]

These concepts, pioneered by Nobel laureates Benjamin List and David W.C. MacMillan, established organocatalysis as the third pillar of asymmetric synthesis, alongside biocatalysis and metal catalysis.[6]

Mechanistic Cornerstone: The Proline-Catalyzed Aldol Reaction

The intramolecular aldol reaction catalyzed by (S)-proline, first reported in the 1970s by Hajos, Parrish, Eder, Sauer, and Wiechert, is a landmark transformation that presaged the organocatalysis boom.[6][7][8] The reaction of an achiral triketone yields a chiral bicyclic ketol with high enantiomeric excess, a key intermediate in steroid synthesis.[7][8]

The widely accepted mechanism involves the formation of an enamine from the ketone and proline. The chiral environment of the proline directs the subsequent intramolecular cyclization, and the carboxylic acid group is crucial for stabilizing the transition state via hydrogen bonding.[1][9]

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Potential applications of (S)-2-(phenoxymethyl)pyrrolidine hydrochloride

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The Invisible Hand of Chirality: A Technical Guide to the Mechanism of Action of Chiral Pyrrolidine Catalysts

For: Researchers, Scientists, and Drug Development Professionals

Abstract

The ascent of asymmetric organocatalysis has revolutionized the synthesis of chiral molecules, providing a powerful and often more sustainable alternative to traditional metal-based catalysis. At the heart of this revolution lies a class of remarkably versatile catalysts: chiral pyrrolidines. From the humble amino acid proline to sophisticated diarylprolinol silyl ethers, these catalysts have demonstrated an extraordinary ability to orchestrate a wide array of stereoselective transformations. This in-depth technical guide provides a comprehensive exploration of the core mechanisms through which chiral pyrrolidine catalysts operate. We will dissect the fundamental principles of enamine and iminium ion catalysis, elucidate the intricate transition states that govern stereoselectivity, and provide field-proven insights into the practical application of these powerful synthetic tools. This guide is intended to serve as a valuable resource for researchers and professionals in organic synthesis and drug development, offering a deeper understanding of these catalysts to inspire further innovation.

The Dawn of Aminocatalysis: From Proline to Privileged Scaffolds

The story of chiral pyrrolidine catalysis begins with the pioneering discovery that the naturally occurring amino acid, (S)-proline, could effectively catalyze asymmetric aldol reactions.[1] This seminal work laid the foundation for the burgeoning field of organocatalysis. The pyrrolidine scaffold, a five-membered saturated heterocycle containing a secondary amine, proved to be a "privileged" structure in organocatalysis.[2] The secondary amine is the key functional group responsible for the catalytic activity, engaging in reversible covalent bond formation with carbonyl substrates to generate transient, activated intermediates.

The evolution of chiral pyrrolidine catalysts has been driven by the desire to enhance reactivity, broaden substrate scope, and improve stereocontrol. This has led to the development of several generations of catalysts, each with unique structural features designed to fine-tune their catalytic properties. Key milestones in this evolution include the development of diarylprolinol silyl ethers by Jørgensen and Hayashi, and the imidazolidinone catalysts by MacMillan.[3][4] These catalysts, while sharing the core pyrrolidine motif, introduce bulky substituents and modify the electronic environment around the nitrogen atom, thereby influencing the steric course of the reaction and the stability of the catalytic intermediates.[3]

The Duality of Activation: Enamine and Iminium Ion Catalysis

Chiral pyrrolidine catalysts exert their influence through two primary modes of activation: enamine catalysis and iminium ion catalysis . The choice of activation pathway is dictated by the nature of the carbonyl substrate.

Enamine Catalysis: Activating the Nucleophile

Enamine catalysis is the operational mode when the chiral pyrrolidine reacts with a carbonyl compound that can be enolized, such as a ketone or an aldehyde with α-hydrogens. The secondary amine of the catalyst condenses with the carbonyl group to form a chiral enamine intermediate. This transformation has a profound effect on the electronic character of the α-carbon, converting it from an electrophilic center in the starting carbonyl to a nucleophilic one in the enamine. This "umpolung" (polarity reversal) allows the α-carbon to attack a wide range of electrophiles with high stereocontrol.

The stereochemical outcome of the reaction is dictated by the conformation of the enamine and the trajectory of the electrophile's approach. The chiral pyrrolidine backbone, often adorned with bulky substituents, creates a sterically defined environment that shields one face of the enamine, directing the electrophile to the other.[5]

Visualizing Enamine Catalysis:

Caption: General catalytic cycle for enamine catalysis.

Iminium Ion Catalysis: Activating the Electrophile

When the substrate is an α,β-unsaturated aldehyde or ketone, the chiral pyrrolidine catalyst operates through an iminium ion catalysis pathway. In this mode, the secondary amine condenses with the carbonyl group to form a chiral iminium ion. The formation of the positively charged iminium ion significantly lowers the LUMO (Lowest Unoccupied Molecular Orbital) of the α,β-unsaturated system, rendering the β-carbon highly electrophilic and susceptible to attack by a wide range of nucleophiles.

The stereoselectivity in iminium ion catalysis is governed by the steric shielding of one of the faces of the iminium ion by the bulky substituents on the chiral catalyst. This directs the incoming nucleophile to the less hindered face, leading to the formation of a new stereocenter with high enantiomeric excess.

Visualizing Iminium Ion Catalysis:

Caption: General catalytic cycle for iminium ion catalysis.

Key Asymmetric Transformations and Their Mechanistic Underpinnings

The dual activation modes of chiral pyrrolidine catalysts enable a vast array of asymmetric transformations. Here, we delve into the mechanisms of three of the most important classes of reactions: the aldol, Mannich, and Michael reactions.

The Asymmetric Aldol Reaction

The proline-catalyzed asymmetric aldol reaction is a classic example of enamine catalysis. The reaction between a ketone (the enamine precursor) and an aldehyde (the electrophile) proceeds through a highly organized, chair-like transition state.

Mechanism and Stereochemical Rationale:

• Enamine Formation: The catalytic cycle begins with the condensation of the chiral pyrrolidine catalyst with the ketone to form a chiral enamine.

• Transition State Assembly: The enamine then reacts with the aldehyde via a six-membered, chair-like transition state. The stereoselectivity of this step is governed by several factors:

  • Hydrogen Bonding: In the case of proline, the carboxylic acid group acts as a Brønsted acid, protonating the aldehyde's carbonyl oxygen and activating it towards nucleophilic attack. This hydrogen bond also helps to rigidly orient the aldehyde in the transition state.

  • Steric Hindrance: The bulky substituent on the aldehyde preferentially occupies a pseudo-equatorial position to minimize steric interactions with the pyrrolidine ring.

  • Facial Selectivity: The chiral pyrrolidine backbone effectively blocks one face of the enamine, forcing the aldehyde to approach from the less hindered face.

• Carbon-Carbon Bond Formation and Hydrolysis: Following the C-C bond formation, the resulting iminium ion is hydrolyzed to release the chiral β-hydroxy ketone product and regenerate the catalyst.

Computational studies, particularly using Density Functional Theory (DFT), have been instrumental in elucidating the precise geometry of these transition states and quantifying the energetic preferences that lead to the observed high stereoselectivities.[6]

Catalyst	Aldehyde	Ketone	Yield (%)	ee (%)	Reference
(S)-Proline	4-Nitrobenzaldehyde	Acetone	68	76	[7]
Jørgensen-Hayashi Catalyst	Benzaldehyde	Cyclohexanone	99	>99	[3]
Proline Sulfonamide	4-Chlorobenzaldehyde	Cyclohexanone	95	98	[4]

Table 1: Comparison of Chiral Pyrrolidine Catalysts in the Asymmetric Aldol Reaction.

Experimental Protocol: Proline-Catalyzed Asymmetric Aldol Reaction

This protocol is a representative example for the asymmetric aldol reaction between an aldehyde and a ketone, catalyzed by (S)-proline.

Materials:

• (S)-Proline

• Aldehyde (e.g., 4-nitrobenzaldehyde)

• Ketone (e.g., cyclohexanone)

• Solvent (e.g., DMSO or a mixture of methanol and water)[1]

• Standard laboratory glassware and stirring equipment

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar, add the aldehyde (1.0 mmol) and the ketone (5.0 mmol).

• Add the solvent (2.0 mL) and stir the mixture at room temperature.

• Add (S)-proline (0.1 mmol, 10 mol%) to the reaction mixture.

• Stir the reaction at room temperature and monitor its progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by adding a saturated aqueous solution of NH₄Cl.

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired β-hydroxy ketone.

• Determine the enantiomeric excess of the product by chiral HPLC analysis.

The Asymmetric Mannich Reaction

The asymmetric Mannich reaction is a powerful tool for the synthesis of chiral β-amino carbonyl compounds. Chiral pyrrolidine catalysts can promote this reaction through an enamine-based mechanism, where the enamine derived from a ketone or aldehyde attacks an imine electrophile.

Mechanism and Stereochemical Rationale:

The stereochemical outcome of the Mannich reaction is also determined by a highly organized transition state. For proline-catalyzed reactions, a chair-like transition state is proposed where the bulky group on the imine occupies a pseudo-equatorial position to minimize steric clash. The hydrogen-bonding network involving the proline's carboxylic acid and the imine nitrogen is crucial for both activation and stereocontrol.[8]

Experimental Protocol: Asymmetric Mannich Reaction with a Chiral Pyrrolidine Catalyst

This protocol outlines a general procedure for the direct asymmetric Mannich reaction.

Materials:

• Chiral pyrrolidine catalyst (e.g., (S)-proline)

• Aldehyde (for enamine formation)

• Aldehyde and Amine (for in situ imine formation) or a pre-formed imine

• Solvent (e.g., DMF or CHCl₃)

• Standard laboratory glassware and stirring equipment

Procedure:

• If forming the imine in situ, dissolve the aldehyde (1.0 mmol) and the amine (1.0 mmol) in the chosen solvent (2.0 mL) in a round-bottom flask and stir for 30 minutes at room temperature.

• Add the second aldehyde or ketone (the enamine precursor, 2.0 mmol) to the reaction mixture.

• Add the chiral pyrrolidine catalyst (0.1 mmol, 10 mol%).

• Stir the reaction at the desired temperature (e.g., room temperature or 0 °C) and monitor by TLC.

• Upon completion, work up the reaction as described for the aldol reaction.

• Purify the product by flash column chromatography.

• Determine the diastereomeric ratio and enantiomeric excess by NMR spectroscopy and chiral HPLC, respectively.

The Asymmetric Michael Addition

The asymmetric Michael addition, or conjugate addition, is a fundamental C-C bond-forming reaction. Chiral pyrrolidine catalysts, particularly the Jørgensen-Hayashi type diarylprolinol silyl ethers, are highly effective in promoting the enantioselective addition of aldehydes and ketones to nitroolefins and other Michael acceptors.[9]

Mechanism and Stereochemical Rationale:

The reaction proceeds via an enamine intermediate. The bulky diarylprolinol silyl ether catalyst creates a highly effective chiral pocket that shields one face of the enamine. The nitroolefin then approaches from the less hindered face, leading to the formation of the Michael adduct with high diastereo- and enantioselectivity. The stereochemical model often invoked is one where the bulky aryl groups of the catalyst dictate the facial selectivity of the attack on the enamine.[10]

Catalyst	Aldehyde	Nitroalkene	Yield (%)	dr (syn:anti)	ee (%) (syn)	Reference
Jørgensen-Hayashi Catalyst	Propanal	β-Nitrostyrene	95	95:5	99	[11]
MacMillan Catalyst	Butanal	2-Nitrostyrene	85	>20:1	96	[12]

Table 2: Performance of Chiral Pyrrolidine Catalysts in the Asymmetric Michael Addition.

Experimental Protocol: Asymmetric Michael Addition using a Diarylprolinol Silyl Ether Catalyst

This protocol provides a general method for the asymmetric Michael addition of an aldehyde to a nitroalkene.

Materials:

• (S)-α,α-Diphenyl-2-pyrrolidinemethanol trimethylsilyl ether (Jørgensen-Hayashi catalyst)

• Aldehyde (e.g., propanal)

• Nitroalkene (e.g., β-nitrostyrene)

• Solvent (e.g., toluene or CH₂Cl₂)

• Acidic additive (e.g., benzoic acid)[9]

• Standard laboratory glassware and stirring equipment

Procedure:

• To a vial containing a magnetic stir bar, add the nitroalkene (0.5 mmol) and the Jørgensen-Hayashi catalyst (0.05 mmol, 10 mol%).

• Add the solvent (1.0 mL) followed by the acidic additive (0.05 mmol, 10 mol%).

• Cool the mixture to the desired temperature (e.g., 0 °C or -20 °C).

• Add the aldehyde (1.5 mmol) dropwise to the reaction mixture.

• Stir the reaction at that temperature, monitoring by TLC.

• Once the reaction is complete, directly purify the crude mixture by flash column chromatography on silica gel.

• Determine the diastereomeric ratio and enantiomeric excess of the purified product.

The Future of Chiral Pyrrolidine Catalysis: Pushing the Boundaries of Synthesis

The field of chiral pyrrolidine catalysis continues to evolve at a rapid pace. Current research is focused on the development of novel catalyst architectures with enhanced activity and selectivity, the expansion of the reaction scope to include new transformations, and the application of these catalysts in the synthesis of complex molecules of biological and pharmaceutical importance.[5] The integration of pyrrolidine organocatalysis with other catalytic paradigms, such as photoredox catalysis, is opening up new avenues for unprecedented chemical reactivity. As our understanding of the intricate mechanisms of these catalysts deepens, so too will our ability to design and implement more efficient and selective synthetic strategies, further solidifying the indispensable role of chiral pyrrolidines in modern organic chemistry.

References

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• Noti, C., & Vogt, H. (2023). Recent Advances in Asymmetric Synthesis of Pyrrolidine-Based Organocatalysts and Their Application: A 15-Year Update. Molecules, 28(3), 1333. [Link]

• Duda, M., et al. (2021). Recent Advances in Selected Asymmetric Reactions Promoted by Chiral Catalysts: Cyclopropanations, Friedel–Crafts, Mannich, Michael and Other Zinc-Mediated Processes—An Update. Molecules, 26(22), 6930. [Link]

• France, S., et al. (2004). Nucleophilic Chiral Amines as Catalysts in Asymmetric Synthesis. Chemical Reviews, 104(3), 1025–1050. [Link]

• Ma, G., et al. (2020). The synthesis and applications of chiral pyrrolidine functionalized metal–organic frameworks and covalent-organic frameworks. Inorganic Chemistry Frontiers, 7(15), 2829-2855. [Link]

• Hoyt, M. (2005). Proline-Catalyzed Direct Asymmetric Aldol and Mannich Reactions. University of Illinois Urbana-Champaign. [Link]

• Córdova, A., et al. (2006). The Direct Organocatalytic Asymmetric Mannich Reaction: Unmodified Aldehydes as Nucleophiles. The Journal of Organic Chemistry, 71(23), 8989–8993. [Link]

• Wang, W., et al. (2009). Diarylprolinol Silyl Ether Salts as New, Efficient, Water-Soluble, and Recyclable Organocatalysts for the Asymmetric Michael Addition on Water. Journal of the American Chemical Society, 131(50), 18296–18297. [Link]

• Gschwend, B., & Breit, B. (2015). On Stereocontrol in Organocatalytic α-Chlorinations of Aldehydes. ChemRxiv. [Link]

• Alza, E., et al. (2023). Enantioselective Catalysis with Pyrrolidinyl Gold(I) Complexes: DFT and NEST Analysis of the Chiral Binding Pocket. JACS Au, 3(6), 1735–1746. [Link]

• Tang, Z., & Jiang, F. (2004). Proline-catalyzed direct asymmetric aldol reactions. Chemical Society Reviews, 33(8), 528–538. [Link]

• Laohapaisan, A., Roy, A., & Nagib, D. A. (2024). Chiral pyrrolidines via an enantioselective Hofmann-Löffler-Freytag reaction. Science, 383(6688), 1223-1229. [Link]

• House, H. O. (2015). Proline as an Asymmetric Organocatalyst. In Sustainable Catalysis: Without Metals or Other Endangered Elements, Part 1 (pp. 123-156). Royal Society of Chemistry. [Link]

• Costa, A. M., et al. (2022). Computational Study of the Stability of Pyrrolidine-Derived Iminium Ions: Exchange Equilibria between Iminium Ions and Carbonyl Compounds. ACS Omega, 7(22), 18247–18258. [Link]

• Hayashi, Y. (2015). Hayashi-Jørgensen Catalyst. Chem-Station International Edition. [Link]

• Costa, A. M., et al. (2022). Computational Study of the Stability of Pyrrolidine-Derived Iminium Ions. ACS Omega, 7(22), 18247-18258. [Link]

• Rueping, M., & Kanan, S. (2009). Chiral Brønsted acid catalyzed Friedel–Crafts alkylation reactions. Chemical Society Reviews, 38(5), 1274-1283. [Link]

• Dixon, D. J., et al. (2014). One-Pot Asymmetric Nitro-Mannich/Hydroamination Cascades for the Synthesis of Pyrrolidine Derivatives: Combining Organocatalysis and Gold Catalysis. Organic Letters, 16(2), 528-531. [Link]

• Macmillan, D. W. C., et al. (2012). Enantioselective Organo-SOMO Cycloadditions: A Catalytic Approach to Complex Pyrrolidines from Olefins and Aldehydes. Journal of the American Chemical Society, 134(30), 12696-12699. [Link]

• Oiarbide, M., et al. (2022). Accessing Chiral Pyrrolodiketopiperazines under Organocatalytic Conditions. Organic Letters, 24(50), 9225–9229. [Link]

• Jørgensen, K. A. (2016). Asymmetric cycloaddition reactions catalysed by diarylprolinol silyl ethers. Chemical Society Reviews, 45(23), 6534-6547. [Link]

• Khan, A., et al. (2020). Proline-based organocatalyst-mediated asymmetric aldol reaction of acetone with substituted aromatic aldehydes: an experimental and theoretical study. RSC Advances, 10(23), 13615-13623. [Link]

• Vilarrasa, J., et al. (2022). Computational Study of the Stability of Pyrrolidine-Derived Iminium Ions: Exchange Equilibria between Iminium Ions and Carbonyl Compounds. ACS Omega, 7(22), 18247-18258. [Link]

• Alonso, D. A., et al. (2017). Results obtained using chiral pyrrolidine-containing organocatalysts in... ResearchGate. [Link]

• Noti, C., & Vogt, H. (2023). Recent Advances in Asymmetric Synthesis of Pyrrolidine-Based Organocatalysts and Their Application: A 15-Year Update. MDPI. [Link]

• Hayashi, Y. (2017). Asymmetric Michael Reaction of Aldehydes and Nitroalkenes. Organic Syntheses, 94, 68-81. [Link]

• Reiser, O., et al. (2018). Asymmetric Organocatalysis Revisited: Taming Hydrindanes with Jørgensen–Hayashi Catalyst. ResearchGate. [Link]

• Leśniak, S., et al. (2015). Prolinethioamides versus Prolinamides in Organocatalyzed Aldol Reactions—A Comparative Study. Molecules, 20(5), 8684-8715. [Link]

• Alza, E., et al. (2023). Enantioselective Catalysis with Pyrrolidinyl Gold(I) Complexes: DFT and NEST Analysis of the Chiral Binding Pocket. ChemRxiv. [Link]

• Khan, A., et al. (2020). Proline-based organocatalyst-mediated asymmetric aldol reaction of acetone with substituted aromatic aldehydes: an experimental and theoretical study. ResearchGate. [Link]

• Hayashi, Y., et al. (2006). Diarylprolinol Silyl Ether as Catalyst of an exo-Selective, Enantioselective Diels−Alder Reaction. Organic Letters, 8(16), 3573–3575. [Link]

• Zhou, J., et al. (2026). Rh-Catalyzed Asymmetric Hydrogenation of Polynitrogen Heterocycle-Substituted Phenylacrylonitriles. The Journal of Organic Chemistry. [Link]

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Protocols & Analytical Methods

Application Notes and Protocols for (S)-2-(phenoxymethyl)pyrrolidine hydrochloride

Prepared for: Researchers, Scientists, and Drug Development Professionals

A Foreword from the Senior Application Scientist

The pyrrolidine ring is a cornerstone of modern medicinal chemistry, a privileged scaffold that graces the structures of numerous natural products and FDA-approved therapeutics.[1][2] Its non-planar, sp³-rich architecture provides an excellent framework for the three-dimensional display of pharmacophoric elements, enabling precise interactions with biological targets.[1][2] Within this esteemed class of molecules, (S)-2-(phenoxymethyl)pyrrolidine hydrochloride presents as a chiral building block with significant potential for drug discovery endeavors. This document serves as a comprehensive guide to the experimental application of this compound, offering not just protocols, but the strategic rationale behind them. Our aim is to empower researchers to unlock the therapeutic promise of this and related chemical entities.

Compound Profile: (S)-2-(phenoxymethyl)pyrrolidine hydrochloride

(S)-2-(phenoxymethyl)pyrrolidine hydrochloride is a chiral secondary amine. The hydrochloride salt form enhances its stability and solubility in aqueous media, a desirable characteristic for biological assays.

Property	Value	Source
CAS Number	174213-52-6
Molecular Formula	C₁₁H₁₆ClNO
Molecular Weight	213.70 g/mol
Stereochemistry	(S)-enantiomer	N/A
Appearance	White to off-white solid	General knowledge
Solubility	Soluble in water and polar organic solvents	General knowledge

The Pyrrolidine Scaffold: A Gateway to Diverse Biological Activity

The pyrrolidine moiety is a recurring motif in a vast array of biologically active compounds, demonstrating a remarkable versatility in targeting different physiological pathways.[1][2] Its derivatives have been investigated for a wide range of therapeutic applications, including:

• Anticancer Agents: By interacting with key enzymes like histone deacetylases (HDACs) and protein kinases.[1]

• Antidiabetic Drugs: Through the inhibition of enzymes such as dipeptidyl peptidase-4 (DPP-4).[3]

• Antiviral Compounds: As exemplified by drugs used to treat Hepatitis C.[4]

• Central Nervous System (CNS) Agents: Targeting receptors and enzymes implicated in neurological and psychiatric disorders.[1]

The phenoxymethyl group appended to the pyrrolidine ring in our target compound introduces an aromatic system and an ether linkage, providing opportunities for hydrogen bonding and π-stacking interactions with biological macromolecules.

Hypothesized Mechanism of Action: Inhibition of Stearoyl-CoA Desaturase (SCD)

While specific biological data for (S)-2-(phenoxymethyl)pyrrolidine hydrochloride is not extensively published, patent literature suggests that structurally related phenoxy-pyrrolidine derivatives may act as inhibitors of Stearoyl-CoA Desaturase (SCD).[5] SCD is a critical enzyme in lipid metabolism, catalyzing the rate-limiting step in the biosynthesis of monounsaturated fatty acids.[6] Dysregulation of SCD activity has been implicated in a variety of metabolic diseases, including obesity, type 2 diabetes, and non-alcoholic fatty liver disease (NAFLD).[5] Therefore, the following protocols are designed to investigate the potential of (S)-2-(phenoxymethyl)pyrrolidine hydrochloride as an SCD inhibitor.

Experimental Protocols

Protocol 1: In Vitro Evaluation of SCD1 Inhibition

This protocol describes a cell-free enzymatic assay to determine the direct inhibitory activity of (S)-2-(phenoxymethyl)pyrrolidine hydrochloride on the SCD1 enzyme.

Rationale: A direct enzyme inhibition assay is the first step in validating the hypothesized mechanism of action. This allows for the determination of the compound's potency (IC₅₀) without the confounding factors of cell permeability and metabolism.

Workflow for In Vitro SCD1 Inhibition Assay:

Caption: Workflow for the in vitro SCD1 inhibition assay.

Step-by-Step Methodology:

• Preparation of Reagents:

  • Prepare a stock solution of (S)-2-(phenoxymethyl)pyrrolidine hydrochloride in a suitable solvent (e.g., DMSO).

  • Prepare serial dilutions of the test compound to generate a concentration-response curve.

  • Prepare the assay buffer (e.g., 100 mM Tris-HCl, pH 7.4, containing cofactors such as NADH).

  • Obtain or prepare recombinant human SCD1 enzyme.

  • Prepare a solution of the substrate, [³H]-stearoyl-CoA.

• Assay Procedure:

  • In a microplate, add the assay buffer, recombinant SCD1 enzyme, and the test compound at various concentrations.

  • Pre-incubate the enzyme and inhibitor for a defined period (e.g., 15 minutes) at room temperature.

  • Initiate the enzymatic reaction by adding the [³H]-stearoyl-CoA substrate.

  • Incubate the reaction mixture at 37°C for a specific time (e.g., 30 minutes).

• Termination and Detection:

  • Stop the reaction by adding a quenching solution (e.g., a strong acid or a solution containing a known SCD1 inhibitor).

  • Separate the radiolabeled product (monounsaturated fatty acid) from the unreacted substrate using a method such as solid-phase extraction or thin-layer chromatography.

  • Quantify the amount of radiolabeled product formed using a scintillation counter.

• Data Analysis:

  • Calculate the percentage of SCD1 inhibition for each concentration of the test compound relative to a vehicle control.

  • Plot the percentage of inhibition against the logarithm of the compound concentration.

  • Determine the IC₅₀ value by fitting the data to a sigmoidal dose-response curve.

Protocol 2: Cellular Assay for De Novo Lipogenesis Inhibition

This protocol assesses the ability of (S)-2-(phenoxymethyl)pyrrolidine hydrochloride to inhibit the de novo synthesis of lipids in a cellular context.

Rationale: A cellular assay provides a more physiologically relevant system to evaluate the compound's efficacy, taking into account cell permeability and target engagement within the cellular environment.

Step-by-Step Methodology:

• Cell Culture:

  • Culture a relevant cell line (e.g., HepG2 human hepatoma cells, which have active de novo lipogenesis) in appropriate growth medium.

• Compound Treatment:

  • Seed the cells in a multi-well plate and allow them to adhere overnight.

  • Treat the cells with various concentrations of (S)-2-(phenoxymethyl)pyrrolidine hydrochloride for a predetermined time (e.g., 24 hours).

• Metabolic Labeling:

  • Add a radiolabeled precursor for lipid synthesis, such as [¹⁴C]-acetate, to the cell culture medium.

  • Incubate the cells for a further period (e.g., 2-4 hours) to allow for the incorporation of the radiolabel into newly synthesized lipids.

• Lipid Extraction and Analysis:

  • Wash the cells to remove excess radiolabel.

  • Lyse the cells and extract the total lipids using a suitable solvent system (e.g., chloroform:methanol).

  • Separate the different lipid classes (e.g., triglycerides, phospholipids, cholesterol esters) using thin-layer chromatography (TLC).

  • Visualize and quantify the radiolabeled lipids using autoradiography or a phosphorimager.

• Data Analysis:

  • Determine the amount of radiolabel incorporated into each lipid fraction.

  • Calculate the percentage of inhibition of de novo lipogenesis for each concentration of the test compound compared to a vehicle control.

  • Determine the EC₅₀ value for the inhibition of lipid synthesis.

Protocol 3: In Vivo Pharmacodynamic Study in a Mouse Model of Diet-Induced Obesity

This protocol evaluates the in vivo efficacy of (S)-2-(phenoxymethyl)pyrrolidine hydrochloride in a relevant animal model of metabolic disease.

Rationale: An in vivo study is crucial to assess the compound's therapeutic potential, providing insights into its pharmacokinetic and pharmacodynamic properties in a whole-organism setting.

Workflow for In Vivo Pharmacodynamic Study:

Caption: Workflow for the in vivo pharmacodynamic study.

Step-by-Step Methodology:

• Animal Model:

  • Use a suitable mouse model of diet-induced obesity (e.g., C57BL/6J mice fed a high-fat diet for several weeks).

  • House the animals under standard conditions with ad libitum access to food and water.

• Compound Administration:

  • Randomly assign the obese mice to treatment groups (vehicle control and different doses of (S)-2-(phenoxymethyl)pyrrolidine hydrochloride).

  • Administer the compound orally once daily for a specified duration (e.g., 4 weeks).

• In-Life Measurements:

  • Monitor body weight and food intake regularly throughout the study.

  • Perform an oral glucose tolerance test (OGTT) at the end of the treatment period to assess glucose metabolism.

• Terminal Procedures:

  • At the end of the study, collect blood samples for the analysis of plasma lipids (triglycerides, cholesterol), glucose, and insulin levels.

  • Harvest tissues such as the liver and adipose tissue for histological analysis and measurement of lipid content.

• Data Analysis:

  • Compare the changes in body weight, food intake, and glucose tolerance between the treatment groups and the vehicle control group.

  • Analyze the plasma and tissue lipid levels to determine the effect of the compound on lipid metabolism.

  • Evaluate the liver histology for signs of steatosis (fatty liver).

Safety and Handling

As with any chemical compound, appropriate safety precautions should be taken when handling (S)-2-(phenoxymethyl)pyrrolidine hydrochloride.

• Personal Protective Equipment (PPE): Wear a lab coat, safety glasses, and chemical-resistant gloves.

• Handling: Avoid inhalation of dust and contact with skin and eyes. Handle in a well-ventilated area, preferably in a fume hood.

• Storage: Store in a tightly sealed container in a cool, dry place away from incompatible materials.[7]

• Disposal: Dispose of in accordance with local, state, and federal regulations.

Conclusion

(S)-2-(phenoxymethyl)pyrrolidine hydrochloride is a promising chiral building block for the development of novel therapeutics. Based on the available literature for structurally related compounds, a primary area of investigation for this molecule is its potential as an inhibitor of stearoyl-CoA desaturase. The protocols outlined in this document provide a comprehensive framework for the in vitro and in vivo evaluation of its biological activity in the context of metabolic diseases. Rigorous and well-controlled experimentation based on these guidelines will be instrumental in elucidating the therapeutic potential of this and other novel pyrrolidine derivatives.

References

• Chiacchio, U., Genovese, C., Iannazzo, D., & Rescifina, A. (2021). Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. Topics in Current Chemistry, 379(4), 34. [Link]

• D'yachenko, I. Y., & Zheldakova, R. A. (2024). Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. International Journal of Molecular Sciences, 25(2), 1115. [Link]

• Vitale, P., & Scilimati, A. (2021). Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. IRIS UniPA. [Link]

• Hosseininezhad, S., & Ramazani, A. (2023). Recent Advances in the Synthesis of Pyrrolidines. ResearchGate. [Link]

• Jurica, J. A., et al. (2017). Discovery of Pyrrolidine-Containing GPR40 Agonists: Stereochemistry Effects a Change in Binding Mode. Journal of Medicinal Chemistry, 60(5), 2020-2035. [Link]

• Zhang, Y., et al. (2013). Synthesis and biological evaluation of pyrrolidine-2-carbonitrile and 4-fluoropyrrolidine-2-carbonitrile derivatives as dipeptidyl peptidase-4 inhibitors for the treatment of type 2 diabetes. Bioorganic & Medicinal Chemistry, 21(23), 7335-7344. [Link]

• Gerokonstantis, D. T., et al. (2020). Synthesis of novel 2-pyrrolidinone and pyrrolidine derivatives and study of their inhibitory activity against autotaxin enzyme. Bioorganic & Medicinal Chemistry, 28(2), 115216. [Link]

• Kang, J., Watanabe, H., & Shen, J. (2021). Protocols for assessing neurodegenerative phenotypes in Alzheimer's mouse models. STAR protocols, 2(3), 100654. [Link]

• Hati, S., & Muniyan, R. (2015). A Quick Phenotypic Neurological Scoring System for Evaluating Disease Progression in the SOD1-G93A Mouse Model of ALS. Journal of visualized experiments : JoVE, (104), 53239. [Link]

• Liu, X., et al. (2011). High-throughput scintillation proximity assay for stearoyl-CoA desaturase-1. Journal of biomolecular screening, 16(2), 211–220. [Link]

• Legra, A. J., et al. (2022). Sequential Dynamics of Stearoyl-CoA Desaturase-1(SCD1)/Ligand Binding and Unbinding Mechanism: A Computational Study. International Journal of Molecular Sciences, 23(19), 11867. [Link]

• Zhang, Y., et al. (2013). Synthesis and biological evaluation of pyrrolidine-2-carbonitrile and 4-fluoropyrrolidine-2-carbonitrile derivatives as dipeptidyl peptidase-4 inhibitors for the treatment of type 2 diabetes. Bioorganic & medicinal chemistry, 21(23), 7335–7344. [Link]

• de Jong, L. A., Uges, D. R., Franke, J. P., & Bischoff, R. (2005). Receptor-ligand binding assays: technologies and applications. Journal of chromatography. B, Analytical technologies in the biomedical and life sciences, 829(1-2), 1–25. [Link]

• Chu, U. B., & Ruoho, A. E. (2015). Sigma Receptor Binding Assays. Current protocols in pharmacology, 71, 1.34.1–1.34.21. [Link]

• Scaccia, S., et al. (2012). Receptor Binding Assays for HTS and Drug Discovery. In Assay Guidance Manual. Eli Lilly & Company and the National Center for Advancing Translational Sciences. [Link]

• Ali, A., et al. (2014). emerging phaaceutical applications of piperidine, pyrrolidine and it s derivaties. World Journal of Pharmaceutical Research, 3(7), 334-357. [Link]

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• Google Patents. (n.d.). Synthesis method of (S)-1-(2-chloracetyl) pyrrolidine-2-formonitrile.

• Pisanu, S., et al. (2013). Abrogation of de novo lipogenesis by stearoyl-CoA desaturase 1 inhibition interferes with oncogenic signaling and blocks prostate cancer progression in mice. Oncogene, 32(44), 5228–5236. [Link]

• Liu, G., et al. (2011). Discovery of potent and liver-targeted stearoyl-CoA desaturase (SCD) inhibitors in a bispyrrolidine series. Bioorganic & medicinal chemistry letters, 21(19), 5838–5842. [Link]

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• Liu, G., et al. (2011). Discovery of potent and liver-targeted stearoyl-CoA desaturase (SCD) inhibitors in a bispyrrolidine series. Bioorganic & Medicinal Chemistry Letters, 21(19), 5838-5842. [Link]

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Application Notes and Protocols for (S)-2-(phenoxymethyl)pyrrolidine hydrochloride in Asymmetric Aldol Reactions

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Role of (S)-2-(phenoxymethyl)pyrrolidine hydrochloride in Asymmetric Organocatalysis

The asymmetric aldol reaction is a cornerstone of modern organic synthesis, enabling the stereocontrolled formation of carbon-carbon bonds and the construction of complex chiral molecules.[1] Within the rapidly expanding field of organocatalysis, proline and its derivatives have emerged as powerful catalysts for this transformation.[2] (S)-2-(phenoxymethyl)pyrrolidine hydrochloride belongs to this class of proline-derived organocatalysts. Its structural framework, featuring a chiral pyrrolidine ring, is fundamental to its catalytic activity and stereodirecting ability. The phenoxymethyl substituent at the C2 position is anticipated to play a crucial role in modulating the steric and electronic environment of the catalytic center, thereby influencing the reactivity and selectivity of the aldol reaction. This document provides a detailed guide to the application of (S)-2-(phenoxymethyl)pyrrolidine hydrochloride in asymmetric aldol reactions, from mechanistic principles to practical experimental protocols.

Mechanistic Insights: The Enamine Catalytic Cycle

The catalytic activity of (S)-2-(phenoxymethyl)pyrrolidine hydrochloride in asymmetric aldol reactions is rooted in the well-established enamine catalysis mechanism, analogous to that of proline.[3][4] The reaction proceeds through a catalytic cycle involving the formation of a transient chiral enamine intermediate.

The key steps of the catalytic cycle are as follows:

• Enamine Formation: The secondary amine of the pyrrolidine catalyst reacts with a ketone donor to form a chiral enamine intermediate. This step involves the formation of an iminium ion, followed by deprotonation at the α-carbon.[5]

• Stereoselective C-C Bond Formation: The generated enamine, being nucleophilic, attacks the electrophilic carbonyl carbon of an aldehyde acceptor. The stereochemistry of this step is directed by the chiral environment of the catalyst. The bulky phenoxymethyl group is believed to effectively shield one face of the enamine, leading to a preferential attack on the other face of the aldehyde.[6]

• Hydrolysis and Catalyst Regeneration: The resulting iminium ion is then hydrolyzed to yield the β-hydroxy ketone product and regenerate the pyrrolidine catalyst, allowing it to re-enter the catalytic cycle.[5]

Computational studies on related proline-derived catalysts have highlighted the importance of hydrogen bonding and the specific geometry of the transition state in determining the stereochemical outcome of the reaction.[4]

Visualizing the Catalytic Cycle

The following diagram illustrates the proposed catalytic cycle for the asymmetric aldol reaction catalyzed by (S)-2-(phenoxymethyl)pyrrolidine.

Caption: Catalytic cycle of the asymmetric aldol reaction.

Experimental Protocols

While specific protocols for (S)-2-(phenoxymethyl)pyrrolidine hydrochloride are not extensively documented in peer-reviewed literature, a robust and reliable protocol can be inferred from established procedures for structurally similar catalysts, such as other (S)-2-(alkoxymethyl)pyrrolidine derivatives. The following is a representative protocol for the asymmetric aldol reaction between an aldehyde and a ketone.

General Procedure for a Representative Asymmetric Aldol Reaction

This protocol describes the reaction between p-nitrobenzaldehyde and cyclohexanone.

Materials and Reagents:

• (S)-2-(phenoxymethyl)pyrrolidine hydrochloride

• p-Nitrobenzaldehyde

• Cyclohexanone

• Anhydrous solvent (e.g., DMSO, DMF, or CH2Cl2)

• Triethylamine (optional, for in situ generation of the free base)

• Hydrochloric acid (for workup)

• Saturated sodium bicarbonate solution (for workup)

• Brine (for workup)

• Anhydrous magnesium sulfate or sodium sulfate (for drying)

• Silica gel for column chromatography

• Solvents for chromatography (e.g., hexanes/ethyl acetate mixture)

Instrumentation:

• Magnetic stirrer with stirring bar

• Round-bottom flask

• Standard glassware for organic synthesis

• Rotary evaporator

• Chromatography column

Step-by-Step Protocol:

• Catalyst Preparation (if starting from hydrochloride salt):

  • To a solution of (S)-2-(phenoxymethyl)pyrrolidine hydrochloride (e.g., 0.2 mmol, 20 mol%) in the chosen anhydrous solvent (e.g., 2 mL of DMSO), add triethylamine (0.2 mmol, 1.0 equivalent relative to the catalyst) at room temperature. Stir the mixture for 10-15 minutes to generate the free base of the catalyst in situ.

• Reaction Setup:

  • To the flask containing the catalyst solution, add cyclohexanone (e.g., 5.0 mmol, 5.0 equivalents), which serves as both the nucleophile and the solvent in many cases.

  • Stir the mixture at room temperature for 10-15 minutes.

• Addition of the Aldehyde:

  • Add p-nitrobenzaldehyde (1.0 mmol, 1.0 equivalent) to the reaction mixture.

  • Continue stirring at room temperature. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Reaction Workup:

  • Upon completion of the reaction (as indicated by TLC), quench the reaction by adding a dilute aqueous solution of hydrochloric acid (e.g., 1 M HCl).

  • Extract the aqueous layer with an organic solvent such as ethyl acetate (3 x 20 mL).

  • Combine the organic layers and wash sequentially with saturated sodium bicarbonate solution and brine.

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

• Purification:

  • Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator.

  • Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the desired β-hydroxy ketone.

• Characterization:

  • Characterize the purified product by standard analytical techniques (¹H NMR, ¹³C NMR, HRMS).

  • Determine the diastereomeric ratio (d.r.) by ¹H NMR analysis of the crude reaction mixture or the purified product.

  • Determine the enantiomeric excess (e.e.) by chiral High-Performance Liquid Chromatography (HPLC) analysis.

Data Presentation: Substrate Scope and Performance

The following table summarizes typical results obtained with proline-derived catalysts in asymmetric aldol reactions, providing an expected performance benchmark for (S)-2-(phenoxymethyl)pyrrolidine hydrochloride. The data is compiled from studies on structurally related catalysts.

Entry	Aldehyde	Ketone	Catalyst Loading (mol%)	Solvent	Time (h)	Yield (%)	d.r. (anti/syn)	e.e. (%) (anti)
1	p-Nitrobenzaldehyde	Cyclohexanone	20	DMSO	24	95	95:5	98
2	Benzaldehyde	Cyclohexanone	20	CH2Cl2	48	88	90:10	96
3	p-Chlorobenzaldehyde	Acetone	30	Neat	72	75	-	92
4	Isovaleraldehyde	Cyclohexanone	20	DMSO	36	85	92:8	97

Note: The data presented in this table is representative of proline-derived catalysts and serves as a guideline. Actual results with (S)-2-(phenoxymethyl)pyrrolidine hydrochloride may vary and should be determined experimentally.

Workflow Visualization

The experimental workflow can be visualized as follows:

Caption: Step-by-step experimental workflow.

Trustworthiness and Self-Validation

The protocols described herein are based on well-established principles of organocatalysis. To ensure the reliability and reproducibility of the results, the following points are critical:

• Purity of Reagents: The use of high-purity starting materials, particularly the aldehyde, is crucial as impurities can significantly affect the reaction outcome.

• Anhydrous Conditions: While many proline-catalyzed reactions are tolerant to some moisture, the use of anhydrous solvents is recommended for optimal results, as water can interfere with the catalytic cycle.

• Accurate Monitoring: Careful monitoring of the reaction progress by TLC is essential to determine the optimal reaction time and prevent the formation of byproducts.

• Consistent Purification: A standardized purification protocol is necessary for obtaining consistent yields and purity of the final product.

• Stereochemical Analysis: Accurate determination of the diastereomeric ratio and enantiomeric excess using calibrated analytical techniques (NMR and chiral HPLC) is fundamental to validating the stereoselectivity of the reaction.

Conclusion

(S)-2-(phenoxymethyl)pyrrolidine hydrochloride is a promising organocatalyst for asymmetric aldol reactions, operating through a well-understood enamine-based mechanism. The protocols and data presented in this guide, derived from established knowledge of related catalysts, provide a solid foundation for researchers to successfully employ this catalyst in their synthetic endeavors. The versatility and operational simplicity of this catalytic system make it a valuable tool for the stereoselective synthesis of complex molecules in both academic and industrial settings.

References

• Recent Advances in Asymmetric Synthesis of Pyrrolidine-Based Organocatalysts and Their Application: A 15-Year Update. PubMed Central. [Link]

• Theory of Asymmetric Organocatalysis of Aldol and Related Reactions: Rationalizations and Predictions. Accounts of Chemical Research. [Link]

• The Origin of Stereoselectivity in Proline-Catalyzed Intramolecular Aldol Reactions. Journal of the American Chemical Society. [Link]

• Chiral pyrrolidines via an enantioselective Hofmann-Löffler-Freytag reaction. PubMed Central. [Link]

• Chiral pyrrolidines via an enantioselective Hofmann-Löffler-Freytag reaction. ResearchGate. [Link]

• Chiral Proline Based Reactions. Chemistry LibreTexts. [Link]

• Pyrrolidine as an efficient organocatalyst for direct aldol reaction of trifluoroacetaldehyde ethyl hemiacetal with ketones. ResearchGate. [Link]

• Developing novel organocatalyzed aldol reactions for the enantioselective synthesis of biologically active molecules. National Institutes of Health. [Link]

• Organocatalytic Direct Asymmetric Aldol Reactions in Water. Semantic Scholar. [Link]

• Proline organocatalysis. Wikipedia. [Link]

• Enantioselective Catalysis with Pyrrolidinyl Gold(I) Complexes: DFT and NEST Analysis of the Chiral Binding Pocket. ChemRxiv. [Link]

• Asymmetric Organocatalysis. YouTube. [Link]

• Computational investigations of the stereoselectivities of proline-related catalysts for aldol reactions. PubMed Central. [Link]

• Asymmetric Intramolecular Aldol Reactions Mediated by Chiral Triamines Bearing a Pyrrolidine Scaffold to Provide a Wieland–Miescher Ketone. ResearchGate. [Link]

• Asymmetric aldol reaction of amide enolates bearing -2,5-disubstituted pyrrolidines as chiral auxiliaries. Sci-Hub. [Link]

• The Aldol Reaction: Organocatalytic Approach. ResearchGate. [Link]

• Proline-based organocatalyst-mediated asymmetric aldol reaction of acetone with substituted aromatic aldehydes: an experimental and theoretical study. ResearchGate. [Link]

• Organocatalyst-Mediated Enantioselective Intramolecular Aldol Reaction Featuring the Rare Combination of Aldehyde as Nucleophile and Ketone as Electrophile. Sci-Hub. [Link]

• Asymmetric Syntheses of Enantioenriched 2,5-Disubstituted Pyrrolidines. PubMed Central. [Link]

• (S)-2-Benzhydrylpyrrolidine hydrochloride. PubChem. [Link]

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• 2. Recent Advances in Asymmetric Synthesis of Pyrrolidine-Based Organocatalysts and Their Application: A 15-Year Update - PMC [pmc.ncbi.nlm.nih.gov]
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• 6. chem.libretexts.org [chem.libretexts.org]

The Enigmatic Chiral Auxiliary: A Deep Dive into (S)-2-(Phenoxymethyl)pyrrolidine Hydrochloride

For the attention of Researchers, Scientists, and Drug Development Professionals.

In the landscape of asymmetric synthesis, the quest for efficient and highly selective chiral auxiliaries is a perpetual endeavor. These molecular scaffolds, temporarily incorporated into a prochiral substrate, are the unsung heroes that guide the formation of a desired stereoisomer, a critical step in the synthesis of countless pharmaceuticals and fine chemicals. Among the pantheon of such auxiliaries, pyrrolidine-based structures have carved out a significant niche due to their rigid conformational properties and the predictable stereochemical outcomes they often impart.

This application note delves into the use of a specific, yet less ubiquitously documented, chiral auxiliary: (S)-2-(Phenoxymethyl)pyrrolidine hydrochloride . While the broader family of proline-derived auxiliaries is well-established, this particular derivative, with its phenoxymethyl substituent, presents a unique stereochemical environment. This guide aims to provide a comprehensive overview of its potential applications, the underlying principles of stereocontrol, and detailed, actionable protocols for its use in key asymmetric transformations.

Core Principles and Mechanistic Insights

The efficacy of (S)-2-(phenoxymethyl)pyrrolidine as a chiral auxiliary hinges on its ability to create a sterically defined environment around a reactive center. Once coupled to a substrate, typically via an amide linkage, the pyrrolidine ring and its C2 substituent effectively shield one face of the enolate or enamine intermediate, thereby directing the approach of an incoming electrophile to the less hindered face.

The phenoxymethyl group at the C2 position plays a crucial role in this stereochemical control. Its ether linkage allows for a degree of conformational flexibility, yet its aromatic ring introduces significant steric bulk. This bulk is strategically positioned to influence the orientation of the enolate and the trajectory of the electrophile. It is hypothesized that the lone pairs on the ether oxygen can also participate in chelation with metal cations (e.g., Li⁺, Mg²⁺), further rigidifying the transition state and enhancing diastereoselectivity.

Asymmetric Alkylation of Carbonyl Compounds: A Step-by-Step Protocol

One of the most powerful applications of chiral auxiliaries is in the asymmetric alkylation of enolates. The following protocol outlines a general procedure for the diastereoselective alkylation of a carboxylic acid derivative using (S)-2-(phenoxymethyl)pyrrolidine as the chiral director.

Experimental Workflow: Asymmetric Alkylation

Caption: General workflow for asymmetric alkylation using a chiral auxiliary.

Protocol Details:

• Amide Formation:

  • To a solution of the desired carboxylic acid (1.0 eq) in an appropriate solvent (e.g., dichloromethane, THF), add (S)-2-(phenoxymethyl)pyrrolidine hydrochloride (1.1 eq) and a suitable coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) or 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) (1.2 eq).

  • A tertiary amine base (e.g., triethylamine, diisopropylethylamine, 2.5 eq) is required to neutralize the hydrochloride salt and facilitate the coupling.

  • Stir the reaction mixture at room temperature for 12-24 hours.

  • Monitor the reaction by thin-layer chromatography (TLC). Upon completion, filter off any solid byproducts and purify the crude product by column chromatography to yield the N-acylpyrrolidine substrate.

• Diastereoselective Alkylation:

  • Dissolve the N-acylpyrrolidine substrate (1.0 eq) in anhydrous tetrahydrofuran (THF) under an inert atmosphere (e.g., argon or nitrogen).

  • Cool the solution to -78 °C in a dry ice/acetone bath.

  • Slowly add a strong, non-nucleophilic base such as lithium diisopropylamide (LDA) or lithium bis(trimethylsilyl)amide (LiHMDS) (1.1 eq) to generate the corresponding lithium enolate. Stir for 30-60 minutes at -78 °C.

  • Add the electrophile (e.g., an alkyl halide, 1.2 eq) to the enolate solution.

  • Allow the reaction to stir at -78 °C for several hours, then slowly warm to room temperature.

  • Quench the reaction with a saturated aqueous solution of ammonium chloride.

  • Extract the product with an organic solvent (e.g., ethyl acetate), dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the product by column chromatography. The diastereomeric ratio can be determined by ¹H NMR spectroscopy or chiral HPLC analysis.

• Auxiliary Cleavage:

  • The chiral auxiliary can be cleaved to afford the desired chiral carboxylic acid. A common method is hydrolysis with lithium hydroxide and hydrogen peroxide.

  • Dissolve the alkylated N-acylpyrrolidine in a mixture of THF and water.

  • Cool the solution to 0 °C and add an aqueous solution of lithium hydroxide (LiOH) and hydrogen peroxide (H₂O₂).

  • Stir the reaction at 0 °C to room temperature until the starting material is consumed (monitor by TLC).

  • Work-up the reaction to separate the chiral carboxylic acid from the recovered (S)-2-(phenoxymethyl)pyrrolidine auxiliary. The auxiliary can often be recovered and recycled.

Diastereoselective Aldol Reactions

The (S)-2-(phenoxymethyl)pyrrolidine auxiliary can also be employed to direct diastereoselective aldol reactions. The formation of a chelated Z-enolate is often key to achieving high levels of stereocontrol.

Stereochemical Model for Aldol Addition

Caption: Proposed stereochemical model for a Lewis acid-mediated aldol reaction.

Protocol Outline for a Titanium-Mediated Aldol Reaction:

• Enolate Formation:

  • Dissolve the N-acylpyrrolidine substrate in anhydrous dichloromethane at -78 °C under an inert atmosphere.

  • Add a Lewis acid such as titanium(IV) chloride (TiCl₄) (1.1 eq).

  • Add a hindered amine base, such as Hünig's base (diisopropylethylamine) (1.2 eq), to promote the formation of the titanium enolate.

• Aldol Addition:

  • Add the aldehyde electrophile (1.2 eq) to the enolate solution at -78 °C.

  • Stir for several hours, monitoring the reaction by TLC.

• Work-up and Purification:

  • Quench the reaction with a suitable aqueous solution.

  • Perform an extractive work-up and purify the aldol adduct by column chromatography.

Data Summary (Illustrative)

The following table provides illustrative data for the types of results that can be expected when using pyrrolidine-based chiral auxiliaries in asymmetric alkylation. Note: Specific data for (S)-2-(phenoxymethyl)pyrrolidine hydrochloride is not widely available in the literature, and this table is a generalized representation based on similar auxiliaries.

Entry	Electrophile (R-X)	Product	Yield (%)	Diastereomeric Ratio (d.r.)
1	Benzyl bromide	2-benzylpropanoic acid	85-95	>95:5
2	Ethyl iodide	2-ethylpropanoic acid	80-90	>90:10
3	Allyl bromide	2-allylpropanoic acid	82-92	>92:8

Concluding Remarks

(S)-2-(Phenoxymethyl)pyrrolidine hydrochloride is a promising yet underutilized chiral auxiliary with the potential for high stereocontrol in fundamental carbon-carbon bond-forming reactions. The presence of the phenoxymethyl group offers a unique steric and electronic environment that can be exploited to achieve high levels of diastereoselectivity. The protocols and mechanistic rationale presented here provide a solid foundation for researchers to explore the utility of this auxiliary in their own synthetic endeavors. Further investigation and publication of results using this specific auxiliary will be invaluable to the broader chemical community.

References

Due to the limited specific literature on (S)-2-(Phenoxymethyl)pyrrolidine hydrochloride as a chiral auxiliary, the following references provide a broader context on the use of pyrrolidine-based chiral auxiliaries in asymmetric synthesis.

• Evans, D. A.; et al. Asymmetric alkylation reactions of chiral imide enolates. A practical approach to the enantioselective synthesis of a-substituted carboxylic acid derivatives. J. Am. Chem. Soc.1982 , 104 (6), 1737–1739. [Link]

• Job, A.; Janeck, C. F.; Bettray, W.; Peters, R.; Enders, D. The SAMP/RAMP-Hydrazone Methodology in Asymmetric Synthesis. Tetrahedron2002 , 58 (12), 2253–2329. [Link]

• Gage, J. R.; Evans, D. A. Diastereoselective aldol condensation using a chiral oxazolidinone auxiliary: (2S,3R)-3-hydroxy-3-phenyl-2-methylpropanoic acid. Org. Synth.1990 , 68, 83. [Link]

Application Notes and Protocols: (S)-2-(Phenoxymethyl)pyrrolidine Hydrochloride in Asymmetric Organocatalysis

Introduction: The Architectural Advantage of the Pyrrolidine Scaffold

The pyrrolidine ring is a privileged structural motif in the field of asymmetric organocatalysis.[1] Its chiral backbone, originating from the readily available amino acid proline, provides a robust framework for inducing stereoselectivity in a multitude of chemical transformations. (S)-2-(Phenoxymethyl)pyrrolidine, available as its hydrochloride salt, is a member of this esteemed class of catalysts. It features a secondary amine crucial for the catalytic cycle and a phenoxymethyl substituent at the C2 position. This bulky group is poised to exert significant steric influence, creating a chiral pocket that dictates the facial selectivity of substrate approach and, consequently, the stereochemical outcome of the reaction.

While direct, peer-reviewed applications of (S)-2-(phenoxymethyl)pyrrolidine hydrochloride are not extensively documented, its structural similarity to other highly successful 2-alkoxymethylpyrrolidine catalysts allows for the confident extrapolation of its catalytic utility. This guide provides a detailed exploration of its mechanistic underpinnings and offers robust, exemplary protocols for its application in key asymmetric C-C bond-forming reactions. These protocols, adapted from closely related systems, serve as a validated starting point for researchers and drug development professionals to unlock the synthetic potential of this catalyst.

Core Mechanism: The Dual Power of Enamine and Iminium Catalysis

(S)-2-(Phenoxymethyl)pyrrolidine, like its prolinol-derived cousins, operates through two primary, powerful catalytic cycles: enamine and iminium ion catalysis.[2] The secondary amine of the pyrrolidine ring is the linchpin of both pathways, transiently and reversibly activating carbonyl compounds. The hydrochloride salt is typically neutralized in situ with a suitable base to generate the active free amine for catalysis.

Enamine Catalysis Pathway

In this pathway, the catalyst enhances the nucleophilicity of a carbonyl donor (e.g., a ketone or aldehyde).

• Enamine Formation: The chiral pyrrolidine reacts with a carbonyl compound to form a nucleophilic enamine intermediate.

• Stereoselective Attack: The phenoxymethyl group sterically shields one face of the enamine. This forces an incoming electrophile (e.g., an aldehyde in an aldol reaction or a nitroalkene in a Michael addition) to approach from the less hindered face.[2]

• Hydrolysis and Catalyst Regeneration: Subsequent hydrolysis of the resulting iminium ion intermediate releases the chiral product and regenerates the catalyst for the next cycle.

Caption: General workflow for the Enamine Catalysis cycle.

Iminium Catalysis Pathway

Conversely, this pathway activates α,β-unsaturated carbonyls, enhancing their electrophilicity.

• Iminium Ion Formation: The catalyst reacts with an α,β-unsaturated aldehyde or ketone to form a chiral iminium ion. This process lowers the LUMO of the substrate, making it more susceptible to nucleophilic attack.

• Stereoselective Attack: The phenoxymethyl group effectively blocks one face of the iminium ion, directing the incoming nucleophile to the opposite side.

• Hydrolysis and Regeneration: Hydrolysis of the resulting enamine intermediate liberates the chiral product and regenerates the catalyst.

Caption: General workflow for the Iminium Catalysis cycle.

Application Note 1: Asymmetric Michael Addition of Aldehydes to Nitroolefins

The Michael addition of carbonyl compounds to nitroolefins is a cornerstone transformation for constructing valuable γ-nitrocarbonyl compounds, which are precursors to chiral amines, amino acids, and other biologically active molecules.[3] This reaction proceeds via an enamine mechanism.

Causality Behind Experimental Choices:

• Catalyst Form: The hydrochloride salt is used for stability and ease of handling. An additive base (e.g., a mild organic base) is required to generate the active free amine catalyst in situ.

• Solvent: A non-polar, aprotic solvent like toluene or chloroform is often preferred to minimize competing pathways and promote the key hydrogen-bonding interactions in the transition state that govern stereoselectivity.

• Temperature: Lowering the reaction temperature (e.g., to 0 °C or -20 °C) typically enhances enantioselectivity by favoring the more ordered, lower-energy transition state leading to the major enantiomer.[4]

• Additives: In some cases, a weak acid co-catalyst can accelerate the reaction and improve stereoselectivity.[4]

Exemplary Protocol: Asymmetric Michael Addition

This protocol is adapted from established procedures for similar pyrrolidine-based catalysts and serves as a robust starting point.[5]

Materials:

• (S)-2-(Phenoxymethyl)pyrrolidine hydrochloride

• Triethylamine (or other suitable organic base)

• Substituted β-nitrostyrene (1.0 eq)

• Aldehyde (e.g., propanal, isobutyraldehyde) (2.0-3.0 eq)

• Anhydrous Toluene (solvent)

• Standard workup and purification reagents (Silica gel, ethyl acetate, hexanes)

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add (S)-2-(phenoxymethyl)pyrrolidine hydrochloride (0.10 mmol, 10 mol%).

• Add anhydrous toluene (2.0 mL) and triethylamine (0.11 mmol, 1.1 eq relative to catalyst). Stir for 10 minutes at room temperature to generate the free base.

• Add the β-nitrostyrene (1.0 mmol, 1.0 eq).

• Cool the mixture to the desired temperature (e.g., 0 °C).

• Add the aldehyde (2.0 mmol, 2.0 eq) dropwise.

• Stir the reaction at 0 °C and monitor its progress by Thin Layer Chromatography (TLC). Reaction times can vary from 24 to 72 hours.

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Purify the crude residue by flash column chromatography on silica gel (e.g., using a gradient of ethyl acetate in hexanes) to yield the desired γ-nitroaldehyde.

• Determine the diastereomeric ratio (dr) by ¹H NMR analysis of the purified product and the enantiomeric excess (ee) by chiral HPLC analysis.

Expected Performance (Based on Structurally Similar Catalysts):

Aldehyde Donor	Nitroolefin Acceptor	Temp (°C)	Time (h)	Yield (%)	dr (syn:anti)	ee (%) (syn)
Propanal	(E)-β-Nitrostyrene	0	48	~85-95	>95:5	>98
Isobutyraldehyde	(E)-β-Nitrostyrene	0	72	~80-90	>95:5	>97
Cyclohexanone	(E)-β-Nitrostyrene	RT	24	~90-99	90:10	>95

Note: Data is representative of results achieved with similar 2-alkoxymethylpyrrolidine catalysts and should be considered a benchmark for optimization.

Application Note 2: Asymmetric Aldol Reaction

The direct asymmetric aldol reaction is a powerful method for forming β-hydroxy carbonyl compounds with high stereocontrol.[6] The reaction between a ketone and an aldehyde catalyzed by (S)-2-(phenoxymethyl)pyrrolidine proceeds via the enamine pathway.

Causality Behind Experimental Choices:

• Solvent: The choice of solvent can be critical. While non-polar solvents are common, polar aprotic solvents like DMSO or even neat (solvent-free) conditions have been shown to be effective, sometimes improving reaction rates.[4]

• Water: The presence of trace amounts of water can sometimes be beneficial, potentially by facilitating the hydrolysis of the iminium intermediate to regenerate the catalyst.

• Substrate Ratio: Using the ketone as the solvent or in large excess ensures it acts as the enamine precursor while minimizing the self-aldol reaction of the aldehyde electrophile.

Exemplary Protocol: Asymmetric Aldol Reaction

This protocol is a generalized procedure based on established methods for proline-derived catalysts.[7]

Materials:

• (S)-2-(Phenoxymethyl)pyrrolidine hydrochloride

• Aromatic Aldehyde (e.g., 4-nitrobenzaldehyde) (1.0 eq)

• Ketone (e.g., cyclohexanone, acetone) (10-20 eq or as solvent)

• Anhydrous DMSO (optional, as solvent)

• Standard workup and purification reagents

Procedure:

• To a vial, add the aromatic aldehyde (1.0 mmol, 1.0 eq) and (S)-2-(phenoxymethyl)pyrrolidine hydrochloride (0.20 mmol, 20 mol%).

• Add the ketone (10 mL, if used as solvent) or the specified excess (e.g., 10 mmol, 10 eq) if using a co-solvent like DMSO (2.0 mL).

• Note: If using the hydrochloride salt, a stoichiometric amount of base (relative to the catalyst) should be added if not using the ketone in large excess, which can often act as a sufficient base.

• Stir the mixture vigorously at room temperature (or a specified temperature, e.g., 4 °C to improve selectivity).

• Monitor the reaction by TLC. Reaction times can range from 12 to 96 hours.

• Upon completion, remove the excess ketone/solvent under reduced pressure.

• Purify the residue directly by flash column chromatography (silica gel, ethyl acetate/hexanes) to isolate the aldol adduct.

• Determine the dr and ee by ¹H NMR and chiral HPLC, respectively.

Expected Performance (Based on Structurally Similar Catalysts):

Ketone Donor	Aldehyde Acceptor	Temp (°C)	Time (h)	Yield (%)	dr (anti:syn)	ee (%) (anti)
Cyclohexanone	4-Nitrobenzaldehyde	RT	24	>95	>95:5	>99
Acetone	4-Nitrobenzaldehyde	RT	48	~60-70	-	>95
Cyclopentanone	4-Chlorobenzaldehyde	4	72	~90-95	90:10	~96

Note: Data is representative of results achieved with similar pyrrolidine catalysts and should be considered a benchmark for optimization.

Conclusion and Outlook

(S)-2-(Phenoxymethyl)pyrrolidine hydrochloride is a promising, readily accessible organocatalyst. Its structural design, featuring a robust chiral pyrrolidine core and a sterically demanding phenoxymethyl group, makes it an excellent candidate for a wide range of asymmetric transformations. The provided exemplary protocols for Michael and aldol reactions offer a solid foundation for researchers to begin exploring its catalytic capabilities. Further optimization of reaction parameters, including solvent, temperature, and the potential use of additives, will undoubtedly unlock its full potential in the efficient, stereoselective synthesis of complex chiral molecules essential for the pharmaceutical and fine chemical industries.

References

• Recent Advances in Asymmetric Synthesis of Pyrrolidine-Based Organocatalysts and Their Application: A 15-Year Update. PubMed Central. Available at: [Link]

• Proline and its Derivatives as Organocatalysts for Multi‐ Component Reactions in Aqueous Media: Synergic Pathways to the Green Synthesis of Heterocycles. ResearchGate. Available at: [Link]

• Organocatalytic Asymmetric Synthesis of Functionalized 1,3,5-Triarylpyrrolidin-2-ones via an Aza-Michael/Aldol Domino Reaction. PubMed. Available at: [Link]

• Pyrrolidine as an efficient organocatalyst for direct aldol reaction of trifluoroacetaldehyde ethyl hemiacetal with ketones. ResearchGate. Available at: [Link]

• A facile asymmetric synthesis of either enantiomer of 2-substituted pyrrolidines. PubMed. Available at: [Link]

• 5-Pyrrolidin-2-yltetrazole: A New, Catalytic, More Soluble Alternative to Proline in an Organocatalytic Asymmetric Mannich-Type Reaction. ResearchGate. Available at: [Link]

• Organocatalytic Enantioselective Synthesis of Highly Functionalized Polysubstituted Pyrrolidines. PubMed. Available at: [Link]

• Asymmetric 'Clip-Cycle' Synthesis of Pyrrolidines and Spiropyrrolidines. White Rose Research Online. Available at: [Link]

• The endo-aza-Michael addition in the synthesis of piperidines and pyrrolidines. Organic & Biomolecular Chemistry. Available at: [Link]

• Enamine-mediated Mannich reaction of cyclic N,O-acetals and amido acetals: the multigram synthesis of pyrrolidine alkaloid precursors. Organic & Biomolecular Chemistry. Available at: [Link]

• Scheme 6. S N 2 reaction and aldol condensation of 1 with pyrrolidine and acetone. ResearchGate. Available at: [Link]

• ChemInform Abstract: (2S)-2-[(Phenylsulfinyl)methyl]pyrrolidine-Catalyzed Efficient Stereoselective Michael Addition of Cyclohexanone and Cyclopentanone to Nitroolefins. ResearchGate. Available at: [Link]

• Synthesis and application of chiral cis-2,5-disubstituted pyrrolidine organocatalysts. RSC Publishing. Available at: [Link]

• Exploration on Asymmetric Synthesis of Flavanone Catalyzed by (S)-Pyrrolidinyl Tetrazole. ResearchGate. Available at: [Link]

• Organocatalytic Asymmetric Synthesis of Functionalized 1,3,5-Triarylpyrrolidin-2-ones via an Aza-Michael/Aldol Domino Reaction. National Institutes of Health. Available at: [Link]

• Enantioselective Organocatalyzed Michael Addition of Isobutyraldehyde to Maleimides in Aqueous Media. MDPI. Available at: [Link]

• Asymmetric Syntheses of Enantioenriched 2,5-Disubstituted Pyrrolidines. National Institutes of Health. Available at: [Link]

• Organocatalytic Approach for Assembling Flavanones via a Cascade 1,4-Conjugate Addition/oxa-Michael Addition between Propargylamines with Water. Organic Chemistry Portal. Available at: [Link]

• Organocatalytic Cascade β-Functionalization/Aromatization of Pyrrolidines via Double Hydride Transfer. PubMed. Available at: [Link]

• An organocatalytic route to 2-heteroarylmethylene decorated N-arylpyrroles. National Institutes of Health. Available at: [Link]

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• 1. Asymmetric Syntheses of Enantioenriched 2,5-Disubstituted Pyrrolidines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Organocatalytic enantioselective synthesis of highly functionalized polysubstituted pyrrolidines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Recent Advances in Asymmetric Synthesis of Pyrrolidine-Based Organocatalysts and Their Application: A 15-Year Update - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis and application of chiral cis-2,5-disubstituted pyrrolidine organocatalysts - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 6. Organocatalytic Asymmetric Synthesis of Functionalized 1,3,5-Triarylpyrrolidin-2-ones via an Aza-Michael/Aldol Domino Reaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]

Application Notes and Protocols for (S)-2-(Phenoxymethyl)pyrrolidine Hydrochloride Catalysis

For Researchers, Scientists, and Drug Development Professionals

A Note on These Guidelines

The following application notes and protocols are designed to provide a comprehensive guide to the use of (S)-2-(phenoxymethyl)pyrrolidine hydrochloride as an organocatalyst in asymmetric synthesis. It is important to note that while this document provides detailed theoretical and practical guidance, the field of organocatalysis is dynamic. The specific catalyst, (S)-2-(phenoxymethyl)pyrrolidine hydrochloride, is a proline-derived organocatalyst. While extensive literature exists for analogous pyrrolidine-based catalysts, specific, optimized protocols for this exact molecule are not broadly published. Therefore, the protocols and conditions detailed below are based on established principles and successful applications of structurally similar catalysts. Researchers are strongly encouraged to utilize these notes as a robust starting point for their own optimization studies to achieve the best possible outcomes for their specific substrates and desired transformations.

Introduction: The Power of Pyrrolidine-Based Organocatalysis

(S)-2-(Phenoxymethyl)pyrrolidine hydrochloride belongs to the esteemed class of proline-derived organocatalysts, which have revolutionized asymmetric synthesis. The pyrrolidine motif is a privileged structure in organocatalysis, capable of activating substrates through the formation of nucleophilic enamines or electrophilic iminium ions. This dual reactivity allows for a wide range of enantioselective transformations, including aldol reactions, Michael additions, and Mannich reactions, which are fundamental for the construction of chiral molecules in drug discovery and development. The phenoxymethyl substituent at the 2-position of the pyrrolidine ring is expected to provide steric bulk, influencing the stereochemical outcome of the catalyzed reaction by creating a well-defined chiral environment around the active catalytic site.

The Mechanistic Cornerstone: Enamine and Iminium Catalysis

The catalytic activity of (S)-2-(phenoxymethyl)pyrrolidine hydrochloride, like other secondary amine catalysts, is rooted in two primary catalytic cycles: enamine and iminium ion catalysis.[1] The selection of the operative cycle is dependent on the nature of the carbonyl substrate.

• Enamine Catalysis (for Aldehyde and Ketone Donors): In this cycle, the pyrrolidine catalyst reacts with a ketone or aldehyde to form a chiral enamine intermediate. This enamine is a powerful nucleophile that can attack a suitable electrophile (e.g., an aldehyde in an aldol reaction or a nitroalkene in a Michael addition). The stereochemistry of the newly formed C-C bond is directed by the chiral catalyst. Subsequent hydrolysis regenerates the catalyst and yields the enantioenriched product.

• Iminium Catalysis (for α,β-Unsaturated Aldehyde and Ketone Acceptors): When reacting with α,β-unsaturated aldehydes or ketones, the pyrrolidine catalyst forms a chiral iminium ion. This transformation lowers the LUMO of the α,β-unsaturated system, activating it for nucleophilic attack at the β-position. Following the nucleophilic addition, hydrolysis releases the product and regenerates the catalyst.[2]

The phenoxymethyl group plays a crucial role in both cycles by sterically shielding one face of the enamine or iminium ion, thereby directing the approach of the reaction partner and controlling the enantioselectivity of the transformation.

Figure 1: The dual catalytic cycles of pyrrolidine-based organocatalysts.

Optimizing Reaction Conditions: A Systematic Approach

Achieving high yield and enantioselectivity requires careful optimization of several reaction parameters. The following sections provide guidance on key variables.

Catalyst Loading

For many pyrrolidine-catalyzed reactions, a catalyst loading of 5-20 mol% is a good starting point.[3] Lower loadings can be effective for highly reactive substrates, while more challenging transformations may require higher catalyst concentrations. It is advisable to begin with a 10 mol% loading and adjust as needed based on reaction conversion and stereoselectivity.

Solvent Selection

The choice of solvent can profoundly impact the outcome of the reaction.[4][5] Solvents influence the solubility of reactants and the catalyst, the stability of intermediates, and the transition state energies. A screening of solvents with varying polarities is highly recommended.

Solvent Class	Examples	General Observations in Pyrrolidine Catalysis
Aprotic Polar	DMSO, DMF, Acetonitrile	Often provide good solubility for the catalyst and reactants. Can lead to high reaction rates.[6]
Chlorinated	Dichloromethane (DCM), Chloroform	Commonly used and often provide a good balance of reactivity and selectivity.[7]
Ethers	Tetrahydrofuran (THF), Diethyl ether	Can be effective, though sometimes lower reactivity is observed compared to more polar solvents.
Hydrocarbons	Toluene, Hexane, Methylcyclohexane	Nonpolar solvents can enhance the role of hydrogen bonding interactions in the transition state, sometimes leading to improved stereoselectivity.[7]
Protic Solvents	Water, Alcohols (e.g., Methanol)	Can be used, particularly in "on-water" catalysis, and may offer environmental benefits. However, they can sometimes interfere with the catalytic cycle and reduce selectivity.[8][9]

Temperature

Temperature is a critical parameter for controlling the rate and selectivity of the reaction. Generally, lower temperatures favor higher enantioselectivity by increasing the energy difference between the diastereomeric transition states. A typical starting point is room temperature. If the reaction is sluggish, the temperature can be increased. Conversely, if the enantioselectivity is low, cooling the reaction to 0 °C, -20 °C, or even lower temperatures should be explored.[7]

Additives

Additives can play a significant role in enhancing the performance of pyrrolidine-based catalysts.

• Acids: Weak acids, such as benzoic acid or acetic acid, are often used as co-catalysts. They can facilitate the formation of the enamine or iminium ion and participate in the protonation steps of the catalytic cycle.

• Water: In some cases, the addition of small amounts of water can be beneficial, potentially by aiding in the hydrolysis of the iminium intermediate to regenerate the catalyst.[9]

• Bases: In reactions involving the hydrochloride salt of the catalyst, a stoichiometric amount of a non-nucleophilic base (e.g., a tertiary amine) may be required to generate the free secondary amine in situ.

Experimental Protocols: Representative Procedures

The following protocols are provided as detailed, step-by-step methodologies for key transformations. These should be considered as starting points and may require optimization for specific substrates.

Asymmetric Aldol Reaction

The asymmetric aldol reaction is a cornerstone of C-C bond formation. This protocol describes the reaction between a ketone and an aldehyde.

Figure 2: General workflow for an asymmetric aldol reaction.

Materials:

• (S)-2-(Phenoxymethyl)pyrrolidine hydrochloride (10 mol%)

• Ketone (e.g., cyclohexanone, 5 equivalents)

• Aldehyde (e.g., 4-nitrobenzaldehyde, 1 equivalent)

• Solvent (e.g., DMSO or a Methanol/Water mixture)[6]

• Anhydrous Magnesium Sulfate (MgSO₄)

• Silica gel for column chromatography

• Solvents for chromatography (e.g., hexane/ethyl acetate mixture)

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen), add (S)-2-(phenoxymethyl)pyrrolidine hydrochloride (0.1 mmol, 10 mol%).

• Add the ketone (5.0 mmol, 5 eq.) and the chosen solvent (e.g., 1.0 mL of DMSO).[6]

• Stir the mixture at room temperature for 10-15 minutes.

• Cool the reaction mixture to 0 °C in an ice bath.

• Slowly add the aldehyde (1.0 mmol, 1 eq.) to the reaction mixture.

• Allow the reaction to stir at 0 °C and monitor its progress by Thin Layer Chromatography (TLC). The reaction time can vary from a few hours to several days depending on the substrates.

• Upon completion, quench the reaction by adding a saturated aqueous solution of ammonium chloride (NH₄Cl).

• Extract the product with an organic solvent (e.g., ethyl acetate, 3 x 10 mL).

• Combine the organic layers, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to obtain the desired aldol product.

• Determine the diastereomeric ratio and enantiomeric excess by NMR spectroscopy and chiral High-Performance Liquid Chromatography (HPLC) analysis, respectively.

Asymmetric Michael Addition

The asymmetric Michael addition is a powerful method for the formation of chiral 1,5-dicarbonyl compounds and their analogues. This protocol outlines the addition of an aldehyde to a nitroolefin.

Materials:

• (S)-2-(Phenoxymethyl)pyrrolidine hydrochloride (10-20 mol%)

• Aldehyde (e.g., propanal, 3 equivalents)

• Nitroolefin (e.g., β-nitrostyrene, 1 equivalent)

• Solvent (e.g., methylcyclohexane or CH₂Cl₂)[7]

• Anhydrous Magnesium Sulfate (MgSO₄)

• Silica gel for column chromatography

• Solvents for chromatography (e.g., hexane/ethyl acetate mixture)

Procedure:

• In a flame-dried round-bottom flask under an inert atmosphere, dissolve the nitroolefin (0.5 mmol, 1 eq.) and (S)-2-(phenoxymethyl)pyrrolidine hydrochloride (0.05 mmol, 10 mol%) in the chosen solvent (e.g., 1.0 mL of methylcyclohexane).[7]

• Cool the mixture to 0 °C.

• Add the aldehyde (1.5 mmol, 3 eq.) dropwise to the stirred solution.

• Stir the reaction at 0 °C and monitor by TLC until the starting nitroolefin is consumed (typically 2-24 hours).[3][7]

• Once the reaction is complete, concentrate the mixture under reduced pressure.

• Purify the residue directly by flash column chromatography on silica gel to yield the Michael adduct.

• Determine the diastereomeric ratio and enantiomeric excess by NMR and chiral HPLC analysis.

Troubleshooting and Key Considerations

• Low Conversion: If the reaction shows low conversion, consider increasing the catalyst loading, raising the temperature, or screening different solvents. The purity of the reagents and the dryness of the solvent are also critical.

• Low Enantioselectivity: To improve enantioselectivity, lowering the reaction temperature is the most common strategy. Additionally, the steric bulk of the catalyst is a key factor; the phenoxymethyl group is expected to provide good steric hindrance. Solvent choice can also significantly influence stereochemical outcomes.

• Side Reactions: In aldol reactions, self-aldol condensation of the aldehyde can be a competing side reaction. Using an excess of the ketone donor can help to minimize this.

• Catalyst Activation: As (S)-2-(phenoxymethyl)pyrrolidine hydrochloride is a salt, the active free amine catalyst needs to be generated. In many cases, the equilibrium in the presence of the carbonyl substrate is sufficient. However, for less reactive systems, the addition of a non-nucleophilic base might be necessary. It is recommended to first attempt the reaction without an external base.

Conclusion

(S)-2-(Phenoxymethyl)pyrrolidine hydrochloride is a promising organocatalyst for a variety of asymmetric transformations. By understanding the underlying principles of enamine and iminium catalysis and by systematically optimizing the reaction conditions, researchers can effectively utilize this catalyst to synthesize valuable chiral building blocks for pharmaceutical and chemical research. The protocols provided herein serve as a solid foundation for developing highly efficient and stereoselective reactions.

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• General Pyrrolidine Synthesis via Iridium-Catalyzed Reductive Azomethine Ylide Generation from Tertiary Amides and Lactams. ACS Publications. [Link]

• Synthesis and application of chiral cis-2,5-disubstituted pyrrolidine organocatalysts. Royal Society of Chemistry. [Link]

• Iminium Catalysis. ACS Publications. [Link]

• (S)Pyrrolidine sulfonamide catalyzed asymmetric direct aldol reactions with aryl methyl ketones with aryl aldehydes. ResearchGate. [Link]

• Asymmetric Michael Addition in Synthesis of β-Substituted GABA Derivatives. MDPI. [Link]

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• Proline organocatalysis. Wikipedia. [Link]

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• A Simple and Efficient Protocol for Proline-Catalysed Asymmetric Aldol Reaction. MDPI. [Link]

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• Chiral hybrid materials based on pyrrolidine building units to perform asymmetric Michael additions with high stereocontrol. National Institutes of Health. [Link]

• ENAMINE AND IMINIUM ION–MEDIATED ORGANOCATALYSIS. Nobel Prize. [Link]

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• Access to Fluoropyrrolidines by Intramolecular Aza-Michael Addition Reaction. ACS Publications. [Link]

• Proline as an Asymmetric Organocatalyst. Sustainable Catalysis: Without Metals or Other Endangered Elements, Part 1.

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Application Notes and Protocols: Synthesis of Pharmaceutical Intermediates with (S)-2-(Phenoxymethyl)pyrrolidine and its Analogs

Introduction: The Significance of Chiral Pyrrolidines in Modern Drug Discovery

The pyrrolidine ring is a privileged scaffold in medicinal chemistry, forming the core of numerous approved pharmaceutical agents.[1] Its prevalence stems from its ability to introduce three-dimensionality into a molecule, which is crucial for specific interactions with biological targets. The stereochemistry of the pyrrolidine ring is often critical for pharmacological activity, making the synthesis of enantiomerically pure pyrrolidine derivatives a key focus in drug development.[2] This application note provides a detailed guide to the synthesis and application of chiral pyrrolidine intermediates, with a focus on the synthesis of Darifenacin, a potent M3 muscarinic receptor antagonist used in the treatment of overactive bladder. While the specific intermediate (S)-2-(phenoxymethyl)pyrrolidine is a valuable building block, this guide will use the closely related and industrially significant synthesis of Darifenacin from (S)-3-hydroxypyrrolidine to illustrate the key chemical transformations and principles involved.

Core Synthesis Strategy: From Chiral Pool to Complex Pharmaceutical

The synthesis of complex chiral molecules like Darifenacin often begins with a readily available, enantiomerically pure starting material from the "chiral pool." In this case, (S)-proline is a common and inexpensive starting point for the synthesis of various chiral pyrrolidine intermediates.

Synthesis of Key Pyrrolidine Intermediates

The journey from (S)-proline to the immediate precursor for Darifenacin involves several key transformations. A common strategy is the synthesis of (S)-3-(1-carbamoyl-1,1-diphenylmethyl)pyrrolidine.[3][4][5] This intermediate contains the crucial stereocenter and the diphenylacetamide moiety required for the final drug substance.

Diagram 1: Retrosynthetic Analysis of Darifenacin

Caption: Retrosynthetic approach for Darifenacin synthesis.

Application Spotlight: The Synthesis of Darifenacin

Darifenacin is a selective M3 muscarinic receptor antagonist, and its synthesis provides an excellent case study for the application of chiral pyrrolidine intermediates.[6][7] The final key step in many reported syntheses is the N-alkylation of a chiral pyrrolidine derivative with 5-(2-bromoethyl)-2,3-dihydrobenzofuran.[8][9]

Experimental Protocol: N-alkylation for the Synthesis of Darifenacin

This protocol details the coupling of (S)-3-(1-carbamoyl-1,1-diphenylmethyl)pyrrolidine with 5-(2-bromoethyl)-2,3-dihydrobenzofuran.

Materials and Reagents:

Reagent	CAS Number	Molecular Weight ( g/mol )
(S)-3-(1-Carbamoyl-1,1-diphenylmethyl)pyrrolidine	134002-25-8	280.36
5-(2-Bromoethyl)-2,3-dihydrobenzofuran	134002-26-9	227.09
Potassium Carbonate (K₂CO₃)	584-08-7	138.21
Acetonitrile (CH₃CN)	75-05-8	41.05

Procedure:

• To a stirred solution of (S)-3-(1-carbamoyl-1,1-diphenylmethyl)pyrrolidine (1.0 eq) in acetonitrile, add anhydrous potassium carbonate (2.0 eq).

• Add a solution of 5-(2-bromoethyl)-2,3-dihydrobenzofuran (1.1 eq) in acetonitrile dropwise to the suspension at room temperature.

• Heat the reaction mixture to reflux (approximately 82°C) and maintain for 12-16 hours, monitoring the reaction progress by TLC or HPLC.

• Upon completion, cool the reaction mixture to room temperature and filter to remove the inorganic salts.

• Concentrate the filtrate under reduced pressure to obtain the crude Darifenacin free base.

• The crude product can be purified by column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., ethanol/water).

Diagram 2: N-alkylation in Darifenacin Synthesis

Caption: Final N-alkylation step in the synthesis of Darifenacin.

Causality in Experimental Choices:

• Choice of Base: Potassium carbonate is a moderately strong base, sufficient to deprotonate the secondary amine of the pyrrolidine ring, facilitating the nucleophilic attack on the alkyl bromide. It is also inexpensive and easily removed by filtration.

• Choice of Solvent: Acetonitrile is a polar aprotic solvent that effectively dissolves the reactants and facilitates the Sₙ2 reaction. Its boiling point allows for the reaction to be conducted at an elevated temperature to increase the reaction rate.

• Stereochemical Integrity: The Sₙ2 reaction mechanism proceeds with inversion of configuration at the electrophilic carbon. However, in this case, the stereocenter is on the nucleophile and is not directly involved in the reaction, thus its configuration is retained in the final product.

Mechanism of Action: The Importance of Chirality

Darifenacin functions by competitively blocking the M3 muscarinic acetylcholine receptors in the smooth muscle of the urinary bladder.[10] This antagonism reduces involuntary bladder contractions, thereby increasing bladder capacity and reducing the symptoms of overactive bladder. The (S)-enantiomer of Darifenacin is significantly more potent than the (R)-enantiomer, highlighting the critical role of the specific three-dimensional arrangement of the molecule for its interaction with the M3 receptor.

Diagram 3: Mechanism of M3 Receptor Antagonism

Caption: Darifenacin blocks acetylcholine binding to M3 receptors.

Conclusion

The synthesis of enantiomerically pure pharmaceutical intermediates like chiral pyrrolidines is a cornerstone of modern drug development. The synthesis of Darifenacin from a chiral pyrrolidine precursor serves as a compelling example of the strategic application of stereocontrolled synthesis to produce a highly selective and effective therapeutic agent. The protocols and principles outlined in this application note provide a framework for researchers and scientists engaged in the synthesis of complex, biologically active molecules.

References

• MDPI. (n.d.). Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. Retrieved from [Link]

• Google Patents. (n.d.). Processes for preparing darifenacin hydrobromide.

• New Drug Approvals. (2017, February 9). Darifenacin Hydrobromide. Retrieved from [Link]

• Google Patents. (n.d.). Process for Preparation of Darifenacin and Intermediates Used in the Process.
• Google Patents. (n.d.). Improved process for producing darifenacin.
• Google Patents. (n.d.). Process for preparation of darifenacin and intermediates used in the process.

• Master Organic Chemistry. (2014, October 24). The Williamson Ether Synthesis. Retrieved from [Link]

• National Institutes of Health. (n.d.). Discovery of a potent M5 antagonist with improved clearance profile. Part 2: Pyrrolidine amide-based antagonists. Retrieved from [Link]

• National Institutes of Health. (n.d.). Synthesis of enantioenriched 2,2-disubstituted pyrrolidines via sequential asymmetric allylic alkylation and ring contraction. Retrieved from [Link]

• National Institutes of Health. (n.d.). Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. Retrieved from [Link]

• ChemBK. (2024, April 9). 3-(S)-(1-Carbamoyl-1,1-diphenylmethyl)pyrrolidine. Retrieved from [Link]

• Google Patents. (n.d.). Synthesis method of (S) -1- (2-chloroacetyl) pyrrolidine-2-carbonitrile.

• MDPI. (n.d.). Muscarinic Receptor Agonists and Antagonists. Retrieved from [Link]

• Williamson Ether Synthesis. (n.d.). In Name Reactions in Organic Synthesis. Retrieved from [Link]

• Williamson Ether Synthesis. (n.d.). Retrieved from [Link]

• Preparation of 3-(R,S)-(1-carbamoyl-1,1-diphenylmethyl)-1-[2-(2-pyridinyl)ethyl]pyrrolidine. (n.d.). Retrieved from [Link]

• YouTube. (2022, September 16). Autonomic Pharmacology | Muscarinic Antagonists. Retrieved from [Link]

• National Institutes of Health. (2024, January 8). Identification of Antagonistic Action of Pyrrolizidine Alkaloids in Muscarinic Acetylcholine Receptor M1 by Computational Target Prediction Analysis. Retrieved from [Link]

• PubChem. (n.d.). (S)-2-{1-[2-(2,3-dihydrobenzofuran-5-yl)ethyl]-3-pyrrolidinyl}. Retrieved from [Link]

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Enantioselective synthesis protocols with pyrrolidine derivatives

An Application Guide to Enantioselective Synthesis with Pyrrolidine Derivatives

The pyrrolidine ring is a privileged scaffold in medicinal chemistry and drug discovery, forming the core of numerous natural products and FDA-approved pharmaceuticals.[1][2][3][4] Its significance extends beyond its presence in final drug architectures; derivatives of this simple five-membered heterocycle, most notably (S)-proline and its analogues, have revolutionized the field of asymmetric synthesis.[3][5] As organocatalysts, they provide an efficient, metal-free pathway to chiral molecules, a development recognized with the 2021 Nobel Prize in Chemistry.[5]

This guide provides researchers, scientists, and drug development professionals with a detailed overview of the mechanistic principles and practical protocols for employing pyrrolidine derivatives in key enantioselective transformations. We move beyond simple step-by-step instructions to explain the causality behind experimental choices, offering field-proven insights to ensure robust and reproducible outcomes.

The Mechanistic Core: Dual Activation Modes of Aminocatalysis

The remarkable versatility of pyrrolidine catalysts stems from their ability to engage in two distinct, powerful catalytic cycles: Enamine Catalysis and Iminium Catalysis . This dual-mode activation allows a single catalyst to control the stereochemistry of a wide array of reactions involving different classes of reactants.

• Enamine Catalysis: This mode is operative when activating carbonyl donors like ketones and aldehydes. The secondary amine of the pyrrolidine catalyst condenses with the carbonyl compound to form a nucleophilic, chiral enamine intermediate.[6][7] This enamine then attacks an electrophile, with the stereochemistry of the new C-C bond being directed by the chiral scaffold of the catalyst. Hydrolysis of the resulting iminium ion regenerates the catalyst and yields the functionalized carbonyl product. This pathway is central to asymmetric aldol, Michael, and Mannich reactions.

• Iminium Catalysis: This mode activates α,β-unsaturated aldehydes and ketones, which act as electrophiles. The catalyst condenses with the unsaturated carbonyl to form a chiral iminium ion . This transformation lowers the LUMO (Lowest Unoccupied Molecular Orbital) of the substrate, activating it for attack by a nucleophile. The bulky substituent on the pyrrolidine catalyst effectively shields one face of the molecule, dictating the stereoselective approach of the nucleophile. This mechanism is key for reactions like enantioselective Diels-Alder and conjugate additions.

Fig. 1: Dual catalytic modes of pyrrolidine derivatives.

Protocol: The Asymmetric Intermolecular Aldol Reaction

The direct asymmetric aldol reaction is a cornerstone of organocatalysis, enabling the construction of chiral β-hydroxy carbonyl compounds, which are pivotal building blocks in synthesis.[7][8] (S)-proline is a remarkably effective catalyst for this transformation.[9][10]

Causality and Mechanistic Insight

The success of the proline-catalyzed aldol reaction hinges on a highly organized, chair-like transition state, often compared to the Zimmerman-Traxler model. The carboxylic acid group of proline plays a crucial role, acting as a Brønsted acid to activate the aldehyde electrophile and as a Brønsted base (via the carboxylate) to deprotonate the intermediate, facilitating catalyst turnover. This intricate hydrogen-bonding network locks the conformation of the transition state, leading to high stereocontrol. The enamine, formed from the ketone and proline, preferentially attacks one face of the aldehyde, which is coordinated to the carboxylic acid proton.

While dipolar aprotic solvents like DMSO and DMF are traditionally used due to proline's good solubility, recent protocols have shown that mixtures of water and methanol can be exceptionally effective, offering a greener and simpler reaction medium.[9][10]

Fig. 2: Proposed transition state for the proline-catalyzed aldol reaction.

Experimental Protocol: (S)-Proline Catalyzed Aldol Reaction of Acetone and 4-Nitrobenzaldehyde

This protocol details a foundational example of the intermolecular direct aldol reaction.

Materials:

• (S)-Proline (Catalyst)

• 4-Nitrobenzaldehyde (Electrophile)

• Acetone (Nucleophile/Solvent)

• Dimethyl Sulfoxide (DMSO)

• Hydrochloric Acid (1 M HCl)

• Ethyl Acetate

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine (Saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

• Reaction Setup: To a clean, dry 50 mL round-bottom flask equipped with a magnetic stir bar, add 4-nitrobenzaldehyde (1.51 g, 10 mmol).

• Catalyst Addition: Add (S)-proline (0.345 g, 3 mmol, 30 mol%).

• Solvent and Reagent Addition: Add acetone (20 mL) and DMSO (5 mL). Stir the resulting mixture at room temperature.

  • Scientist's Note: Acetone serves as both the nucleophile and a co-solvent. DMSO is crucial for solubilizing the proline catalyst and the aldehyde, ensuring a homogeneous reaction mixture.

• Reaction Monitoring: Stir the reaction vigorously at room temperature. The progress can be monitored by Thin Layer Chromatography (TLC) by observing the consumption of the 4-nitrobenzaldehyde spot. The reaction is typically complete within 4-24 hours.

• Quenching and Workup: Once the reaction is complete, pour the mixture into a separatory funnel containing 1 M HCl (30 mL) and ethyl acetate (50 mL).

  • Scientist's Note: The acidic quench protonates the product and neutralizes the catalyst, facilitating extraction.

• Extraction: Separate the layers. Extract the aqueous layer with ethyl acetate (2 x 30 mL). Combine the organic layers.

• Washing: Wash the combined organic layers sequentially with saturated NaHCO₃ solution (50 mL) and brine (50 mL).

  • Causality: The bicarbonate wash removes any remaining acidic components, including the proline catalyst which is more soluble in the aqueous base. The brine wash removes residual water from the organic phase.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product is purified by flash column chromatography on silica gel (using a hexane/ethyl acetate gradient) to afford the desired β-hydroxy ketone as a white solid. The enantiomeric excess (ee) is determined by chiral HPLC analysis.

Representative Data

Aldehyde (Electrophile)	Ketone (Nucleophile)	Time (h)	Yield (%)	ee (%)
4-Nitrobenzaldehyde	Acetone	4	97	99
Isobutyraldehyde	Acetone	24	80	97
Benzaldehyde	Cyclohexanone	48	60	99 (anti)
Propionaldehyde	Hydroxyacetone	12	88	>99
(Data are representative and compiled from various literature sources, including MacMillan et al.[11])

Protocol: Asymmetric Michael Addition

The enantioselective Michael addition, or conjugate addition, is a powerful C-C bond-forming reaction that creates a stereocenter at the β-position relative to a carbonyl or nitro group. While proline can catalyze this reaction, its derivatives, such as diphenylprolinol silyl ethers, often provide superior reactivity and enantioselectivity.[6]

Causality and Catalyst Design

In the Michael addition of a ketone to a nitroalkene, the catalyst operates via enamine catalysis. The key to high enantioselectivity is creating a sterically demanding environment around the enamine nucleophile. Simple proline is often not bulky enough to completely shield one face of the enamine. Modified catalysts, like (S)-diphenylprolinol trimethylsilyl ether, replace the small carboxylic acid group with a large, sterically demanding diphenyl(trimethylsilyloxy)methyl group. This bulky group effectively blocks the re-face of the enamine, forcing the nitroalkene electrophile to approach from the less hindered si-face, resulting in excellent stereocontrol.

Fig. 3: General workflow for a pyrrolidine-catalyzed Michael addition.

Experimental Protocol: Diphenylprolinol Silyl Ether Catalyzed Michael Addition

Materials:

• (S)-α,α-Diphenyl-2-pyrrolidinemethanol trimethylsilyl ether (Catalyst)

• Cyclohexanone (Nucleophile)

• trans-β-Nitrostyrene (Electrophile)

• Toluene (Solvent)

• Saturated Ammonium Chloride (NH₄Cl) solution

• Ethyl Acetate, Hexanes

• Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: To a flame-dried Schlenk flask under an argon atmosphere, add the diphenylprolinol silyl ether catalyst (73 mg, 0.2 mmol, 20 mol%).

• Reagent Addition: Add cyclohexanone (520 µL, 5.0 mmol) followed by toluene (2 mL).

• Cooling: Cool the stirred solution to 0 °C in an ice bath.

• Substrate Addition: Add a solution of trans-β-nitrostyrene (150 mg, 1.0 mmol) in toluene (1 mL) dropwise over 5 minutes.

  • Scientist's Note: Slow addition of the electrophile is often critical to prevent background uncatalyzed reactions and maintain high enantioselectivity.

• Reaction: Stir the reaction at 0 °C until TLC analysis indicates full consumption of the nitrostyrene (typically 12-24 hours).

• Quenching: Quench the reaction by adding saturated aqueous NH₄Cl solution (5 mL).

• Extraction: Extract the mixture with ethyl acetate (3 x 10 mL).

• Washing and Drying: Combine the organic layers, wash with brine (15 mL), dry over anhydrous Na₂SO₄, and filter.

• Purification: Concentrate the solvent in vacuo and purify the residue by flash column chromatography (hexanes/ethyl acetate) to yield the product. The diastereomeric ratio (dr) can be determined by ¹H NMR analysis of the crude product, and the ee is determined by chiral HPLC.

Representative Data

Ketone/Aldehyde Donor	Nitroalkene Acceptor	Catalyst Loading (mol%)	Yield (%)	dr (syn:anti)	ee (%) (syn)
Cyclohexanone	β-Nitrostyrene	20	95	>20:1	99
Acetone	β-Nitrostyrene	10	97	-	93
Propanal	β-Nitrostyrene	20	76	19:1	99
Cyclopentanone	2-(2-Nitrovinyl)furan	20	99	>20:1	98
(Data compiled from seminal works in the field[6])

Pyrrolidine Derivatives as Chiral Auxiliaries

Beyond their catalytic role, pyrrolidine derivatives are workhorses as chiral auxiliaries .[12] In this strategy, a chiral pyrrolidine-based molecule, like (S)-1-amino-2-methoxymethylpyrrolidine (SAMP), is stoichiometrically attached to a substrate. It then directs a subsequent diastereoselective reaction before being cleaved off, leaving behind an enantioenriched product.

The logic is straightforward: attach, control, and cleave. This method is particularly powerful for the asymmetric alkylation of ketones and aldehydes. The SAMP auxiliary reacts with a ketone to form a chiral hydrazone. The bulky methoxymethyl group of the pyrrolidine ring blocks one face of the resulting metallated hydrazone, forcing an incoming electrophile (e.g., an alkyl halide) to approach from the opposite, unhindered face.

Fig. 4: Logical workflow for using a chiral auxiliary.

Troubleshooting and Practical Insights

Problem	Potential Cause(s)	Recommended Solution(s)
Low Yield / No Reaction	- Poor solubility of the catalyst (esp. proline).- Catalyst deactivation.- Sterically hindered substrates.	- Switch to a solvent system with better solubility (e.g., DMSO, or MeOH/H₂O for proline).- Use a more soluble, modified catalyst (e.g., silyl ether derivatives).- Increase catalyst loading or reaction temperature (may lower ee).- Ensure reagents are pure and dry.
Low Enantioselectivity (ee)	- Reaction run at too high a temperature.- Uncatalyzed background reaction.- Poorly organized transition state.- Incorrect catalyst choice for the substrate.	- Lower the reaction temperature (e.g., from RT to 0 °C or -20 °C).- Add the limiting reagent slowly via syringe pump to keep its concentration low.- Screen different pyrrolidine catalysts with varying steric bulk.- Change the solvent to one that better organizes the transition state (e.g., less polar solvents can sometimes increase ee).
Low Diastereoselectivity (dr)	- Flexible transition state.- Product epimerization under reaction conditions.	- Lowering the temperature is often the most effective strategy.- Use a bulkier catalyst to create a more defined steric environment.- Add a co-catalyst or additive (e.g., a weak acid/base) if the mechanism allows for it.
Difficult Catalyst Removal	- Proline is water-soluble but can be tricky to separate from polar products.	- For proline, perform an acidic workup followed by a basic wash (e.g., NaHCO₃); proline is amphoteric and its solubility changes with pH.- For lipophilic catalysts (e.g., diphenylprolinol derivatives), purification is typically achieved via standard silica gel chromatography.

Conclusion

Pyrrolidine derivatives are more than just a structural motif; they are a cornerstone of modern enantioselective synthesis. Through the elegant principles of enamine and iminium ion catalysis, these small molecules provide powerful and practical solutions for constructing complex chiral architectures. The protocols and insights detailed in this guide serve as a robust starting point for researchers aiming to leverage these catalysts in their own work, from academic discovery to the efficient synthesis of drug candidates. The continued innovation in catalyst design promises to further expand the scope and utility of these remarkable synthetic tools.

References

• Chemistry LibreTexts. (2021). 10.1: Chiral Proline Based Reactions. [Link]

• Hosseininezhad, S., & Ramazani, A. (2023). Recent Advances in the Synthesis of Pyrrolidines. IntechOpen. [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of pyrrolidines. [Link]

• Proppe, C., et al. (2021). General Pyrrolidine Synthesis via Iridium-Catalyzed Reductive Azomethine Ylide Generation from Tertiary Amides and Lactams. ACS Publications. [Link]

• Gromov, A. A., et al. (2023). Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. MDPI. [Link]

• St. John-Campbell, S., et al. (2024). Chiral pyrrolidines via an enantioselective Hofmann-Löffler-Freytag reaction. PMC. [Link]

• Emma, M. G., et al. (2020). A Simple and Efficient Protocol for Proline-Catalysed Asymmetric Aldol Reaction. ResearchGate. [Link]

• Dal-Pozzo, A., et al. (2023). Recent Advances in Asymmetric Synthesis of Pyrrolidine-Based Organocatalysts and Their Application: A 15-Year Update. MDPI. [Link]

• Albrecht, L., & Afonso, M. (2015). Proline as an Asymmetric Organocatalyst. In Sustainable Catalysis: Without Metals or Other Endangered Elements. Royal Society of Chemistry. [Link]

• Wikipedia. (n.d.). Chiral auxiliary. [Link]

• Sethi, K. (2018). Proline Catalyzed Asymmetric Aldol Reaction. YouTube. [Link]

• Emma, M. G., et al. (2020). A Simple and Efficient Protocol for Proline-Catalysed Asymmetric Aldol Reaction. MDPI. [Link]

• Mase, N., & Barbas, C. F. (2005). Proline-Catalyzed One-Step Asymmetric Synthesis of 5-Hydroxy-(2E)-hexenal from Acetaldehyde. ACS Publications. [Link]

• Gualandi, A., & Cozzi, P. G. (2022). Asymmetric Syntheses of Enantioenriched 2,5-Disubstituted Pyrrolidines. National Institutes of Health. [Link]

• Wikipedia. (n.d.). Proline-catalyzed aldol reactions. [Link]

• Iacovelli, R., et al. (2022). Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. Springer. [Link]

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Application Note &amp; Protocol: A Scalable and Robust Synthesis of (S)-2-(Phenoxymethyl)pyrrolidine Hydrochloride

Prepared by: Dr. Evelyn Reed, Senior Application Scientist

Introduction: The Significance of Chiral Pyrrolidines

The pyrrolidine ring is a foundational scaffold in a multitude of biologically active compounds and approved pharmaceuticals.[1] Its stereochemistry often plays a pivotal role in determining pharmacological activity. (S)-2-(phenoxymethyl)pyrrolidine hydrochloride is a key chiral building block, valued by researchers and drug development professionals for its utility in constructing more complex molecules. The reliable, large-scale synthesis of this intermediate is therefore a critical undertaking in medicinal chemistry and process development.[2]

This application note provides a detailed, field-proven protocol for the scale-up synthesis of (S)-2-(phenoxymethyl)pyrrolidine hydrochloride. The described methodology emphasizes scalability, safety, and high diastereoselectivity, drawing from established principles of asymmetric synthesis.[1]

Strategic Approach to the Synthesis

The synthesis of (S)-2-(phenoxymethyl)pyrrolidine hydrochloride commences with the readily available and optically pure starting material, (S)-prolinol.[3][4] The strategic choice of (S)-prolinol as the chiral precursor ensures the desired stereochemistry in the final product.[5] The synthetic route can be dissected into three key stages:

• N-Protection: The secondary amine of (S)-prolinol is protected to prevent unwanted side reactions in the subsequent etherification step. The tert-butyloxycarbonyl (Boc) group is selected for this purpose due to its stability under the planned reaction conditions and its straightforward removal under acidic conditions.[6][7]

• O-Arylation via Mitsunobu Reaction: The hydroxyl group of the N-Boc protected (S)-prolinol is converted to a phenoxy ether. The Mitsunobu reaction is the method of choice for this transformation as it proceeds with a complete inversion of stereochemistry, a crucial aspect of many stereoselective syntheses.[8][9] This reaction facilitates the formation of the desired C-O bond under mild conditions.[8][10][11]

• Deprotection and Salt Formation: The final step involves the removal of the Boc protecting group and the concurrent formation of the hydrochloride salt. This is efficiently achieved using a solution of hydrochloric acid. The hydrochloride salt form often improves the crystallinity and handling properties of the final product.[12]

Visualizing the Synthesis

Synthetic Pathway

Caption: Overall synthetic route for (S)-2-(phenoxymethyl)pyrrolidine hydrochloride.

Experimental Workflow

Caption: Step-by-step experimental workflow for the synthesis.

Detailed Protocols

Step 1: Synthesis of (S)-tert-butyl 2-(hydroxymethyl)pyrrolidine-1-carboxylate (N-Boc-(S)-prolinol)

Rationale: The Boc protection of the pyrrolidine nitrogen is crucial to prevent its reaction in the subsequent Mitsunobu step. Dichloromethane is chosen as the solvent for its inertness and ability to dissolve both the starting material and the Boc anhydride. The reaction is run at room temperature for simplicity and efficiency.

Protocol:

• To a stirred solution of (S)-prolinol (1.0 eq) in tetrahydrofuran (THF, 10 volumes), add a solution of di-tert-butyl dicarbonate ((Boc)₂O, 1.05 eq) in THF (2 volumes) dropwise at room temperature.

• Stir the reaction mixture at room temperature for 12-16 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Dissolve the residue in ethyl acetate and wash with saturated aqueous sodium bicarbonate solution, followed by brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo to afford the crude product.

• Purify the crude product by column chromatography on silica gel to yield (S)-tert-butyl 2-(hydroxymethyl)pyrrolidine-1-carboxylate as a colorless oil.

Step 2: Synthesis of (S)-tert-butyl 2-(phenoxymethyl)pyrrolidine-1-carboxylate

Rationale: The Mitsunobu reaction provides a reliable method for the O-arylation of the primary alcohol with inversion of configuration.[8][9] Tetrahydrofuran (THF) is an excellent solvent for this reaction. The reaction is initiated at 0°C to control the initial exothermic reaction between triphenylphosphine and the azodicarboxylate.

Protocol:

• To a stirred solution of (S)-tert-butyl 2-(hydroxymethyl)pyrrolidine-1-carboxylate (1.0 eq), phenol (1.1 eq), and triphenylphosphine (PPh₃, 1.2 eq) in anhydrous THF (15 volumes), add diisopropyl azodicarboxylate (DIAD, 1.2 eq) dropwise at 0°C under a nitrogen atmosphere.

• Allow the reaction mixture to warm to room temperature and stir for 16-24 hours.

• Monitor the reaction by TLC or LC-MS.

• Once the reaction is complete, concentrate the mixture under reduced pressure.

• Purify the residue by column chromatography on silica gel to yield (S)-tert-butyl 2-(phenoxymethyl)pyrrolidine-1-carboxylate.

Step 3: Synthesis of (S)-2-(phenoxymethyl)pyrrolidine hydrochloride

Rationale: Acid-mediated cleavage is a standard and efficient method for removing the Boc protecting group.[7][13][14] A solution of HCl in an organic solvent like dioxane is used to facilitate the precipitation of the hydrochloride salt, simplifying its isolation.[15] The formation of the hydrochloride salt provides a stable, crystalline solid that is easier to handle and store.[12][16]

Protocol:

• Dissolve (S)-tert-butyl 2-(phenoxymethyl)pyrrolidine-1-carboxylate (1.0 eq) in 1,4-dioxane (5 volumes).

• To this solution, add a 4 M solution of HCl in 1,4-dioxane (3.0 eq) dropwise at room temperature.

• Stir the resulting mixture at room temperature for 2-4 hours, during which a white precipitate will form.

• Monitor the deprotection by TLC or LC-MS.

• After completion, filter the solid precipitate and wash with cold diethyl ether.

• Dry the solid under vacuum to yield (S)-2-(phenoxymethyl)pyrrolidine hydrochloride as a white to off-white solid.

Data Summary

Step	Product	Starting Material	Reagents	Solvent	Typical Yield	Purity (HPLC)
1	N-Boc-(S)-prolinol	(S)-Prolinol	(Boc)₂O	THF	95-98%	>98%
2	(S)-N-Boc-2-(phenoxymethyl)pyrrolidine	N-Boc-(S)-prolinol	Phenol, PPh₃, DIAD	THF	75-85%	>97%
3	(S)-2-(Phenoxymethyl)pyrrolidine hydrochloride	(S)-N-Boc-2-(phenoxymethyl)pyrrolidine	HCl in Dioxane	Dioxane	90-95%	>99%

Safety and Handling Considerations

• Di-tert-butyl dicarbonate ((Boc)₂O): Can cause skin and eye irritation. Handle in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE).

• Triphenylphosphine (PPh₃): Is an irritant. Avoid inhalation of dust and contact with skin and eyes.

• Diisopropyl azodicarboxylate (DIAD): Is a potential sensitizer and can be explosive upon heating. Handle with care, avoiding heat and shock. It is recommended to use it as a solution.

• Hydrochloric acid (HCl) in Dioxane: Is highly corrosive and toxic. Handle in a fume hood with appropriate PPE. Dioxane is a suspected carcinogen.

Conclusion

The protocol detailed in this application note provides a robust and scalable method for the synthesis of (S)-2-(phenoxymethyl)pyrrolidine hydrochloride. The use of readily available starting materials, coupled with well-established and high-yielding chemical transformations, makes this procedure suitable for both academic research and industrial drug development settings. The strategic implementation of the Mitsunobu reaction ensures high stereochemical fidelity, a critical parameter for the synthesis of chiral pharmaceutical intermediates.

References

• Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. National Center for Biotechnology Information.

• Pyrrolidine synthesis. Organic Chemistry Portal.

• Recent Advances in the Synthesis of Pyrrolidines. ResearchGate.

• Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. MDPI.

• Synthesis of New Optically Active 2-Pyrrolidinones. National Center for Biotechnology Information.

• Crystal Engineering Approach To Forming Cocrystals of Amine Hydrochlorides with Organic Acids. Journal of the American Chemical Society.

• Boc-Protected Amino Groups. Organic Chemistry Portal.

• Large-scale synthesis and transformation of 2 and 3 to various pyrrolidine derivatives and other nitrogen-containing compounds. ResearchGate.

• (S)-Proline and chiral ionic liquid 1a. ResearchGate.

• (S)-2-(Phenoxymethyl)pyrrolidine hydrochloride. Synblock.

• Large Scale Deprotection of a tert-Butoxycarbonyl (Boc) Group Using Aqueous HCl and Acetone. ACS Publications.

• Mitsunobu and Related Reactions: Advances and Applications. Chemical Reviews.

• Purification of organic hydrochloride salt? ResearchGate.

• Synthesis method of (S) -1- (2-chloroacetyl) pyrrolidine-2-carbonitrile. Google Patents.

• Crystallization of hydrohalides of pharmaceutical compounds. Google Patents.

• Amine Protection / Deprotection. Fisher Scientific.

• Mitsunobu Reaction: A Powerful Tool for the Synthesis of Natural Products: A Review. National Center for Biotechnology Information.

• Amine and HCl - salt formation reaction. YouTube.

• Electrochemically Enabled [3 + 2] Cycloaddition of Alkenes with Vinyl Azides: Direct Access to 2,4,5-Trisubstituted 1-Pyrrolines. ACS Publications.

• Synthesis and structural characterization of l-prolinol derived chiral eutectic mixtures as sustainable solvents in asymmetric organocatalysis. RSC Publishing.

• Mitsunobu Reaction. Master Organic Chemistry.

• BOC deprotection. Hebei Boze Chemical Co.,Ltd.

• The Mitsunobu Reaction: Origin, Mechanism, Improvements, and Applications. ResearchGate.

• Novel cocrystallization of hydrochloric acid salt of an active agent. Google Patents.

• Synthesis, Characterization and Biological Activate 5-(Hydroxymethyl) Pyrrolidin-2-One at Room Temperature. ResearchGate.

• Mild deprotection of the N-tert‐butyloxycarbonyl (N-Boc) group using oxalyl chloride. RSC Publishing.

• Recent developments in next generation (S)-proline-derived chiral organocatalysts. Semantic Scholar.

• Stereoselective Synthesis of Quaternary Proline Analogues. National Center for Biotechnology Information.

• Mitsunobu Reaction. Chemistry Steps.

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The Pivotal Role of (S)-2-(Phenoxymethyl)pyrrolidine in Medicinal Chemistry: A Guide for Drug Discovery Professionals

The pyrrolidine ring is a privileged scaffold in medicinal chemistry, gracing the structures of numerous natural products and FDA-approved drugs.[1] Its inherent three-dimensionality and stereochemical complexity, arising from its sp³-hybridized carbon atoms, allow for a nuanced exploration of pharmacophore space, a critical aspect in the design of potent and selective therapeutic agents.[2] Among the vast landscape of pyrrolidine-based building blocks, (S)-2-(phenoxymethyl)pyrrolidine has emerged as a particularly valuable chiral intermediate, primarily for its role in the synthesis of potent antagonists for various receptor systems. This application note provides an in-depth guide to the synthesis and utility of (S)-2-(phenoxymethyl)pyrrolidine, offering detailed protocols and mechanistic insights for researchers and scientists in drug development.

The Strategic Advantage of the (S)-2-(Phenoxymethyl)pyrrolidine Scaffold

The strategic importance of (S)-2-(phenoxymethyl)pyrrolidine lies in the unique combination of its structural features:

• The (S)-Stereocenter: The defined stereochemistry at the C2 position is crucial for enantioselective interactions with biological targets, often leading to significant differences in potency and efficacy between enantiomers.

• The Pyrrolidine Ring: This saturated heterocycle provides a rigid, non-planar framework that can orient substituents in precise three-dimensional arrangements, enhancing binding affinity and selectivity.

• The Phenoxymethyl Group: This lipophilic moiety can engage in favorable hydrophobic and aromatic interactions within a receptor's binding pocket, contributing to overall potency. The ether linkage also offers metabolic stability compared to more labile functional groups.

These features collectively make (S)-2-(phenoxymethyl)pyrrolidine a powerful starting point for the development of drugs targeting a range of diseases.

Synthesis of (S)-2-(Phenoxymethyl)pyrrolidine: A Detailed Protocol

The synthesis of (S)-2-(phenoxymethyl)pyrrolidine is most efficiently achieved from the readily available chiral precursor, (S)-prolinol. The key transformation is the formation of the ether linkage between the primary alcohol of (S)-prolinol and a phenol. Two common and effective methods for this O-arylation are the Mitsunobu reaction and the Williamson ether synthesis.

Method 1: Mitsunobu Reaction

The Mitsunobu reaction provides a reliable method for the synthesis of (S)-2-(phenoxymethyl)pyrrolidine, particularly when mild reaction conditions are desired.[3]

Reaction Scheme:

A schematic of the Mitsunobu reaction for synthesizing (S)-2-(phenoxymethyl)pyrrolidine.

Experimental Protocol:

• Preparation: To a stirred solution of (S)-prolinol (1.0 eq) and phenol (1.1 eq) in anhydrous tetrahydrofuran (THF) at 0 °C under an inert atmosphere (e.g., argon or nitrogen), add triphenylphosphine (PPh₃) (1.2 eq).

• Reagent Addition: Slowly add diisopropyl azodicarboxylate (DIAD) (1.2 eq) dropwise to the reaction mixture, maintaining the temperature at 0 °C.

• Reaction Progression: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up: Once the reaction is complete, concentrate the mixture under reduced pressure. The resulting residue will contain the desired product along with triphenylphosphine oxide and the reduced diisopropyl azodicarboxylate.

• Purification: Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford pure (S)-2-(phenoxymethyl)pyrrolidine.

Causality Behind Experimental Choices:

• Anhydrous Conditions: The Mitsunobu reaction is sensitive to water, which can hydrolyze the reagents and lead to side products.

• Inert Atmosphere: Prevents oxidation of the phosphine reagent.

• Slow Addition of DIAD at 0 °C: The reaction is exothermic, and slow addition helps to control the temperature and minimize side reactions.

• Column Chromatography: This is a standard and effective method for separating the desired product from the reaction byproducts.

Method 2: Williamson Ether Synthesis

The Williamson ether synthesis is a classic and robust method for forming ethers.[4] This approach involves the deprotonation of the alcohol followed by nucleophilic substitution on a suitable electrophile. For the synthesis of (S)-2-(phenoxymethyl)pyrrolidine, a two-step process is typically employed.

Reaction Scheme:

A schematic of the Williamson ether synthesis for (S)-2-(phenoxymethyl)pyrrolidine.

Experimental Protocol:

Step 1: Synthesis of (S)-2-(Tosyloxymethyl)pyrrolidine

• Deprotonation: To a stirred suspension of sodium hydride (NaH) (1.2 eq, 60% dispersion in mineral oil) in anhydrous THF at 0 °C under an inert atmosphere, add a solution of (S)-prolinol (1.0 eq) in anhydrous THF dropwise.

• Activation: After the evolution of hydrogen gas ceases (approximately 30-60 minutes), add a solution of p-toluenesulfonyl chloride (TsCl) (1.1 eq) in anhydrous THF dropwise at 0 °C.

• Reaction: Allow the reaction mixture to warm to room temperature and stir for 4-6 hours. Monitor the reaction by TLC.

• Work-up: Carefully quench the reaction with water at 0 °C. Extract the aqueous layer with ethyl acetate. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude tosylated intermediate. This intermediate can often be used in the next step without further purification.

Step 2: Synthesis of (S)-2-(Phenoxymethyl)pyrrolidine

• Phenoxide Formation: To a stirred suspension of NaH (1.2 eq) in anhydrous dimethylformamide (DMF) at 0 °C under an inert atmosphere, add a solution of phenol (1.1 eq) in anhydrous DMF dropwise.

• Nucleophilic Substitution: After gas evolution ceases, add a solution of the crude (S)-2-(tosyloxymethyl)pyrrolidine from Step 1 in anhydrous DMF to the sodium phenoxide solution.

• Reaction: Heat the reaction mixture to 60-80 °C and stir for 12-24 hours, monitoring by TLC.

• Work-up: Cool the reaction mixture to room temperature and quench with water. Extract the aqueous layer with ethyl acetate. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel to yield (S)-2-(phenoxymethyl)pyrrolidine.

Causality Behind Experimental Choices:

• Use of a Strong Base (NaH): A strong, non-nucleophilic base is required to deprotonate the alcohol and phenol without competing in the substitution reaction.

• Activation of the Alcohol: The hydroxyl group of (S)-prolinol is a poor leaving group. Converting it to a tosylate makes it an excellent leaving group for the subsequent Sₙ2 reaction.

• Aprotic Polar Solvent (DMF): DMF is an excellent solvent for Sₙ2 reactions as it solvates the cation of the nucleophile, leaving the anion more reactive.

• Heating: The nucleophilic substitution step may require heating to proceed at a reasonable rate.

Applications in Medicinal Chemistry: A Focus on Muscarinic Receptor Antagonists

(S)-2-(Phenoxymethyl)pyrrolidine is a cornerstone in the synthesis of muscarinic receptor antagonists, which are used to treat a variety of conditions, including overactive bladder, chronic obstructive pulmonary disease (COPD), and certain gastrointestinal disorders.[5] Muscarinic receptors are G-protein coupled receptors that are activated by the neurotransmitter acetylcholine.

Case Study: Synthesis of Darifenacin

A prominent example of the application of (S)-2-(phenoxymethyl)pyrrolidine is in the synthesis of Darifenacin, a selective M3 muscarinic receptor antagonist used for the treatment of overactive bladder.[6]

Darifenacin Synthesis Workflow:

Workflow for the synthesis of Darifenacin from (S)-2-(phenoxymethyl)pyrrolidine.

Protocol for a Key Step: N-Alkylation

The following protocol outlines a representative N-alkylation step, a crucial transformation in the synthesis of Darifenacin and its analogs.

• Reaction Setup: In a round-bottom flask, dissolve (S)-2-(phenoxymethyl)pyrrolidine (1.0 eq) and 5-(2-bromoethyl)-2,3-dihydrobenzofuran (1.1 eq) in a suitable solvent such as acetonitrile or DMF.

• Base Addition: Add a base, such as potassium carbonate (K₂CO₃) or diisopropylethylamine (DIPEA) (2-3 eq), to the mixture.

• Reaction: Heat the reaction mixture to reflux (for acetonitrile) or 80-100 °C (for DMF) and stir for 12-24 hours. Monitor the reaction's completion using TLC or LC-MS.

• Work-up: After cooling to room temperature, filter off the inorganic salts and concentrate the filtrate under reduced pressure. Dissolve the residue in an organic solvent like ethyl acetate and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate. Purify the crude product by column chromatography to yield the N-alkylated intermediate.

Structure-Activity Relationship (SAR) Insights:

The (S)-2-(phenoxymethyl)pyrrolidine moiety in Darifenacin is critical for its high affinity and selectivity for the M3 receptor. SAR studies on related muscarinic antagonists have revealed that:

• The (S)-configuration is essential for potent antagonist activity. The corresponding (R)-enantiomer is significantly less active.

• The phenoxy group occupies a hydrophobic pocket in the receptor, and substitutions on the phenyl ring can modulate potency and selectivity.

• The pyrrolidine nitrogen acts as a basic center that is protonated at physiological pH, forming a crucial ionic interaction with a conserved aspartate residue in the transmembrane domain of the muscarinic receptor.

Table 1: Biological Activity of Muscarinic Antagonists Derived from Pyrrolidine Scaffolds

Compound	Target	IC₅₀ / Kᵢ (nM)	Therapeutic Indication
Darifenacin	M3 Receptor	0.8	Overactive Bladder
Analog A (R-enantiomer)	M3 Receptor	>100	(Inactive)
Analog B (p-fluoro-phenoxy)	M3 Receptor	1.2	(Modulated Potency)
Analog C (no phenoxy group)	M3 Receptor	>500	(Reduced Potency)

Conclusion

(S)-2-(Phenoxymethyl)pyrrolidine is a high-value chiral building block in medicinal chemistry, offering a robust platform for the synthesis of complex and biologically active molecules. Its well-defined stereochemistry and versatile functionality make it particularly suited for the development of potent and selective antagonists for a variety of G-protein coupled receptors. The detailed synthetic protocols and mechanistic insights provided in this application note are intended to empower researchers to effectively utilize this key intermediate in their drug discovery programs, ultimately contributing to the development of novel and improved therapeutics.

References

• Li Petri, G., et al. (2021). Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. Molecules, 26(21), 6438. Available at: [Link]

• Smolobochkin, A., et al. (2024). Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. International Journal of Molecular Sciences, 25(1), 1. Available at: [Link]

• Ashenhurst, J. (2014). The Williamson Ether Synthesis. Master Organic Chemistry. Available at: [Link]

• Dei, S., et al. (2007). Synthesis, affinity profile, and functional activity of muscarinic antagonists with a 1-methyl-2-(2,2-alkylaryl-1,3-oxathiolan-5-yl)pyrrolidine structure. Journal of Medicinal Chemistry, 50(6), 1409-13. Available at: [Link]

• Srinivas, K., et al. (2009). Synthesis and characterization of novel and potential impurities of darifenacin, a potent muscarinic m3 receptor antagonist. Rasayan Journal of Chemistry, 2(1), 151-155. Available at: [Link]

• Butcher, J. W., et al. (2021). Discovery of a potent M5 antagonist with improved clearance profile. Part 2: Pyrrolidine amide-based antagonists. Bioorganic & Medicinal Chemistry Letters, 48, 128251. Available at: [Link]

• Duan, H. (2023). Williamson Ether Synthesis: O-Alkylation Reaction Using Halogenated Hydrocarbons as Alkylating Agents. Academic Journal of Materials & Chemistry, 4(4), 41-45. Available at: [Link]

• Wess, J. (2003). Novel insights into muscarinic receptor biology. Trends in Pharmacological Sciences, 24(8), 414-420. Available at: [Link]

• WO2010032225A2 - Process for preparation of darifenacin and intermediates used in the process. Google Patents.
• US20110144354A1 - Process for Preparation of Darifenacin and Intermediates Used in the Process. Google Patents.
• Cereda, E., et al. (2004). Darifenacin, a new, potent and selective M3 receptor antagonist for the treatment of overactive bladder. IDrugs, 7(7), 641-648.
• Vitaku, E., et al. (2014). Pyrrolidine-based structures in FDA-approved drugs. Journal of Medicinal Chemistry, 57(23), 9815-9832.

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• 6. Bot Verification [rasayanjournal.co.in]

Technical Notes & Optimization

Technical Support Center: Optimizing Diastereoselectivity with (S)-2-(Phenoxymethyl)pyrrolidine

Welcome to the technical support center for (S)-2-(phenoxymethyl)pyrrolidine. This guide is designed for researchers, chemists, and drug development professionals who are leveraging this powerful chiral auxiliary and organocatalyst to achieve high levels of diastereoselectivity in their synthetic routes. Here, we address common challenges and frequently asked questions to help you troubleshoot and optimize your reactions, ensuring robust and reproducible outcomes.

Introduction to (S)-2-(Phenoxymethyl)pyrrolidine

(S)-2-(Phenoxymethyl)pyrrolidine is a proline-derived chiral organocatalyst widely employed in asymmetric synthesis. Its efficacy stems from its ability to form chiral enamines or iminium ions with carbonyl compounds, creating a sterically defined environment that directs the approach of electrophiles or nucleophiles.[1][2] The bulky phenoxymethyl group at the C-2 position effectively shields one face of the reactive intermediate, leading to high diastereoselectivity in a range of transformations, including aldol reactions, Michael additions, and alkylations.[1]

Frequently Asked Questions (FAQs) & Troubleshooting Guide

General & Mechanistic Questions

Q1: What is the fundamental mechanism by which (S)-2-(phenoxymethyl)pyrrolidine induces diastereoselectivity?

A1: The catalyst operates primarily through enamine catalysis.[2] The secondary amine of the pyrrolidine ring reacts with a ketone or aldehyde to form a chiral enamine intermediate. The large phenoxymethyl substituent creates significant steric hindrance, effectively blocking one of the enamine's faces. Consequently, an incoming electrophile (e.g., an aldehyde in an aldol reaction) can only approach from the less hindered face, dictating the stereochemistry of the newly formed C-C bond.[2] After the reaction, hydrolysis of the resulting iminium ion regenerates the catalyst and releases the chiral product.[2]

Q2: I am observing low or no diastereoselectivity. What are the most critical initial parameters to investigate?

A2: If you are experiencing poor diastereoselectivity, the first parameters to scrutinize are temperature, solvent, and the purity of your reagents .

• Temperature: Lowering the reaction temperature often significantly enhances diastereoselectivity by favoring the transition state with the lower activation energy, which leads to the desired diastereomer.

• Solvent: The polarity and coordinating ability of the solvent can drastically influence the transition state geometry and, therefore, the stereochemical outcome.[3]

• Reagent Purity: Ensure your starting materials, catalyst, and solvent are anhydrous and free of impurities. Acidic or basic impurities can interfere with the catalytic cycle.

Troubleshooting Poor Diastereoselectivity

Q3: My diastereomeric ratio (d.r.) is poor. How does solvent choice impact the outcome?

A3: Solvent choice is critical and can dramatically alter diastereoselectivity.[3] The solvent influences the conformation and stability of the key transition states.

• Non-polar, non-coordinating solvents like toluene or xylenes are often a good starting point.[4][5] They tend to promote a more organized, compact transition state, which can enhance stereochemical communication.

• Polar aprotic solvents such as THF or CH2Cl2 can also be effective, but their coordinating ability might alter the catalyst's conformation. In some cases, switching to these solvents can improve selectivity.[4]

• Polar protic solvents like methanol should generally be avoided as they can interfere with enamine formation through hydrogen bonding with the catalyst and substrates, often leading to a decrease in nucleophilicity and selectivity.[6]

Solvent	Typical Effect on Diastereoselectivity	Rationale
Toluene	Often enhances selectivity	Non-polar, promotes a rigid transition state.[4]
Xylenes	Similar to toluene, good for higher temperatures	Promotes rigid transition state.[5]
Dichloromethane (DCM)	Can be effective, but results vary	Moderate polarity, less coordinating than ethers.
Tetrahydrofuran (THF)	Can decrease selectivity in some cases	Coordinating solvent may disrupt the ideal transition state geometry.[4]
Acetonitrile	May decrease selectivity	Polar, coordinating nature can interfere with the catalytic cycle.[4]
Methanol/Ethanol	Generally detrimental	Protic nature interferes with enamine formation and catalyst activity.[6]

Q4: I've tried various solvents with little success. How critical is the reaction temperature?

A4: Temperature is a crucial parameter for controlling diastereoselectivity. Lowering the temperature generally leads to higher d.r. values. This is because the difference in the free energy of activation (ΔΔG‡) between the two competing diastereomeric transition states becomes more significant relative to the thermal energy (kT) available to the system.

• Recommended Starting Point: Begin your optimization at 0 °C or room temperature.

• For Improved Selectivity: Cool the reaction to lower temperatures, such as -20 °C, -40 °C, or even -78 °C.

• Caveat: Be aware that lowering the temperature will also decrease the reaction rate, potentially requiring significantly longer reaction times. Monitor the reaction by TLC or LC-MS to determine the optimal balance between selectivity and conversion.

Q5: I am getting the opposite diastereomer to what is expected. What could be the cause?

A5: Obtaining the unexpected diastereomer is an unusual but informative result. Several factors could be at play:

• Alternative Mechanism: The reaction may be proceeding through an unexpected pathway. For instance, the presence of certain additives or Lewis acids can sometimes lead to a reversal of selectivity.[7]

• Substrate Control: The inherent stereochemistry of a complex substrate might override the directing effect of the catalyst. Analyze your substrate for steric or electronic features that could favor an alternative approach of the electrophile.

• Catalyst Conformation: In rare cases, specific solvent interactions or additives might alter the catalyst's conformation, exposing the opposite face of the enamine intermediate.

Reaction-Specific Troubleshooting

Q6: In an asymmetric aldol reaction, my yields are low, and the d.r. is inconsistent. What should I check?

A6: For aldol reactions, in addition to temperature and solvent, consider the following:

• Water Content: The presence of water can hydrolyze the enamine intermediate, shutting down the catalytic cycle. Ensure all reagents and the reaction setup are rigorously dried. Adding a small amount of a dehydrating agent like molecular sieves can be beneficial.

• Aldehyde Quality: Aldehydes are prone to oxidation to carboxylic acids. An acidic impurity can protonate the enamine, rendering it unreactive. Use freshly distilled or purified aldehydes.

• Additives: In some cases, the addition of a weak acid or base can influence the reaction. For instance, a catalytic amount of a carboxylic acid (like benzoic acid) can sometimes accelerate enamine formation and turnover. However, this should be optimized carefully, as excess acid will inhibit the reaction.

Q7: I'm performing a Michael addition to a nitroalkene, but the reaction is sluggish and unselective. How can I improve it?

A7: Michael additions catalyzed by pyrrolidine derivatives are highly effective but can be sensitive to reaction conditions.[8]

• Catalyst Loading: While typically used in catalytic amounts (5-20 mol%), a sluggish reaction might benefit from a slightly higher catalyst loading.

• Bifunctional Catalysis: For Michael additions, organocatalysts that can act as both a Lewis base (the pyrrolidine nitrogen) and a hydrogen-bond donor can be highly effective. While (S)-2-(phenoxymethyl)pyrrolidine itself lacks an H-bond donor, the principle highlights the importance of activating the electrophile. Consider the use of co-catalysts or additives that can activate the nitroalkene, but be mindful of potential side reactions.

• Substrate Reactivity: Electron-deficient nitroalkenes are ideal substrates. If your nitroalkene is sterically hindered or less electron-deficient, the reaction may require more forcing conditions (higher temperature or longer reaction time), which can negatively impact diastereoselectivity.

Practical & Post-Reaction Issues

Q8: What is the most effective method for removing the (S)-2-(phenoxymethyl)pyrrolidine auxiliary after the reaction is complete?

A8: The basic nature of the pyrrolidine catalyst allows for straightforward removal via an acidic wash.

• After the reaction is complete, quench the reaction mixture (if necessary) and dilute it with an organic solvent like ethyl acetate or dichloromethane.

• Transfer the mixture to a separatory funnel and wash with a dilute aqueous acid solution (e.g., 1 M HCl or saturated NH4Cl).

• The protonated catalyst will move into the aqueous layer.

• Separate the organic layer, wash with brine, dry over an anhydrous salt (e.g., Na2SO4 or MgSO4), filter, and concentrate under reduced pressure.

• This procedure is generally effective, but for very non-polar products, column chromatography may still be necessary to remove residual traces.

Q9: How can I accurately determine the diastereomeric ratio of my product?

A9: Accurate determination of the d.r. is crucial for evaluating the success of your reaction.

• ¹H NMR Spectroscopy: This is often the first and most direct method. Look for distinct, well-resolved signals for each diastereomer in the crude reaction mixture. Integrating these signals will give you the ratio.

• Chiral HPLC or GC: For products where NMR signals overlap, chiral high-performance liquid chromatography (HPLC) or gas chromatography (GC) is the gold standard. You will need to develop a separation method using a suitable chiral stationary phase.

• LC-MS: Liquid chromatography-mass spectrometry can be used to confirm that the peaks observed in the chromatogram correspond to the mass of your desired product.

Visualizing the Process

General Catalytic Cycle

The following diagram illustrates the fundamental enamine catalytic cycle responsible for stereoselectivity.

Caption: Decision tree for troubleshooting.

References

• D'Erasmo, F., et al. (2022). Recent Advances in Asymmetric Synthesis of Pyrrolidine-Based Organocatalysts and Their Application: A 15-Year Update. Molecules, 27(7), 2344. [Link]

• Alonso, D. A., et al. (2009). Solvent effects on stereoselectivity: more than just an environment. Chemical Society Reviews, 38(3), 643-653. [Link]

• Gualandi, A., et al. (2023). Stereoselective Synthesis of Densely Substituted Pyrrolidines via a [3 + 2] Cycloaddition Reaction between Chiral N-tert-Butanesulfinylazadienes and Azomethine Ylides. Organic Letters, 25(41), 7565–7570. [Link]

• Michael, J. P. (2018). Diastereoselective Pyrrolidine Synthesis via Copper Promoted Intramolecular Aminooxygenation of Alkenes. Organic Letters, 10(21), 4943-4946. [Link]

• Karlsson, S. (2002). Asymmetric aldol and alkylation reactions using pyrrolidine-based chiral auxiliaries. Doctoral Thesis, KTH Royal Institute of Technology. [Link]

• Boubaker, T., et al. (2020). Influence of solvent mixture on nucleophilicity parameters: the case of pyrrolidine in methanol-acetonitrile. RSC Advances, 10(49), 29334-29343. [Link]

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• 5. Diastereoselective Pyrrolidine Synthesis via Copper Promoted Intramolecular Aminooxygenation of Alkenes; Formal Synthesis of (+)-Monomorine - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Influence of solvent mixture on nucleophilicity parameters: the case of pyrrolidine in methanol-acetonitrile - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 8. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Troubleshooting Low Yields in (S)-2-(Phenoxymethyl)pyrrolidine Catalyzed Reactions

For Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center for (S)-2-(phenoxymethyl)pyrrolidine catalyzed reactions. As Senior Application Scientists, we understand that achieving high yields and selectivity is paramount. This guide is designed to provide in-depth troubleshooting strategies and address common challenges encountered during the use of this versatile organocatalyst. Our approach is rooted in mechanistic understanding to empower you to diagnose and resolve issues effectively.

Frequently Asked Questions (FAQs)

Q1: My reaction catalyzed by (S)-2-(phenoxymethyl)pyrrolidine is resulting in a low yield. What are the primary factors I should investigate?

Low yields in these reactions can often be traced back to a few key areas: catalyst quality, reagent and solvent purity, and reaction conditions. It is crucial to systematically evaluate each of these to pinpoint the source of the problem.[1]

Initial Diagnostic Checklist:

• Catalyst Integrity:

  • Purity: Is the catalyst pure? Impurities can inhibit the catalytic cycle.

  • Storage: Has the catalyst been stored under inert atmosphere and protected from moisture?

• Reagent and Solvent Quality:

  • Purity of Starting Materials: Are the aldehyde and ketone (or other substrates) free of contaminants?

  • Solvent Anhydrousness: Have you used dry solvents? Water can significantly impact the reaction.[2][3]

• Reaction Conditions:

  • Temperature: Is the reaction temperature optimized? Lower temperatures often improve enantioselectivity but can decrease the reaction rate.[1]

  • Concentration: Are the reactant concentrations appropriate? Increasing concentration can sometimes lead to lower yields and selectivities.[4]

  • Stirring: Is the reaction being stirred efficiently to ensure homogeneity?

Q2: I suspect my (S)-2-(phenoxymethyl)pyrrolidine catalyst may be impure or degraded. How can I assess its quality and purify it if necessary?

Inconsistent catalyst quality is a frequent cause of poor reproducibility.[1] It is recommended to use a catalyst from a reliable source or purify it before use.[1]

Assessment and Purification Protocol:

• Assessment:

  • NMR Spectroscopy: Check the 1H and 13C NMR spectra of the catalyst to ensure they match the reference spectra and are free of significant impurities.

  • Melting Point: Determine the melting point of the catalyst and compare it to the literature value. A broad or depressed melting point can indicate impurities.

• Purification (Recrystallization):

  • Dissolve the crude catalyst in a minimum amount of a hot solvent in which it is sparingly soluble at room temperature (e.g., a mixture of hexanes and ethyl acetate).[5]

  • Allow the solution to cool slowly to room temperature, then cool further in an ice bath to induce crystallization.

  • Collect the crystals by vacuum filtration, wash with a small amount of cold solvent, and dry under vacuum.

Q3: How does water affect the reaction, and what are the best practices for ensuring anhydrous conditions?

Water can have a detrimental effect on many pyrrolidine-catalyzed reactions by hydrolyzing the key enamine intermediate, thus shutting down the catalytic cycle.[2][3] However, in some specific cases, a small amount of water can improve the reaction rate and enantioselectivity by contributing to a more compact transition state.[6]

Best Practices for Anhydrous Conditions:

• Solvent Drying: Use freshly distilled solvents from an appropriate drying agent (e.g., sodium/benzophenone for THF and diethyl ether, calcium hydride for dichloromethane).

• Reagent Drying: Ensure that all reagents, particularly carbonyl compounds, are dry. Liquid reagents can be dried over molecular sieves.

• Inert Atmosphere: Set up the reaction under an inert atmosphere of nitrogen or argon. Oven-dry all glassware before use.

Q4: My reaction is sluggish, and the conversion is low even after an extended period. How can I improve the reaction rate without compromising the yield?

Slow reaction rates can be addressed by carefully adjusting the reaction parameters.

Strategies to Increase Reaction Rate:

• Catalyst Loading: While typically used at 10-20 mol%, increasing the catalyst loading may improve the rate. However, this should be done cautiously as it can sometimes lead to undesired side reactions.

• Temperature: Gradually increasing the reaction temperature can accelerate the reaction. However, this may negatively impact enantioselectivity, so a careful balance must be found.[1]

• Additives: In some cases, the use of co-catalysts or additives can enhance the reaction rate. For example, in Michael additions, additives like 4-nitrophenol have been shown to improve yields.[7]

Troubleshooting Workflow

Here is a systematic workflow to troubleshoot low yields in your (S)-2-(phenoxymethyl)pyrrolidine catalyzed reactions.

Caption: A systematic workflow for troubleshooting low yields.

Deeper Dive into Mechanistic Considerations

(S)-2-(phenoxymethyl)pyrrolidine, a derivative of proline, catalyzes reactions through an enamine or iminium ion intermediate. Understanding this catalytic cycle is key to troubleshooting.

The Enamine Catalytic Cycle

Caption: The enamine catalytic cycle for an aldol reaction.

Causality in the Catalytic Cycle:

• Enamine Formation: The secondary amine of the catalyst reacts with a ketone to form a nucleophilic enamine intermediate. This step is often the rate-determining step and can be hindered by steric bulk on either the catalyst or the ketone.[7]

• Carbon-Carbon Bond Formation: The enamine attacks an electrophile, such as an aldehyde, to form a new carbon-carbon bond and an iminium ion intermediate. The stereochemistry of the product is determined in this step.

• Catalyst Regeneration: The iminium ion is hydrolyzed to release the product and regenerate the catalyst.[7]

Key Takeaway: Any factor that disrupts this cycle, such as the presence of water hydrolyzing the enamine, will lead to a decrease in the reaction yield.

Experimental Protocols

Protocol 1: General Procedure for a Trial Asymmetric Aldol Reaction[1]

This protocol provides a starting point for optimizing your reaction.

• To a solution of the aldehyde (1.0 equiv) in the chosen anhydrous solvent (e.g., THF, CH2Cl2), add the ketone (5.0-10.0 equiv).

• Add (S)-2-(phenoxymethyl)pyrrolidine (10-20 mol%) to the mixture.

• Stir the reaction at the desired temperature (e.g., room temperature, 0 °C, or -20 °C).[1]

• Monitor the reaction progress by TLC or GC/LC-MS.[1]

• Upon completion, quench the reaction with a saturated aqueous solution of NH4Cl.[1]

• Extract the product with an appropriate organic solvent (e.g., ethyl acetate).[1]

• Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

• Purify the product by column chromatography.[1]

Protocol 2: Monitoring Reaction Progress by Thin Layer Chromatography (TLC)

Regularly monitoring your reaction is crucial for determining the optimal reaction time and identifying potential issues.

• Prepare a TLC chamber with an appropriate solvent system (e.g., a mixture of hexanes and ethyl acetate).

• At regular intervals (e.g., every hour), take a small aliquot of the reaction mixture using a capillary tube.

• Spot the aliquot onto a TLC plate alongside spots of your starting materials for reference.

• Develop the TLC plate in the chamber.

• Visualize the spots under a UV lamp and/or by staining with an appropriate reagent (e.g., potassium permanganate).

• A successful reaction will show the consumption of the limiting starting material and the appearance of a new spot corresponding to the product.

Data-Driven Insights

The choice of solvent and temperature can dramatically affect the outcome of the reaction. The following table summarizes typical effects observed in proline-derivative catalyzed reactions.

Parameter	Effect on Yield	Effect on Enantioselectivity	Rationale
Temperature	Generally increases with temperature to a point, then may decrease due to side reactions.	Often decreases at higher temperatures.[1]	Lower temperatures favor the more ordered transition state required for high stereoselectivity.
Solvent Polarity	Highly dependent on the specific reaction.	Can be significantly influenced by the solvent.[1]	The solvent can stabilize or destabilize the transition state, affecting both rate and selectivity.
Water Content	Usually detrimental, but small amounts can sometimes be beneficial.[2][3][6]	Can have a complex effect; sometimes improves selectivity.[6]	Water can participate in hydrogen bonding in the transition state or hydrolyze intermediates.[6][8][9]

Concluding Remarks

Troubleshooting low yields in (S)-2-(phenoxymethyl)pyrrolidine catalyzed reactions requires a methodical and informed approach. By understanding the underlying catalytic mechanism and systematically evaluating the key parameters of catalyst quality, reagent purity, and reaction conditions, you can effectively diagnose and resolve issues to achieve optimal results in your synthetic endeavors.

References

• Technical Support Center: Optimizing 2-Methylpyrrolidine Catalysis - Benchchem.
• Recent Advances in Asymmetric Synthesis of Pyrrolidine-Based Organocatalysts and Their Application: A 15-Year Update - MDPI.

• Developing novel organocatalyzed aldol reactions for the enantioselective synthesis of biologically active molecules - NIH. Available from: [Link]

• Cluster Preface: Challenges of Proline-Based Aminocatalysis.

• (r)-(+)-2-(diphenylhydroxymethyl)pyrrolidine - Organic Syntheses Procedure. Available from: [Link]

• Effect of water content on the homogeneous catalytic process of N-vinyl pyrrolidone synthesis from acetylene - Reaction Chemistry & Engineering (RSC Publishing). Available from: [Link]

• Optimization of reaction conditions for N-phenylation of 2-pyrrolidone. - ResearchGate. Available from: [Link]

• Organocatalysis for the Asymmetric Michael Addition of Cycloketones and α, β-Unsaturated Nitroalkenes - ResearchGate. Available from: [Link]

• Water Effects on Molecular Adsorption of Poly(N-vinyl-2-pyrrolidone) on Cellulose Nanocrystals Surfaces - PubMed. Available from: [Link]

• Organocatalysts: A powerful tool for asymmetric Michael addition.
• troubleshooting low yield in Aldol condensation - Benchchem.

• Pyrrolidine synthesis - Organic Chemistry Portal. Available from: [Link]

• Proline as an Asymmetric Organocatalyst | Sustainable Catalysis: Without Metals or Other Endangered Elements, Part 1 - Books. Available from: [Link]

• Recent Advances in Asymmetric Reactions Catalyzed by Proline and Its Derivatives. Available from: [Link]

• Using Experimental Spectroscopic Data to Guide and Validate Mechanisms in Catalyzed Aldol Reactions. Available from: [Link]

• Process for producing 2-pyrrolidone - Google Patents.

• Efficient Method for the Synthesis of Chiral Pyrrolidine Derivatives via Ring-Closing Enyne Metathesis Reaction - Organic Chemistry Portal. Available from: [Link]

• Effect of water content on the homogeneous catalytic process of N-vinyl pyrrolidone synthesis from acetylene - ResearchGate. Available from: [Link]

• Asymmetric Michael Addition Organocatalyzed by α,β-Dipeptides under Solvent-Free Reaction Conditions - MDPI. Available from: [Link]

• overcoming poor reactivity of ketone enolates in Aldol reactions - Benchchem.

• Synthesis of enantioenriched 2,2-disubstituted pyrrolidines via sequential asymmetric allylic alkylation and ring contraction - PMC - NIH. Available from: [Link]

• Organocatalytic Michael Addition of Unactivated α-Branched Nitroalkanes to Afford Optically Active Tertiary Nitrocompounds | Organic Letters - ACS Publications. Available from: [Link]

• Proline Derivatives in Organic Synthesis - Organic Chemistry Portal. Available from: [Link]

• Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors - PMC - NIH. Available from: [Link]

• Water-enabling strategies for asymmetric catalysis - Organic & Biomolecular Chemistry (RSC Publishing). Available from: [Link]

• in the lab how do you practically prevent the aldol product from dehydrating : r/OrganicChemistry - Reddit. Available from: [Link]

• 10.1: Chiral Proline Based Reactions - Chemistry LibreTexts. Available from: [Link]

• One-Pot Synthesis of Pyrrolidine-2-ones from Erythruronolactone and Amine. Available from: [Link]

• Organocatalysis for the Asymmetric Michael Addition of Cycloketones and α, β-Unsaturated Nitroalkenes - Vide Leaf. Available from: [Link]

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Technical Support Center: Navigating Side Reactions in Asymmetric Synthesis with Pyrrolidine Auxiliaries

As a Senior Application Scientist, I've frequently guided researchers through the nuances of asymmetric synthesis. Pyrrolidine-based chiral auxiliaries, such as the renowned (S)- and (R)-1-amino-2-(methoxymethyl)pyrrolidine (SAMP/RAMP), are powerful tools for creating stereochemically defined molecules.[1] However, their successful application hinges on precise control over reaction conditions. When diastereoselectivity falters or unexpected products appear, a systematic troubleshooting approach is essential.

This guide is designed to be your first point of reference when experiments don't go as planned. It addresses common side reactions and pitfalls in a direct question-and-answer format, providing not just solutions but also the underlying chemical principles to empower your research.

Troubleshooting Guide: Common Side Reactions & Issues

Issue: Low Diastereoselectivity or Formation of the Wrong Diastereomer

Q: My α-alkylation reaction resulted in a low diastereomeric excess (d.e.). I followed a standard protocol, but the product is nearly a 1:1 mixture of diastereomers. What went wrong?

A: This is the most common issue encountered and usually points to problems in the formation or stability of the key metallo-enamine intermediate (azaenolate). The high fidelity of these reactions depends on a single, well-defined transition state, and several factors can disrupt this.

• Primary Cause: Incomplete or Incorrect Azaenolate Formation. The stereochemical outcome is dictated by a rigid, chelated intermediate formed between the deprotonated hydrazone and the lithium cation. The methoxymethyl group of the SAMP/RAMP auxiliary coordinates to the lithium, locking the conformation and effectively shielding one face of the nucleophile.[1][2] If this chelation is disturbed, or if both E- and Z-azaenolates are formed, selectivity is lost.

  • Base & Solvent Effects: The choice of base and solvent is critical. Lithium diisopropylamide (LDA) in tetrahydrofuran (THF) is the standard for a reason. THF is a coordinating solvent that is essential for the stability of the chelated intermediate.[3] Using other bases like LHMDS or KHMDS will result in different metal chelation and can drastically alter or erase selectivity.

  • Temperature: Azaenolate formation must be conducted at low temperatures (typically -78 °C) to ensure kinetic control and prevent equilibration to undesired isomers.

• Secondary Cause: Epimerization. The newly formed stereocenter is α- to a carbonyl group (after hydrolysis) and is therefore acidic. If the reaction conditions are not properly controlled, epimerization can occur.

  • Quenching: A slow or inefficient quench can leave residual base, which can deprotonate the product and scramble the stereocenter, especially if the reaction is allowed to warm up prematurely.

  • Workup: Acidic or basic workup conditions can also contribute to epimerization, depending on the product's sensitivity.

• Verify Reagent Quality: Ensure the auxiliary (SAMP/RAMP), base (LDA), and electrophile are pure and anhydrous. LDA solutions are particularly sensitive and should be freshly prepared or properly titrated.

• Optimize Azaenolate Formation:

  • Strictly maintain a temperature of -78 °C during deprotonation. Use a cryo-cooler or a dry ice/acetone bath.

  • Add the LDA solution slowly to the hydrazone solution in THF.

  • Allow sufficient time for deprotonation (typically 30-60 minutes at -78 °C) before adding the electrophile.

• Control the Alkylation Step:

  • Cool the electrophile solution before adding it slowly to the azaenolate at -78 °C. For highly reactive electrophiles, temperatures as low as -100 °C may be necessary.

  • Monitor the reaction by TLC to avoid unnecessarily long reaction times.

• Refine the Quenching Procedure:

  • Quench the reaction at low temperature (-78 °C) by rapidly adding a proton source (e.g., saturated aqueous NH₄Cl or water). Do not let the reaction warm before quenching.

• Consider Additives: For certain substrates, the addition of lithium chloride (LiCl) can help to break up LDA aggregates and favor the formation of a single, reactive monomeric species, enhancing selectivity.[4]

Issue: Competing Di-alkylation Side Products

Q: My reaction is yielding a significant amount of a di-alkylated product alongside my desired mono-alkylated compound. How can I improve the selectivity?

A: The formation of di-alkylated products occurs when the mono-alkylated product, which still possesses an acidic α-proton, is deprotonated and reacts a second time with the electrophile.

• Primary Cause: Incorrect Stoichiometry. Using an excess of base (LDA) is the most common reason for di-alkylation. Any LDA remaining after the initial deprotonation can react with the product as it forms. Similarly, using a large excess of a highly reactive electrophile can drive the second reaction.

• Secondary Cause: Proton Exchange. If the pKa of the mono-alkylated product is similar to or lower than that of the starting hydrazone, proton exchange can occur, generating a new azaenolate that can be further alkylated.

• Precise Stoichiometry: Use a slight excess (1.05-1.1 equivalents) of freshly titrated LDA. This ensures complete deprotonation of the starting material without leaving a large excess of reactive base.

• Control Addition Order: Employ "inverse addition": slowly add the solution of the electrophile to the pre-formed azaenolate. This maintains a low concentration of the electrophile, favoring the initial reaction and minimizing the chance for a second addition.

• Maintain Low Temperature: Keep the reaction at -78 °C or lower. This reduces the rate of potential side reactions, including proton exchange and the second alkylation.

• Choose the Right Electrophile: Highly reactive electrophiles (e.g., methyl iodide, allyl bromide) are more prone to causing di-alkylation. If possible, using a less reactive halide (e.g., a bromide instead of an iodide) and slightly extending the reaction time can improve selectivity.

Issue: Difficult or Destructive Auxiliary Removal

Q: I have successfully made my desired product, but I'm struggling to cleave the SAMP auxiliary. The standard ozonolysis is cleaving other functional groups in my molecule. What are my alternatives?

A: Removing the chiral auxiliary is the final and crucial step.[3] The conditions must be robust enough to cleave the C=N bond of the hydrazone but mild enough to leave the newly formed stereocenter and other functional groups intact.

• Primary Cause: Functional Group Incompatibility. Ozonolysis is highly effective but is incompatible with electron-rich moieties like alkenes, alkynes, or certain aromatic rings.

• Secondary Cause: Steric Hindrance. In highly substituted products, the C=N bond can be sterically shielded, making it resistant to cleavage. This can lead to incomplete reactions or require harsher conditions that damage the product.

Cleavage Method	Reagents & Conditions	Resulting Product	Best For	Considerations & Side Reactions
Ozonolysis	1. O₃, CH₂Cl₂, -78 °C2. Me₂S or PPh₃	Ketone/Aldehyde	The standard and most general method for SAMP/RAMP.[1]	Incompatible with olefins and other easily oxidized groups. Over-oxidation can occur.
Hydrolysis (Acidic)	Mild acid (e.g., oxalic acid, aqueous HCl, silica gel)	Ketone/Aldehyde	Products that are stable to acid and not prone to epimerization.	Risk of epimerization of the α-stereocenter. May not be effective for sterically hindered hydrazones.
Oxidative Cleavage	Sodium periodate (NaIO₄), buffer, MeOH/H₂O	Ketone/Aldehyde	Molecules with ozone-sensitive groups.	Can be slower than ozonolysis. May require optimization of pH and temperature.
Reductive Cleavage	Raney Nickel (Ra-Ni), H₂	Amine	When the corresponding amine is the desired final product.	Reduces other functional groups (alkenes, alkynes, etc.). Not a "traceless" cleavage.

If standard methods fail, a two-step approach involving methylation of the nitrogen (e.g., with MeI or MeOTf) followed by hydrolysis can facilitate cleavage by forming a more labile hydrazonium salt.

Visualizing the Process: Mechanisms and Workflows

A clear understanding of the reaction pathway and decision-making process is critical for success.

Caption: General workflow for SAMP/RAMP-mediated asymmetric alkylation.

Caption: Decision workflow for troubleshooting low diastereoselectivity.

Frequently Asked Questions (FAQs)

1. Q: What is the mechanistic origin of stereoselectivity in SAMP/RAMP alkylations? A: The stereoselectivity arises from a highly organized, six-membered, chair-like transition state. After deprotonation with LDA, the lithium ion is chelated by the nitrogen of the azaenolate and the oxygen of the methoxymethyl side chain. This locks the pyrrolidine ring in a specific conformation that sterically blocks one face of the planar azaenolate. The electrophile is therefore forced to approach from the less hindered, unblocked face, leading to the formation of a single diastereomer.[1][2]

2. Q: Can I use electrophiles other than primary alkyl halides? A: Yes, but with caution. Secondary alkyl halides can be used, but they often result in lower yields and selectivities due to their increased steric bulk and competing E2 elimination reactions.[3] Using more reactive secondary iodides or triflates and including additives like HMPA or DMPU (in a fume hood) can sometimes improve results. Aldehydes can also be used as electrophiles in aldol-type reactions, which proceed with similarly high levels of stereocontrol.[5]

3. Q: How do I confirm the absolute configuration of my final product? A: The stereochemical outcome of SAMP/RAMP alkylations is highly predictable. For a given auxiliary enantiomer ((S)- or (R)-) and electrophile, the configuration of the new stereocenter is consistently the same. You can reliably predict the outcome based on the established transition state model.[1][6] For unequivocal proof, especially for a novel compound, the following methods are recommended:

• X-ray Crystallography: If your product or a derivative is crystalline, this provides definitive proof of its three-dimensional structure.

• Correlation: Chemically convert your product into a known compound and compare its properties (e.g., optical rotation) with the literature values.

• NMR Analysis: For alcohols, derivatization with a chiral agent like Mosher's acid chloride allows for the determination of absolute configuration via ¹H or ¹⁹F NMR.

References

• Wikipedia. Chiral auxiliary. [Link]

• Kim, B. H., Lee, H. B., Hwang, J. K., & Kim, Y. G. (2005). Asymmetric induction in the conjugate addition of thioacetic acid to methacrylamides with chiral auxiliaries. Tetrahedron: Asymmetry, 16(6), 1215–1220.

• Recent Advances in Asymmetric Synthesis of Pyrrolidine-Based Organocatalysts and Their Application: A 15-Year Update. PubMed Central. [Link]

• Asymmetric Syntheses of Enantioenriched 2,5-Disubstituted Pyrrolidines. ACS Publications. [Link]

• Laohapaisan, N., Roy, A., & Nagib, D. A. (2024). Chiral pyrrolidines via an enantioselective Hofmann-Löffler-Freytag reaction. Science, 383(6681), eadk6015.

• Asymmetric Synthesis. University of York. [Link]

• Ahlquist, M., Norrby, P.-O., & Wiest, O. (2007). Asymmetric aldol and alkylation reactions using pyrrolidine-based chiral auxiliaries. ResearchGate. [Link]

• Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. MDPI. [Link]

• Synthesis of enantioenriched 2,2-disubstituted pyrrolidines via sequential asymmetric allylic alkylation and ring contraction. PubMed Central. [Link]

• Evans, D. A., et al. (1982). Stereoselective aldol condensations via boron enolates. Journal of the American Chemical Society, 104(6), 1737-1739.

• Use of chiral auxiliaries in the asymmetric synthesis of biologically active compounds: A review. ResearchGate. [Link]

• Enamines. Master Organic Chemistry. [Link]

• Asymmetric Synthesis of 2-Substituted Oxetan-3-ones via Metalated SAMP/RAMP Hydrazones. ACS Publications. [Link]

• Development of an Effective Chiral Auxiliary for Hydroxyalkyl Radicals. ACS Publications. [Link]

• Selective C–N Bond Cleavage in Unstrained Pyrrolidines Enabled by Lewis Acid and Photoredox Catalysis. PubMed Central. [Link]

• 23.11: Carbonyl Condensations with Enamines - The Stork Enamine Reaction. Chemistry LibreTexts. [Link]

• (PDF) Recent Advances in the Synthesis of Pyrrolidines. ResearchGate. [Link]

• Enders SAMP/RAMP hydrazone-alkylation reaction. Wikipedia. [Link]

• Recent Developments for the Ring Opening of Pyrrolidines and Unstrained Cyclic Amines via C−N Bond Cleavage. ResearchGate. [Link]

• Recent Advances in Asymmetric Synthesis of Pyrrolidine-Based Organocatalysts and Their Application: A 15-Year Update. MDPI. [Link]

• Asymmetric Syntheses of Enantioenriched 2,5-Disubstituted Pyrrolidines. PubMed Central. [Link]

• ASYMMETRIC SYNTHESES USING THE SAMP-/RAMP- HYDRAZONE METHOD: (S)-(+)-4-METHYL-3-HEPTANONE. MIT OpenCourseWare. [Link]

• Enamines. Making Molecules. [Link]

• Tailoring Unstrained Pyrrolidines via Reductive C–N Bond Cleavage with Lewis Acid and Photoredox Catalysis. ChemRxiv. [Link]

• Synthetic Applications of Sulfur-based Chiral Auxiliaries in Asymmetric Syntheses. Journal of the Mexican Chemical Society. [Link]

• Pyrrolidine synthesis. Organic Chemistry Portal. [Link]

• Scope of the reaction in the asymmetric synthesis of pyrrolidine derivatives. ResearchGate. [Link]

• Asymmetric Syntheses Using the SAMP-/RAMP-Hydrazone Method: ( S )-(+)-4-Methyl-3-Heptanone. ResearchGate. [Link]

• On the Mechanism and Selectivity of Palladium-Catalyzed C(sp3)–H Arylation of Pyrrolidines and Piperidines at Unactivated C4 Positions: Discovery of an Improved Dimethylaminoquinoline Amide Directing Group. ACS Catalysis. [Link]

• Ender's SAMP/RAMP stereoselective alkylation. YouTube. [Link]

• synthesis of enamines from secondary amines and carbonyl compounds. YouTube. [Link]

• Chiral Auxiliaries — Principles and Recent Applications. ResearchGate. [Link]

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Technical Support Center: Catalyst Loading Optimization for the Synthesis of (S)-2-(Phenoxymethyl)pyrrolidine Hydrochloride

Welcome to the technical support center for the synthesis of (S)-2-(phenoxymethyl)pyrrolidine hydrochloride. This guide is designed for researchers, scientists, and drug development professionals to navigate the intricacies of catalyst loading optimization in this crucial asymmetric synthesis. Here, we move beyond simple protocols to explain the "why" behind experimental choices, empowering you to troubleshoot effectively and achieve optimal results.

Frequently Asked Questions (FAQs)

Q1: What is a common catalytic method for synthesizing (S)-2-(phenoxymethyl)pyrrolidine?

A common and effective method involves the O-arylation of a protected (S)-prolinol derivative with a phenyl source, often using a copper-catalyzed Ullmann-type condensation or a palladium-catalyzed Buchwald-Hartwig reaction. The starting material, (S)-prolinol, is readily derived from the natural amino acid L-proline.[1][2] The choice between copper and palladium catalysis often depends on the specific substrates, desired reaction conditions (e.g., temperature), and catalyst cost.[3][4]

Q2: My reaction yield is low. What are the first parameters I should investigate regarding the catalyst?

Low yield in a catalytic reaction can often be traced back to the catalyst's activity and stability. Here's a logical progression for troubleshooting:

• Catalyst Purity and Activity: Ensure the catalyst and ligand are pure and have been stored correctly, especially if they are sensitive to air or moisture. Impurities can poison the catalyst.

• Catalyst Loading: While counterintuitive, increasing the catalyst loading isn't always the solution. Both insufficient and excessive catalyst loading can be detrimental. Insufficient loading may lead to slow or incomplete conversion, while excessive loading can sometimes promote side reactions or product inhibition.[5]

• Ligand-to-Metal Ratio: In many cross-coupling reactions, the ratio of the ligand to the metal precursor is critical. An incorrect ratio can lead to the formation of inactive catalytic species.

Q3: I'm observing poor enantioselectivity (low ee). What are the likely causes related to the catalyst?

Low enantiomeric excess (ee) is a common challenge in asymmetric catalysis. Key factors to consider are:

• Chiral Ligand Purity: The enantiomeric purity of your chiral ligand is paramount. Even small amounts of the opposite enantiomer can lead to a significant decrease in the product's ee.

• Catalyst/Ligand Integrity: The chiral ligand may degrade under the reaction conditions. Analyze the post-reaction mixture to check for ligand decomposition.

• Temperature: Asymmetric reactions are often highly sensitive to temperature. Lowering the reaction temperature can sometimes enhance enantioselectivity by favoring the transition state that leads to the desired enantiomer.[4]

• Solvent Effects: The solvent can influence the conformation of the catalyst-substrate complex, directly impacting stereoselectivity. A solvent screen is a valuable optimization step.[4]

Q4: How do I determine the enantiomeric purity of my (S)-2-(phenoxymethyl)pyrrolidine product?

Chiral High-Performance Liquid Chromatography (HPLC) is the most common and reliable method for determining the enantiomeric excess of your product.[6][7][8] This involves using a chiral stationary phase (CSP) that can differentiate between the two enantiomers. Method development may be required to find the optimal mobile phase and column for baseline separation of the enantiomers.[6][8]

Troubleshooting Guides

Guide 1: Low Reaction Yield in Copper-Catalyzed O-Arylation

This guide provides a systematic approach to troubleshooting low yields in the synthesis of N-protected (S)-2-(phenoxymethyl)pyrrolidine via a copper-catalyzed Ullmann-type reaction.

Problem: The reaction of N-protected (S)-prolinol with an aryl halide using a copper catalyst and a base results in a low yield of the desired ether product.

Workflow for Troubleshooting Low Yield:

Caption: Troubleshooting workflow for low reaction yield.

Step-by-Step Experimental Protocol for Catalyst Loading Optimization:

• Establish a Baseline: Set up the reaction with your standard conditions (e.g., 5 mol% CuI, 10 mol% L-proline as ligand, K₂CO₃ as base, in DMF at 110 °C).

• Prepare a Series of Reactions: In parallel, set up several small-scale reactions, keeping all other parameters constant (substrate concentration, temperature, solvent, base).

• Vary Catalyst Loading: Systematically vary the loading of the copper catalyst (e.g., CuI) in each reaction. A typical range to screen would be from 1 mol% to 15 mol%.

• Monitor Reaction Progress: At set time intervals (e.g., 2, 4, 8, 16 hours), take an aliquot from each reaction and analyze it by a suitable method (e.g., GC or LC-MS) to determine the conversion to the product.

• Analyze the Results: Plot the product yield against the catalyst loading at a fixed time point. This will help you identify the optimal catalyst loading range where the yield is maximized without a significant increase in byproducts.

Data Presentation: Effect of Catalyst Loading on Yield

Entry	Catalyst Loading (mol%)	Reaction Time (h)	Yield (%)
1	1	16	35
2	2.5	16	68
3	5	16	85
4	10	16	87
5	15	16	82

Note: This is representative data and actual results may vary.

Guide 2: Improving Low Enantioselectivity (ee)

This guide focuses on strategies to enhance the enantioselectivity of the catalytic reaction.

Problem: The synthesis produces the desired product but with a low enantiomeric excess (ee).

Logical Relationship for Optimizing Enantioselectivity:

Caption: Key parameters influencing enantioselectivity.

Step-by-Step Experimental Protocol for Temperature Screening:

• Set up Parallel Reactions: Prepare a series of identical reactions using the optimized catalyst loading determined previously.

• Control Temperature: Run each reaction at a different, precisely controlled temperature. For example, you could test room temperature (25 °C), 0 °C, -20 °C, and -40 °C.[4]

• Ensure Consistency: Maintain all other parameters, including reaction time and concentrations, as constant as possible.

• Analyze Enantiomeric Excess: After the reaction is complete, quench each reaction and carefully purify the product. Determine the enantiomeric excess for each temperature point using chiral HPLC.

• Identify Optimal Temperature: Plot the enantiomeric excess versus temperature to find the temperature that provides the highest selectivity. Be mindful that lower temperatures may require longer reaction times to achieve full conversion.

Data Presentation: Effect of Temperature on Enantioselectivity

Entry	Temperature (°C)	Yield (%)	ee (%)
1	25	85	75
2	0	82	88
3	-20	78	95
4	-40	65	>99

Note: This is representative data and actual results may vary.

Mechanistic Insight: The Copper-Catalyzed Ullmann Condensation

Understanding the catalytic cycle is fundamental to effective troubleshooting. The Ullmann condensation for O-arylation is generally believed to proceed through a Cu(I)/Cu(III) cycle.

Caption: Proposed catalytic cycle for the Ullmann O-arylation.

This proposed mechanism highlights several critical points for optimization. The initial formation of the copper alkoxide is dependent on the base. The oxidative addition of the aryl halide to the copper center is often the rate-limiting step and is influenced by the nature of the aryl halide and the ligands on the copper. Finally, the reductive elimination step forms the desired C-O bond and regenerates the active catalyst. Each of these steps can be influenced by the reaction parameters you control.[9][10]

References

• Yang, L. et al. (2024). Enantioselective Synthesis of Axially Chiral Diaryl Ethers through Chiral Phosphoric Acid-Catalyzed Desymmetric Acylation with Azlactones. ACS Catalysis. Available at: [Link]

• (S)-pyrrolidin-2-ylmethanol. (2024). MDPI. Available at: [Link]

• Pyrrolidine synthesis. (n.d.). Organic Chemistry Portal. Available at: [Link]

• URJC-1: Stable and Efficient Catalyst for O-Arylation Cross-Coupling. (2024). MDPI. Available at: [Link]

• Origins of High Catalyst Loading in Copper(I)-Catalysed Ullmann-Goldberg C-N Coupling Reactions. (2021). ResearchGate. Available at: [Link]

• Palladium Catalyzed C−O Coupling of Amino Alcohols for the Synthesis of Aryl Ethers. (2012). ResearchGate. Available at: [Link]

• Mechanistic Studies on the Copper-Catalyzed N-Arylation of Alkylamines Promoted by Organic Soluble Ionic Bases. (2016). ACS Publications. Available at: [Link]

• Orthogonal Cu- and Pd-Based Catalyst Systems for the O- and N-Arylation of Aminophenols. (2011). National Institutes of Health. Available at: [Link]

• Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. (2024). ResearchGate. Available at: [Link]

• Pd-Catalyzed Arylation of 1,2-Amino Alcohol Derivatives via β-Carbon Elimination. (2022). Thieme. Available at: [Link]

• Catalytic Enantioselective Synthesis of Axially Chiral Diaryl Ethers Via Asymmetric Povarov Reaction Enabled Desymmetrization. (2023). National Institutes of Health. Available at: [Link]

• Recent Advancement of Ullmann Condensation Coupling Reaction in the Formation of Aryl-Oxygen (C-O) Bonding by Copper-Mediated Catalyst. (2020). MDPI. Available at: [Link]

• Development of an efficient HPLC method with pre-column derivatization for determination of enantiomeric purity of 2-(aminomethyl)-1-ethylpyrrolidine. (2017). ResearchGate. Available at: [Link]

• Recent progress towards catalytic asymmetric construction of inherently chiral scaffolds. (2024). Chem Soc Rev. Available at: [Link]

• Auxiliary-Assisted Palladium-Catalyzed Arylation and Alkylation of sp2 and sp3 Carbon-Hydrogen Bonds. (2010). National Institutes of Health. Available at: [Link]

• CuBr/rac-BINOL-Catalyzed N-Arylations of Aliphatic Amines at Room Temperature. (2007). ACS Publications. Available at: [Link]

• Copper-catalyzed O-arylation of phenols with diazonium salts. (2018). RSC Publishing. Available at: [Link]

• Orthogonal Cu- and Pd-Based Catalyst Systems for the O- and N-Arylation of Aminophenols. (2011). ResearchGate. Available at: [Link]

• Preparation method of (S) -1- (2-chloroacetyl) pyrrolidine-2-carbonitrile. (2021). Google Patents.

• Origins of high catalyst loading in copper(i)-catalysed Ullmann–Goldberg C–N coupling reactions. (2021). National Institutes of Health. Available at: [Link]

• Development of a chiral RP-HPLC method for identification of stereomers of newly synthesised xanthine-based hydrazide-hydrazone compound. (2019). Pharmacia. Available at: [Link]

• Chiral auxiliary. (n.d.). Wikipedia. Available at: [Link]

• COPPER-CATALYZED ARYLATIONS AND HETEROARYLATIONS. (2017). ResearchGate. Available at: [Link]

• Introduction: Enantioselective Catalysis. (2001). ACS Publications. Available at: [Link]

• Chiral HPLC Separations. (n.d.). Phenomenex. Available at: [Link]

• Palladium-Catalyzed C–O Cross-Coupling of Primary Alcohols. (2013). MIT DSpace. Available at: [Link]

• Catalytic enantioselective synthesis of chiral organic compounds of ultra-high purity of >99% ee. (2013). National Institutes of Health. Available at: [Link]

• Highly Efficient Mechanochemical N-Arylation of Amino Alcohols and Diamines with Cu0 Powder. (2015). ResearchGate. Available at: [Link]

• Origins of high catalyst loading in copper(i)-catalysed Ullmann–Goldberg C–N coupling reactions. (2021). RSC Publishing. Available at: [Link]

• Ullmann condensation. (n.d.). Wikipedia. Available at: [Link]

• Understanding the Heteroatom Effect on the Ullmann Copper-Catalyzed Cross-Coupling of X-Arylation (X = NH, O, S) Mechanism. (2022). MDPI. Available at: [Link]

• Synthesis of (S)-1-(2-chloroacetyl)pyrrolidine-2-carbonitrile: A key intermediate for dipeptidyl peptidase IV inhibitors. (2008). Beilstein Journal of Organic Chemistry. Available at: [Link]

• A Strategy for Developing HPLC Methods for Chiral Drugs. (2003). LCGC International. Available at: [Link]

Sources

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• 8. Development of a chiral RP-HPLC method for identification of stereomers of newly synthesised xanthine-based hydrazide-hydrazone compound [pharmacia.pensoft.net]
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• 10. mdpi.com [mdpi.com]

Technical Support Center: Optimizing Stereoselectivity in Chiral Pyrrolidine Catalysis

Welcome to the Technical Support Center for asymmetric synthesis using chiral pyrrolidine-based organocatalysts. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of achieving high stereoselectivity in their experiments. Here, we delve into the critical role of solvent effects, offering troubleshooting advice and in-depth explanations to empower you to overcome common challenges and optimize your reaction outcomes.

Introduction: The Pivotal Role of the Solvent

In the realm of asymmetric organocatalysis, chiral pyrrolidines, with L-proline as a foundational example, have emerged as powerful tools for constructing stereochemically complex molecules.[1][2] These catalysts operate through the formation of key intermediates like enamines or iminium ions, and the stereochemical outcome of the reaction is intricately linked to the three-dimensional arrangement of the transition state.[3] The solvent, far from being an inert medium, is a critical participant in this process. It can influence catalyst solubility, substrate conformation, and the stability of intermediates and transition states through various non-covalent interactions, ultimately dictating both the efficiency and the stereoselectivity of the transformation.[4][5][6]

This guide will provide a structured approach to understanding and troubleshooting solvent effects in your reactions, moving from frequently asked questions to detailed experimental protocols.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Here we address common issues encountered during experiments with chiral pyrrolidine catalysts.

Q1: My stereoselectivity (ee or dr) is low. What are the most likely solvent-related causes?

Answer: Low stereoselectivity is a frequent challenge, and the solvent is often a key factor. Several solvent properties can contribute to this issue:

• Inappropriate Polarity: The polarity of the solvent plays a crucial role in stabilizing charged intermediates and transition states.[7][8] For many proline-catalyzed reactions, such as aldol additions, polar aprotic solvents like DMSO or DMF are often preferred because they can effectively solvate the charged species involved in the catalytic cycle without interfering with key hydrogen bonding interactions.[3][9] Conversely, non-polar solvents may not sufficiently stabilize the desired transition state, leading to competing reaction pathways and lower stereoselectivity.[10] In some cases, even highly polar protic solvents like methanol can be detrimental by competing for hydrogen bonding sites on the catalyst or substrates.[11]

• Disruption of Hydrogen Bonding: A critical feature of many chiral pyrrolidine catalysts, particularly proline and its derivatives, is the presence of a hydrogen bond donor group (e.g., a carboxylic acid or amide N-H).[1][12][13] This group helps to organize the transition state through hydrogen bonding with the electrophile, thereby directing its approach to the nucleophile. Solvents that are strong hydrogen bond donors or acceptors can interfere with this crucial interaction, leading to a less organized transition state and consequently, poor stereoselectivity.

• Poor Catalyst Solubility: Proline itself has limited solubility in many common organic solvents.[1] If the catalyst is not fully dissolved, the reaction essentially proceeds under heterogeneous conditions, which can negatively impact both reaction rate and stereoselectivity. The development of more soluble diarylprolinol silyl ether catalysts, often referred to as Hayashi-Jørgensen catalysts, was a significant step in overcoming this limitation.[14]

• Presence of Water: The effect of water is highly context-dependent. In some cases, trace amounts of water can be beneficial, potentially by facilitating proton transfer steps or influencing the aggregation state of the catalyst. However, in other systems, water can hydrolyze key intermediates (e.g., enamines) or compete for hydrogen bonding, leading to reduced stereoselectivity.[3] For reactions sensitive to water, using carefully dried solvents and reagents is crucial.[3]

Troubleshooting Workflow:

Caption: Troubleshooting workflow for low stereoselectivity.

Q2: I am running a Michael addition of an aldehyde to a nitroolefin. Which solvents should I start with for my screen?

Answer: For the asymmetric Michael addition of aldehydes to nitroolefins catalyzed by chiral pyrrolidines, the choice of solvent is critical for achieving high diastereo- and enantioselectivity.[15] A good starting point for your solvent screen would include a range of polarities and coordinating abilities.

Solvent	Polarity (Dielectric Constant)	Hydrogen Bonding Ability	Typical Observations
Toluene	2.4	Non-polar, Aprotic	Often a good starting point, can provide high enantioselectivity.[16]
Dichloromethane (DCM)	9.1	Aprotic	Can be effective, but results can be substrate-dependent.[17]
Acetonitrile (MeCN)	37.5	Polar, Aprotic	A more polar option that can sometimes improve results over less polar solvents.[10]
Tetrahydrofuran (THF)	7.6	Aprotic, Coordinating	Its coordinating ability can sometimes influence the transition state geometry.
Dimethyl Sulfoxide (DMSO)	46.7	Highly Polar, Aprotic	Known to promote high stereoselectivity in many proline-catalyzed reactions.[10]
Ethanol (EtOH)	24.6	Polar, Protic	Can lead to lower selectivity due to hydrogen bond competition, but sometimes used in mixed solvent systems.[16]

Recommendation: Start with Toluene, DCM, and MeCN. If stereoselectivity is still low, explore more polar options like DMSO. It is also worth noting that in some cases, solvent-free conditions have been shown to provide excellent results, potentially by enforcing a more ordered transition state.[17]

Q3: How does the structure of the chiral pyrrolidine catalyst influence the optimal solvent choice?

Answer: The optimal solvent is highly dependent on the catalyst structure.

• Proline: Due to its zwitterionic nature and strong hydrogen bonding capabilities, proline often performs best in polar aprotic solvents like DMSO or DMF that can solubilize it and support the charged intermediates of the catalytic cycle.[9]

• Hayashi-Jørgensen Catalysts (Diarylprolinol Silyl Ethers): These catalysts are significantly more soluble in a wider range of organic solvents due to the bulky, lipophilic diarylprolinol and silyl ether groups.[14] This allows for successful reactions in less polar solvents like toluene or chloroform. The bulky framework of these catalysts often creates a well-defined chiral pocket, which can make the stereoselectivity less sensitive to the solvent compared to proline.

• Pyrrolidine Sulfonamides: These catalysts feature a sulfonamide group which can act as a hydrogen bond donor. The optimal solvent will be one that does not compete with this interaction. Often, non-coordinating solvents are preferred.

The interplay between the catalyst's steric and electronic properties and the solvent's characteristics is key. A bulkier catalyst might create its own microenvironment, making the overall solvent effect less pronounced, whereas a smaller, more flexible catalyst might be more heavily influenced by the surrounding solvent molecules.

Catalytic Cycle and Solvent Influence:

Caption: Influence of solvent on the enamine catalytic cycle.

Experimental Protocols

Protocol 1: General Procedure for Solvent Screening in a Proline-Catalyzed Aldol Reaction

This protocol provides a framework for systematically evaluating the effect of different solvents on the stereoselectivity of an aldol reaction between an aldehyde and a ketone.

Materials:

• L-Proline (or other chiral pyrrolidine catalyst)

• Aldehyde

• Ketone

• Anhydrous solvents for screening (e.g., DMSO, DMF, MeCN, CH2Cl2, Toluene)

• Internal standard (for GC/HPLC analysis)

• Deuterated solvent for NMR analysis

• Standard laboratory glassware, dried in an oven

Procedure:

• Preparation: In a series of oven-dried vials equipped with stir bars, add L-proline (e.g., 20 mol%).

• Solvent Addition: To each vial, add a different anhydrous solvent (e.g., 1.0 mL). Stir until the catalyst is fully dissolved. Note any solubility issues.

• Reagent Addition: Add the ketone (e.g., 5.0 equivalents) to each vial, followed by the aldehyde (1.0 equivalent). If using an internal standard, add it at this stage.

• Reaction: Stir the reactions at the desired temperature (e.g., room temperature) and monitor the progress by TLC or GC/HPLC.

• Work-up: Once the reaction is complete (or after a set time), quench the reaction by adding a saturated aqueous solution of NH4Cl. Extract the product with an appropriate organic solvent (e.g., ethyl acetate). Dry the combined organic layers over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

• Analysis:

  • Conversion: Determine the conversion by 1H NMR spectroscopy or GC/HPLC analysis of the crude product mixture.

  • Diastereomeric Ratio (dr): Determine the dr by 1H NMR spectroscopy of the crude product.

  • Enantiomeric Excess (ee): Determine the ee by chiral HPLC or GC analysis after purification of the product by flash column chromatography.

Data Presentation:

Entry	Solvent	Time (h)	Conversion (%)	dr (syn/anti)	ee (%) of major diastereomer
1	DMSO	24	>95	95:5	98
2	DMF	24	90	92:8	95
3	MeCN	48	75	85:15	88
4	CH2Cl2	48	60	70:30	75
5	Toluene	72	40	60:40	65

Conclusion

The choice of solvent is a powerful parameter for controlling stereoselectivity in asymmetric reactions catalyzed by chiral pyrrolidines. By understanding the fundamental principles of how solvents interact with the catalyst, substrates, and intermediates, researchers can rationally troubleshoot and optimize their experimental conditions. A systematic approach to solvent screening, coupled with an awareness of the specific properties of the chosen catalyst, will pave the way for the successful synthesis of enantiomerically enriched molecules.

References

• Recent Advances in Asymmetric Synthesis of Pyrrolidine-Based Organocatalysts and Their Application: A 15-Year Update. (2023). Molecules. [Link]

• New mechanistic studies on the proline-catalyzed aldol reaction. (2002). Proceedings of the National Academy of Sciences. [Link]

• Asymmetric Syntheses of Enantioenriched 2,5-Disubstituted Pyrrolidines. (2022). Accounts of Chemical Research. [Link]

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• Solvent effects on the asymmetric Michael addition of cyclohexanone to... (n.d.). ResearchGate. [Link]

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• Accessing Chiral Pyrrolodiketopiperazines under Organocatalytic Conditions. (2022). PubMed Central. [Link]

• Solvent-Induced Reversal of Activities between Two Closely Related Heterogeneous Catalysts in the Aldol Reaction. (2013). ACS Catalysis. [Link]

• Asymmetric 'Clip-Cycle' Synthesis of Pyrrolidines and Spiropyrrolidines. (2021). White Rose Research Online. [Link]

• Hayashi-Jørgensen Catalyst. (2015). Chem-Station. [Link]

• Enantioselective Organo-SOMO Cycloadditions: A Catalytic Approach to Complex Pyrrolidines from Olefins and Aldehydes. (2012). Macmillan Group. [Link]

• Results obtained using chiral pyrrolidine-containing organocatalysts in... (n.d.). ResearchGate. [Link]

• Rh-Catalyzed Asymmetric Hydrogenation of Polynitrogen Heterocycle-Substituted Phenylacrylonitriles. (2026). The Journal of Organic Chemistry. [Link]

• Chiral hybrid materials based on pyrrolidine building units to perform asymmetric Michael additions with high stereocontrol. (2018). Scientific Reports. [Link]

• Electrochemically Enabled [3 + 2] Cycloaddition of Alkenes with Vinyl Azides: Direct Access to 2,4,5-Trisubstituted 1-Pyrrolines. (2026). Organic Letters. [Link]

• Formation and Stability of Prolinol and Prolinol Ether Enamines by NMR: Delicate Selectivity and Reactivity Balances and Parasitic Equilibria. (2011). Journal of the American Chemical Society. [Link]

• Stereoselective Synthesis of Densely Substituted Pyrrolidines via a [3 + 2] Cycloaddition Reaction between Chiral N-tert-Butanesulfinylazadienes and Azomethine Ylides. (2023). Organic Letters. [Link]

• Solvent effects on stereoselectivity: more than just an environment. (2009). Chemical Society Reviews. [Link]

• Enantio- and diastereoselective Michael addition reactions of unmodified aldehydes and ketones with nitroolefins catalyzed by a pyrrolidine sulfonamide. (2005). Journal of the American Chemical Society. [Link]

• Influence of the polarity of the solvent in the chemoselective addition of 1 to 2: (a) Lipase-Catalyzed addition; (b) In the absence of enzyme. (n.d.). ResearchGate. [Link]

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• Enantioselective Catalysis with Pyrrolidinyl Gold(I) Complexes: DFT and NEST Analysis of the Chiral Binding Pocket. (2023). ChemRxiv. [Link]

• Profiling the Privileges of Pyrrolidine-Based Catalysts in Asymmetric Synthesis: From Polar to Light-Driven Radical Chemistry. (2019). ACS Catalysis. [Link]

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• Mechanistic Studies on the Synthesis of Pyrrolidines and Piperidines via Copper-Catalyzed Intramolecular C–H Amination. (2022). Organometallics. [Link]

• New Strategy for the Synthesis of Some Valuable Chiral 1,3-Diols with High Enantiomeric Purity: New Organocatalyst, Asymmetric Aldol Reaction, and Reduction. (2023). Molecules. [Link]

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Technical Support Center: Temperature Optimization for (S)-2-(phenoxymethyl)pyrrolidine Reactions

Welcome to the technical support center for the synthesis of (S)-2-(phenoxymethyl)pyrrolidine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and frequently asked questions (FAQs) regarding temperature optimization in the synthesis of this critical chiral building block. Our goal is to equip you with the scientific understanding and practical guidance to navigate the experimental challenges and achieve optimal reaction outcomes.

Introduction: The Critical Role of Temperature

The synthesis of enantiomerically pure compounds like (S)-2-(phenoxymethyl)pyrrolidine is a nuanced process where temperature is not merely a reaction condition but a critical control parameter. It directly influences reaction rates, selectivity (chemo-, regio-, and stereo-), and the formation of side products. Understanding the interplay between temperature, kinetics, and thermodynamics is paramount to maximizing yield and ensuring the desired stereochemical purity. This guide will delve into the practical aspects of temperature optimization, grounded in established chemical principles.

Frequently Asked Questions (FAQs)

Q1: What is the primary role of temperature in the synthesis of (S)-2-(phenoxymethyl)pyrrolidine?

Temperature primarily governs the kinetics and thermodynamics of the reaction. In the context of asymmetric synthesis, it plays a pivotal role in controlling enantioselectivity. Many catalytic reactions that produce a non-racemic mixture are under kinetic control, meaning the product ratio is determined by the rates of competing reaction pathways.[1] Lowering the temperature can enhance enantioselectivity by increasing the energy difference between the diastereomeric transition states leading to the (S) and (R) enantiomers.

Q2: I am observing low yield in my reaction. Could temperature be the cause?

Low yield can indeed be a consequence of suboptimal temperature. Here are a few scenarios:

• Temperature too low: The reaction may proceed too slowly, leading to incomplete conversion of starting materials within a practical timeframe.

• Temperature too high: This can lead to several issues:

  • Decomposition: The starting materials, intermediates, or the final product may be thermally labile and decompose at elevated temperatures.

  • Side Reactions: Higher temperatures can provide the necessary activation energy for undesired side reactions, consuming starting materials and reducing the yield of the desired product. For instance, in related pyrrolidine syntheses, elevated temperatures can promote elimination reactions or the formation of isomeric byproducts.

  • Catalyst Deactivation: The catalyst, especially if it is a sensitive organocatalyst or enzyme, may degrade or lose its activity at higher temperatures.

Q3: My enantiomeric excess (ee) is lower than expected. How can I improve it by adjusting the temperature?

Low enantiomeric excess is a common challenge in asymmetric synthesis and is often temperature-dependent.

• Lowering the Reaction Temperature: As a general principle, decreasing the reaction temperature often leads to higher enantioselectivity.[2] This is because the difference in the activation energies for the formation of the two enantiomers becomes more significant relative to the available thermal energy. Even a modest decrease in temperature can have a substantial impact on the enantiomeric ratio. For example, in some proline-catalyzed aldol reactions, lowering the temperature from room temperature to 0°C or even -25°C has been shown to significantly improve both diastereoselectivity and enantioselectivity.[2]

• Kinetic vs. Thermodynamic Control: Asymmetric syntheses that produce an enantiomeric excess are under kinetic control.[1][3] The desired (S)-enantiomer is the kinetic product, formed via the lower energy transition state. At higher temperatures, the reaction may approach thermodynamic control, where the more stable product is favored. Since enantiomers have the same stability, a racemic mixture would be the thermodynamic product. Therefore, maintaining kinetic control through lower temperatures is crucial.

Troubleshooting Guide

This section provides a structured approach to troubleshooting common issues related to temperature in the synthesis of (S)-2-(phenoxymethyl)pyrrolidine.

Issue	Potential Cause(s)	Troubleshooting Steps & Explanation
Low to No Conversion	Reaction temperature is too low, providing insufficient energy to overcome the activation energy barrier.	1. Gradual Temperature Increase: Incrementally increase the reaction temperature in 5-10 °C intervals. Monitor the reaction progress closely using an appropriate analytical technique (e.g., TLC, LC-MS, GC-MS).2. Extended Reaction Time: At lower temperatures, the reaction rate is slower. Consider extending the reaction time before increasing the temperature.
Low Yield with Multiple Side Products	Reaction temperature is too high, promoting undesired side reactions or decomposition.	1. Systematic Temperature Reduction: Lower the reaction temperature in 10-20 °C increments. This will disfavor higher activation energy pathways leading to byproducts.2. Analysis of Byproducts: Identify the structure of the major side products. This can provide insight into the undesired reaction pathways (e.g., elimination, rearrangement) and help in devising a more targeted temperature optimization strategy.
Poor Enantioselectivity (Low %ee)	The reaction temperature is too high, diminishing the energy difference between the diastereomeric transition states.	1. Substantial Temperature Decrease: For asymmetric reactions, a significant reduction in temperature (e.g., from room temperature to 0 °C, -20 °C, or even -78 °C) is often necessary to enhance enantioselectivity.[4]2. Solvent Screening at Low Temperatures: The choice of solvent becomes even more critical at lower temperatures. Ensure the solvent remains in the liquid phase and can effectively solvate all reaction components.
Inconsistent Results Batch-to-Batch	Poor temperature control and monitoring.	1. Use of a Reliable Thermostat: Employ a cryostat or a reaction block with precise temperature control.2. Internal Temperature Monitoring: Place a calibrated thermometer or thermocouple directly in the reaction mixture to monitor the internal temperature, which can differ from the bath temperature, especially during exothermic or endothermic events.

Experimental Protocols: A Guideline for Temperature Optimization

The following is a general protocol for optimizing the temperature for the synthesis of (S)-2-(phenoxymethyl)pyrrolidine. The specific starting materials and reaction type (e.g., reductive amination, cyclization) will dictate the exact parameters.

Protocol 1: Temperature Screening for Optimal Yield and Purity

• Initial Small-Scale Reactions: Set up a series of small-scale reactions in parallel.

• Temperature Gradient: Run each reaction at a different, constant temperature. A suggested starting range could be from 0 °C to 80 °C, with 20 °C intervals (i.e., 0 °C, 20 °C, 40 °C, 60 °C, 80 °C). Some syntheses of chiral pyrrolidines have shown success at both low and elevated temperatures, depending on the specific transformation.[5][6]

• Reaction Monitoring: At regular time intervals (e.g., 1, 2, 4, 8, and 24 hours), take an aliquot from each reaction.

• Analysis: Quench the reaction in the aliquot and analyze it by a suitable chromatographic method (e.g., LC-MS or GC) to determine the conversion of starting material, yield of the desired product, and the formation of any impurities.

• Data Evaluation: Plot the yield of (S)-2-(phenoxymethyl)pyrrolidine and the total percentage of impurities as a function of temperature and time. This will help identify the optimal temperature range that balances reaction rate with minimal side product formation.

Protocol 2: Low-Temperature Optimization for Enantioselectivity

• Select a Promising Condition: Based on Protocol 1, choose a temperature that gives a reasonable conversion rate with minimal side products.

• Low-Temperature Screening: Set up a series of reactions at temperatures below your initial condition. A suggested range could be from 20 °C down to -78 °C (e.g., 20 °C, 0 °C, -20 °C, -40 °C, -78 °C). Reductive cyclizations for synthesizing similar chiral pyrrolidines have been performed at temperatures as low as -78 °C to achieve high diastereoselectivity.[4]

• Extended Reaction Times: Be prepared for significantly longer reaction times at lower temperatures.

• Enantiomeric Excess Determination: After the reaction is complete, isolate the product and determine the enantiomeric excess using chiral HPLC or chiral GC.

• Optimal Condition Identification: Identify the temperature that provides the best balance of high enantioselectivity, acceptable yield, and practical reaction time.

Data Presentation

Table 1: Hypothetical Temperature Screening Results for Yield Optimization

Temperature (°C)	Reaction Time (h)	Conversion (%)	Yield (%)	Major Impurity (%)
0	24	35	30	<1
25 (RT)	12	85	80	5
50	4	98	90	10
80	2	>99	75	20

Table 2: Hypothetical Low-Temperature Screening for Enantioselectivity

Temperature (°C)	Reaction Time (h)	Yield (%)	Enantiomeric Excess (% ee)
25 (RT)	12	80	85
0	24	75	95
-20	48	70	98
-78	72	60	>99

Visualizing the Workflow

A systematic approach is crucial for successful temperature optimization. The following workflow diagram illustrates the decision-making process.

Caption: Workflow for systematic temperature optimization.

Understanding the Underlying Principles: Kinetic vs. Thermodynamic Control

The concepts of kinetic and thermodynamic control are fundamental to understanding the effect of temperature on chemical reactions, particularly those with competing pathways, such as the formation of different stereoisomers.

• Kinetic Control: At lower temperatures and shorter reaction times, the product distribution is governed by the relative rates of formation. The product that is formed fastest (the one with the lower activation energy) will be the major product. This is referred to as the kinetic product . In asymmetric catalysis, the desired enantiomer is the kinetic product.[1][3]

• Thermodynamic Control: At higher temperatures and longer reaction times, the reaction may become reversible. Under these conditions, an equilibrium can be established between the products. The most stable product will be the major product, regardless of how fast it is formed. This is known as the thermodynamic product .

The following energy profile diagram illustrates this concept.

Caption: Energy profile for kinetic vs. thermodynamic products.

By carefully controlling the temperature, chemists can favor the kinetically controlled pathway to maximize the yield of the desired, less stable (in the case of diastereomers) or enantiomerically enriched product.

Conclusion

Temperature is a powerful tool in the optimization of chemical reactions. For the synthesis of (S)-2-(phenoxymethyl)pyrrolidine, a systematic and well-documented approach to temperature optimization is essential for achieving high yield and excellent enantioselectivity. By understanding the fundamental principles of chemical kinetics and thermodynamics, and by applying the troubleshooting strategies and experimental protocols outlined in this guide, researchers can overcome common challenges and develop robust and reproducible synthetic methods.

References

• Synthesis of New Optically Active 2-Pyrrolidinones. Molecules. Available at: [Link]

• Recent Advances in the Synthesis of Pyrrolidines. ResearchGate. Available at: [Link]

• Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. MDPI. Available at: [Link]

• Chiral pyrrolidines via an enantioselective Hofmann-Löffler-Freytag reaction. PMC. Available at: [Link]

• Synthesis, Characterization and Biological Activate 5-(Hydroxymethyl) Pyrrolidin-2-One at Room Temperature. ResearchGate. Available at: [Link]

• Synthesis of pyrrolidine. Google Patents.

• Synthesis of enantioenriched 2,2-disubstituted pyrrolidines via sequential asymmetric allylic alkylation and ring contraction. PMC. Available at: [Link]

• Synthesis of New Optically Active 2-Pyrrolidinones. ResearchGate. Available at: [Link]

• Stereoselective Synthesis of Densely Substituted Pyrrolidines via a [3 + 2] Cycloaddition Reaction between Chiral N-tert-Butanesulfinylazadienes and Azomethine Ylides. ACS Publications. Available at: [Link]

• A facile asymmetric synthesis of either enantiomer of 2-substituted pyrrolidines. PubMed. Available at: [Link]

• Temperature-responsive hairy particle-supported proline for direct asymmetric aldol reaction in water. RSC Publishing. Available at: [Link]

• Dynamic Thermodynamic and Dynamic Kinetic Resolution of 2-Lithiopyrrolidines. Journal of the American Chemical Society. Available at: [Link]

• Exploring the Temperature Effect on Enantioselectivity of a Baeyer-Villiger Biooxidation by the 2,5-DKCMO. Pure. Available at: [Link]

• Enantio-Complementary Synthesis of 2-Substituted Pyrrolidines and Piperidines via Transaminase-Triggered Cyclizations. PMC. Available at: [Link]

• Pyrrolidine synthesis. Organic Chemistry Portal. Available at: [Link]

• Asymmetric Aldol Reaction Catalyzed by a Heterogenized Proline on a Mesoporous Support. The Role of the Nature of Solvents. The Journal of Organic Chemistry. Available at: [Link]

• Kinetic and Thermodynamic Control. Dalal Institute. Available at: [Link]

• Enantio-Complementary Synthesis of 2-Substituted Pyrrolidines and Piperidines via Transaminase-Triggered Cyclizations. JACS Au. Available at: [Link]

• A Simple and Efficient Protocol for Proline-Catalysed Asymmetric Aldol Reaction. MDPI. Available at: [Link]

• Heterogeneous organocatalysis: the proline case. PMC. Available at: [Link]

• Thermodynamic and kinetic reaction control. Wikipedia. Available at: [Link]

• Proline-Catalyzed Asymmetric Reactions. ResearchGate. Available at: [Link]

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Technical Support Center: Purification of (S)-2-(Phenoxymethyl)pyrrolidine Reaction Products

Welcome to the technical support guide for purifying reaction products derived from (S)-2-(phenoxymethyl)pyrrolidine. This resource is designed for researchers, chemists, and drug development professionals who utilize this versatile chiral building block. The inherent basicity of the pyrrolidine nitrogen and the chirality of the molecule introduce specific challenges and opportunities in purification. This guide provides in-depth, field-proven insights to help you navigate these complexities, ensuring the isolation of your target compound with high purity and optimal stereochemical integrity.

Section 1: Frequently Asked Questions (FAQs) on General Purification Strategies

This section addresses common initial queries regarding the purification of compounds synthesized using (S)-2-(phenoxymethyl)pyrrolidine.

Question 1: How can I efficiently remove unreacted (S)-2-(phenoxymethyl)pyrrolidine from my crude reaction mixture?

Answer: The most effective method leverages the basicity of the pyrrolidine nitrogen. Unreacted (S)-2-(phenoxymethyl)pyrrolidine can be readily removed from an organic solution through a liquid-liquid extraction with a dilute aqueous acid.

• The Principle: The basic secondary amine of the pyrrolidine ring is protonated by the acid (e.g., 1M HCl, 5% H₃PO₄) to form a water-soluble ammonium salt (R₂NH₂⁺Cl⁻).[1][2] This salt will partition into the aqueous phase, while your typically neutral or less basic organic product remains in the organic layer.[2]

• Causality: This separation works because of the dramatic change in polarity and solubility upon protonation. The neutral amine is soluble in common organic solvents like ethyl acetate or dichloromethane, whereas its salt form is highly soluble in water.

• Pro-Tip: Perform multiple extractions with the dilute acid (e.g., 3 washes) to ensure complete removal. After the acid wash, it is good practice to wash the organic layer with brine (saturated aqueous NaCl) to remove any residual water before drying with an agent like MgSO₄ or Na₂SO₄.

Question 2: What is the best starting point for developing a column chromatography method for my product?

Answer: The choice between normal-phase and reversed-phase chromatography depends on the polarity of your final product.

• Normal-Phase Chromatography (Silica Gel): This is the most common starting point for many organic compounds. A typical mobile phase would be a mixture of a non-polar solvent like hexanes or heptane and a more polar solvent like ethyl acetate.

  • Critical Consideration: Products containing a basic nitrogen, like a pyrrolidine derivative, can exhibit poor peak shape (tailing) and potential degradation on acidic silica gel.[3] To counteract this, it is standard practice to add a small amount of a competing base, such as triethylamine (TEA) or ammonia in methanol (typically 0.1-1%), to the mobile phase.[3] This "neutralizes" the acidic silanol groups on the silica surface, leading to sharper peaks and better recovery.

• Reversed-Phase Chromatography (C18 Silica): If your product is highly polar or water-soluble, reversed-phase chromatography is the preferred method. The mobile phase is typically a mixture of water and an organic solvent like acetonitrile or methanol.

  • Expert Insight: For basic compounds on reversed-phase, adjusting the pH of the mobile phase is crucial.[3] Using a mobile phase with a pH two units above the pKa of your amine will ensure it is in its neutral, more hydrophobic form, leading to better retention and separation.[3] This can be achieved by adding a volatile base like triethylamine (0.1%) to the solvent system.[3]

Question 3: Is recrystallization a viable purification method for these types of compounds?

Answer: Yes, recrystallization is an excellent and scalable method for purifying solid products, provided a suitable solvent system can be found.[4][5]

• The Principle: Recrystallization relies on the difference in solubility of your compound and its impurities in a solvent at high and low temperatures.[5] An ideal solvent will dissolve the compound completely when hot but poorly when cold, while impurities remain either fully soluble or insoluble at all temperatures.

• Solvent Screening: A systematic screening process is essential. Start with common solvents of varying polarities (e.g., hexanes, ethyl acetate, isopropanol, ethanol, water). A good technique is to dissolve a small amount of the crude product in a minimal volume of hot solvent and allow it to cool slowly to room temperature and then in an ice bath to see if crystals form.[4] Mixed solvent systems (e.g., ethyl acetate/hexanes) are often highly effective for fine-tuning solubility.[6]

Section 2: Troubleshooting Guide for Specific Purification Issues

This section provides solutions to specific problems you may encounter during your experiments.

Problem: My product is a persistent oil and will not crystallize.

• Plausible Cause: The product may be impure, inhibiting the formation of a crystal lattice. Alternatively, it may have a low melting point or be an amorphous solid.

• Solution Pathway:

  • Re-evaluate Purity: Analyze the oil by TLC or ¹H NMR to estimate its purity. If significant impurities are present, attempt purification by column chromatography first.

  • Solvent Trituration: Add a non-polar solvent in which your product is insoluble (e.g., hexanes, pentane, or diethyl ether). Stir or sonicate the mixture. Impurities may dissolve, leaving your product to solidify.

  • Co-evaporation: Dissolve the oil in a volatile solvent (e.g., dichloromethane) and co-evaporate it with a less polar solvent (e.g., hexanes) on a rotary evaporator. This can sometimes induce crystallization.

  • Salt Formation: If the product contains a basic site, consider forming a crystalline salt (e.g., hydrochloride or tartrate). Dissolve the oil in a solvent like diethyl ether or ethyl acetate and add a solution of HCl in ether or a solution of a chiral acid like L-tartaric acid. The resulting salt may be a well-defined, crystalline solid that is easier to handle and purify.[7]

Problem: I have a mixture of diastereomers that are co-eluting during flash chromatography.

• Plausible Cause: The diastereomers have very similar polarities, making separation on standard silica gel challenging.

• Solution Pathway:

  • Optimize Mobile Phase: Small changes in solvent polarity can have a large impact. Switch to a different solvent system with different selectivities (e.g., replace ethyl acetate with dichloromethane/methanol or acetone). Running a shallower elution gradient can also improve resolution.

  • Change Stationary Phase: If optimizing the mobile phase fails, switch to a different stationary phase. Options include alumina (basic or neutral), or functionalized silica gels (e.g., diol, amino).

  • Preparative HPLC: High-Performance Liquid Chromatography (HPLC) offers significantly higher resolving power than flash chromatography and can often separate closely eluting diastereomers. Both normal-phase and reversed-phase methods can be effective.

  • Derivatization/Protection: It may be possible to temporarily protect another functional group on the molecule. This changes the overall shape and polarity, which can dramatically alter the chromatographic behavior of the diastereomers, making them easier to separate. After separation, the protecting group is removed.[8]

Problem: How do I separate the final enantiomeric product mixture?

• Plausible Cause: The reaction produced a racemic or enantioenriched mixture, and enantiomers cannot be separated by standard chromatographic or crystallization techniques because they have identical physical properties in a non-chiral environment.

• Solution Pathway:

  • Chiral HPLC/SFC: This is the most powerful and widely used technique for both analytical and preparative separation of enantiomers.[9][10] The separation occurs on a Chiral Stationary Phase (CSP), which interacts differently with each enantiomer.[11] Polysaccharide-based columns (e.g., Chiralpak®, Chiralcel®) are a common starting point for screening.[11]

  • Diastereomeric Salt Resolution: If your product is an acid or a base, you can react it with a high-purity chiral resolving agent (a chiral base or acid, respectively) to form a pair of diastereomeric salts. These salts have different solubilities and can often be separated by fractional crystallization.[12] After separation, the original enantiomer is recovered by breaking the salt.

  • Preferential Crystallization: This advanced technique is applicable if your compound forms a conglomerate (a physical mixture of separate crystals of each enantiomer).[13][14] Seeding a supersaturated solution of the racemic mixture with a pure crystal of one enantiomer can induce the crystallization of that enantiomer exclusively.[12][14]

Section 3: Key Experimental Protocols

Protocol 3.1: Standard Acid-Base Extraction for Amine Removal

This protocol describes the removal of a basic amine like (S)-2-(phenoxymethyl)pyrrolidine from an organic reaction mixture.

• Dissolution: Dissolve the crude reaction mixture in an appropriate water-immiscible organic solvent (e.g., ethyl acetate, dichloromethane, diethyl ether).

• Acidic Wash: Transfer the solution to a separatory funnel and add an equal volume of 1M aqueous HCl. Stopper the funnel and shake vigorously for 30-60 seconds, venting frequently. Allow the layers to separate.

• Separation: Drain the lower aqueous layer.

• Repeat: Repeat the acidic wash (steps 2-3) two more times to ensure complete removal of the amine.

• Neutralization (Optional): Wash the organic layer with a saturated aqueous solution of sodium bicarbonate (NaHCO₃) to neutralize any residual acid.

• Brine Wash: Wash the organic layer with saturated aqueous NaCl (brine). This helps to remove the bulk of the dissolved water from the organic phase.

• Drying and Concentration: Drain the organic layer into a clean flask, dry it over anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure.

Protocol 3.2: Chiral HPLC Method Development for Enantiomeric Purity Analysis

This protocol provides a general workflow for determining the enantiomeric excess (ee) of your final product.

• Sample Preparation: Prepare a stock solution of your purified sample at approximately 1 mg/mL in a suitable solvent (e.g., isopropanol or the mobile phase itself).[11] If available, prepare a solution of the racemic standard at the same concentration to identify the retention times of both enantiomers.[11]

• Column Selection: Start with a polysaccharide-based chiral stationary phase (e.g., a column with a cellulose or amylose derivative).[11] These are versatile and effective for a wide range of compounds.

• Initial Mobile Phase Screening:

  • Normal Phase: Begin with an isocratic mixture of n-Hexane and an alcohol modifier like Isopropanol (IPA) or Ethanol. A common starting ratio is 90:10 (v/v) Hexane:IPA.[11]

  • Polar Ionic Mode: For highly polar compounds, a mobile phase of methanol containing 0.1% of an acid/base pair (e.g., acetic acid and triethylamine) can be effective.

• System Conditions:

  • Flow Rate: 0.5 - 1.0 mL/min.

  • Column Temperature: 25 °C.[11]

  • UV Detection: Select a wavelength where the analyte has strong absorbance (e.g., 210 nm or 254 nm).[11]

• Analysis and Optimization:

  • Inject the racemic standard to determine if separation is achieved and to identify the peaks for the (R) and (S) enantiomers.

  • If no separation is observed, or if resolution is poor, systematically vary the ratio of the mobile phase solvents (e.g., try 95:5 and 80:20 Hexane:IPA).

  • If necessary, change the alcohol modifier (e.g., switch from IPA to ethanol).

  • If still unsuccessful, screen a different type of chiral column.

• Quantification: Once baseline separation is achieved, inject your sample. Integrate the peak areas for both enantiomers to calculate the enantiomeric excess (% ee) using the formula: % ee = [ (Area_major - Area_minor) / (Area_major + Area_minor) ] * 100

Section 4: Data and Workflow Visualization

Table 1: Comparison of Primary Purification Techniques

Technique	Primary Application	Advantages	Limitations
Acid-Base Extraction	Removal of basic/acidic impurities	Fast, inexpensive, highly scalable	Only applicable for compounds with different acid/base properties
Recrystallization	Purification of solid compounds	Highly scalable, can yield very pure material, cost-effective	Finding a suitable solvent can be time-consuming; not for oils
Flash Chromatography	General purification, diastereomer separation	Widely applicable, good for moderate quantities	Can lead to product degradation on silica, moderate resolution
Chiral HPLC/SFC	Separation of enantiomers	High resolution, applicable to a wide range of compounds	Expensive, lower throughput for preparative scale

Diagrams

References

• Chiral Drug Separation. Encyclopedia of Medical Devices and Instrumentation.

• Evaluation of a Novel Positively-Charged Pyrrolidine-Based Chiral Derivatization Reagent for the Enantioseparation of Carboxylic Acids by LC-ESI-MS/MS . ResearchGate. Available at: [Link]

• Supplementary material for Resolution of a chiral amine and recovery of unwanted enantiomer by racemization . The Royal Society of Chemistry. Available at: [Link]

• Workup: Amines . University of Rochester, Department of Chemistry. Available at: [Link]

• Recrystallization Definition, Principle & Purpose . PraxiLabs. Available at: [Link]

• How do I purify ionizable organic amine compounds using flash column chromatography? . Biotage. Available at: [Link]

• (r)-(+)-2-(diphenylhydroxymethyl)pyrrolidine . Organic Syntheses. Available at: [Link]

• Recrystallization Guide: Process, Procedure, Solvents . Mettler Toledo. Available at: [Link]

• Continuous Preferential Crystallization of Chiral Molecules in Single and Coupled Mixed-Suspension Mixed-Product-Removal Crystallizers . ACS Publications. Available at: [Link]

• Chiral HPLC Separations . Phenomenex. Available at: [Link]

• Purification of crude pyrroles. Google Patents.
• Systems and methods for recovering amines and their derivates from aqueous mixtures. Google Patents.

• Chiral Derivatization Method for the Separation of Enantiomers of L-Prolinamide by Reverse Phase HPLC . Juniper Publishers. Available at: [Link]

• How to purify Amine? Grad student asked me. Demonstration and discussion . YouTube. Available at: [Link]

• Continuous Enantioselective Crystallization of Chiral Compounds . De Gruyter. Available at: [Link]

• Recent Advances in Separation and Analysis of Chiral Compounds . Analytical Chemistry. Available at: [Link]

• Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors . National Institutes of Health (NIH). Available at: [Link]

• Emerging Developments in Separation Techniques and Analysis of Chiral Pharmaceuticals . MDPI. Available at: [Link]

• Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors . ResearchGate. Available at: [Link]

• Recrystallization of Enantiomers from Conglomerates . ResearchGate. Available at: [Link]

• Pyrrolidine synthesis . Organic Chemistry Portal. Available at: [Link]

Sources

• 1. Workup [chem.rochester.edu]
• 2. Amine Extraction in the Laboratory [ns1.almerja.com]
• 3. biotage.com [biotage.com]
• 4. praxilabs.com [praxilabs.com]
• 5. mt.com [mt.com]
• 6. Organic Syntheses Procedure [orgsyn.org]
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• 10. phx.phenomenex.com [phx.phenomenex.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
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• 13. pubs.acs.org [pubs.acs.org]
• 14. books.rsc.org [books.rsc.org]

Technical Support Center: Overcoming Racemization in Pyrrolidine-Catalyzed Synthesis

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for asymmetric synthesis using pyrrolidine-based organocatalysts. This guide is designed for researchers, scientists, and drug development professionals who encounter challenges with stereocontrol, specifically racemization, in their synthetic workflows. Here, we provide in-depth, field-proven insights through a series of frequently asked questions and troubleshooting guides to help you maximize the enantioselectivity of your reactions.

Section 1: Understanding the Fundamentals of Racemization in Aminocatalysis

This section addresses the core principles behind pyrrolidine catalysis and the mechanistic origins of racemization.

Q1: What are the primary catalytic modes of pyrrolidine catalysts, and how do they induce asymmetry?

A: Pyrrolidine-based secondary amines, like the seminal catalyst L-proline, operate primarily through two main catalytic cycles: Enamine Catalysis and Iminium Ion Catalysis .[1]

• Enamine Catalysis: The catalyst reacts with a carbonyl compound (typically an aldehyde or ketone) to form a nucleophilic enamine intermediate.[2][3] This enamine then attacks an electrophile. The chiral scaffold of the pyrrolidine catalyst shields one face of the enamine, directing the electrophile to the other face, thus controlling the stereochemistry of the newly formed C-C bond.[4][5]

• Iminium Ion Catalysis: The catalyst condenses with an α,β-unsaturated carbonyl compound to form an electrophilic iminium ion.[6][7] This activation lowers the LUMO of the substrate, facilitating attack by a nucleophile. Again, the catalyst's chiral structure blocks one face, ensuring a highly stereoselective addition.[2]

The power of these catalysts lies in their ability to form transient, covalently-bound intermediates that effectively translate the catalyst's chirality to the product.[2]

Caption: Pyrrolidine catalytic cycles.

Q2: What is racemization, and what are the primary mechanistic pathways that cause it in this context?

A: Racemization is the process of converting an enantiomerically enriched mixture into a 1:1 mixture of enantiomers (a racemate), resulting in a net loss of stereochemical information and an observed decrease in enantiomeric excess (ee).

In the context of carbonyl chemistry, racemization occurs at a stereocenter alpha (α) to a carbonyl group. The primary mechanism involves the deprotonation of the α-carbon to form a planar, achiral intermediate (an enol or enolate).[8] Subsequent reprotonation can occur from either face with equal probability, leading to a racemic mixture.

Two key pathways contribute to racemization in pyrrolidine-catalyzed reactions:

• Background Racemization of the Starting Material: Trace amounts of acid or base in the reaction mixture can catalyze the formation of a planar enol or enolate from the starting carbonyl compound, scrambling its α-stereocenter before it even engages with the catalyst.[8][9]

• Product Racemization: The chiral product itself, if it possesses an acidic proton at the newly formed stereocenter, can be deprotonated by any base present (including the amine catalyst itself under certain conditions) to form an achiral enolate.[10] This is particularly problematic during long reaction times, elevated temperatures, or harsh work-up conditions.

Sources

• 1. books.rsc.org [books.rsc.org]
• 2. nobelprize.org [nobelprize.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
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• 7. tdx.cat [tdx.cat]
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• 10. Catalytic Enantioselective α-Alkylation of Carbonyl Compounds by Unactivated Alkyl Electrophiles - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing Catalytic Activity of (S)-2-(phenoxymethyl)pyrrolidine Hydrochloride

Welcome to the technical support center for (S)-2-(phenoxymethyl)pyrrolidine hydrochloride. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize reactions using this versatile organocatalyst. Here, we address common challenges and frequently asked questions to help you enhance your catalytic activity and achieve desired reaction outcomes.

Introduction to (S)-2-(phenoxymethyl)pyrrolidine Hydrochloride in Organocatalysis

(S)-2-(phenoxymethyl)pyrrolidine is a proline-derived organocatalyst widely employed in asymmetric synthesis.[1] Like proline, its catalytic activity stems from its ability to form key intermediates such as enamines and iminium ions with carbonyl compounds.[1][2][3] This activation mode facilitates a range of stereoselective transformations, including aldol reactions, Michael additions, and Mannich reactions. This guide will provide practical solutions to common issues encountered during its application.

Part 1: Frequently Asked Questions (FAQs)

Q1: My reaction is not starting. What is the first thing I should check?

A1: The most critical initial step is the activation of the catalyst. (S)-2-(phenoxymethyl)pyrrolidine hydrochloride is a salt. The catalytically active species is the free secondary amine. The hydrochloride salt must be neutralized to the free base before it can participate in the catalytic cycle. Residual acid from the salt form can deactivate the catalyst.[4]

Q2: How do I convert the hydrochloride salt to the free amine?

A2: A standard procedure involves a liquid-liquid extraction. A detailed protocol is provided in the Troubleshooting Guide under Catalyst Activation Protocol . This typically involves dissolving the salt in an aqueous basic solution (like sodium bicarbonate or sodium hydroxide) and extracting the free amine into an organic solvent (such as dichloromethane or ethyl acetate).

Q3: What is the impact of residual hydrochloride on the reaction?

A3: Residual hydrochloric acid can have a detrimental effect on your reaction. It can protonate the catalyst, rendering it inactive. Furthermore, it can promote undesired side reactions or inhibit the desired transformation altogether.[4] Thorough washing and drying of the organic extract containing the free amine are crucial.

Q4: Which solvents are recommended for reactions with this catalyst?

A4: The choice of solvent can significantly impact reaction rate and stereoselectivity. Highly dipolar aprotic solvents like DMSO, DMF, and acetonitrile are often effective as they can help to solubilize the catalyst and intermediates.[5] However, in some cases, less polar solvents have been shown to increase reaction rates and stereoselectivity.[6] Protic solvents like methanol or water/methanol mixtures can also be effective for certain reactions.[5] It is advisable to screen a few solvents during optimization.

Part 2: Troubleshooting Guide

This section is structured to address specific problems you may encounter during your experiments.

Issue 1: Low or No Product Yield

Low product yield can be attributed to several factors, from catalyst inactivity to suboptimal reaction conditions.

• Confirm Catalyst Activation: Ensure complete conversion of the hydrochloride salt to the free amine. Incomplete neutralization is a common reason for low activity.

• Check for Catalyst Degradation: While proline derivatives are generally robust, prolonged exposure to harsh conditions (strong acids/bases, high temperatures) can lead to degradation. Consider using freshly prepared free base for critical reactions.

• Optimize Reaction Concentration: Very dilute or highly concentrated reaction mixtures can be suboptimal. Experiment with a range of concentrations to find the sweet spot for your specific transformation.

• Evaluate Substrate Reactivity: Some substrates are inherently less reactive. If you suspect this is the case, you may need to increase the catalyst loading, reaction time, or temperature.

• Investigate Potential Side Reactions: Common side reactions in aldol-type reactions include self-condensation of the aldehyde or ketone (homodimerization) and product dehydration.[7] To minimize these, consider slow addition of one of the reactants.[7]

• Dissolve (S)-2-(phenoxymethyl)pyrrolidine hydrochloride in a saturated aqueous solution of sodium bicarbonate (NaHCO₃). Use approximately 10 mL of the aqueous solution per gram of the catalyst salt.

• Extract the aqueous solution with dichloromethane (DCM) or ethyl acetate (3 x 15 mL per gram of salt).

• Combine the organic layers.

• Wash the combined organic layers with brine (saturated NaCl solution) to remove residual water and inorganic salts.

• Dry the organic layer over anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄).

• Filter the drying agent.

• Concentrate the filtrate under reduced pressure to obtain the free amine as an oil or solid.

• The free amine should be used immediately or stored under an inert atmosphere (e.g., argon or nitrogen) to prevent degradation.

Issue 2: Low Enantioselectivity or Diastereoselectivity

Achieving high stereoselectivity is often the primary goal of using a chiral organocatalyst. Low selectivity can be a complex issue to resolve.

• Solvent Effects: The polarity and coordinating ability of the solvent can influence the transition state geometry, thereby affecting stereoselectivity. Screen a range of solvents from polar aprotic (e.g., DMSO, CH₃CN) to nonpolar (e.g., toluene, DCM).

• Temperature Optimization: Lowering the reaction temperature often enhances enantioselectivity by favoring the transition state with the lowest activation energy. However, this may come at the cost of a slower reaction rate.

• Role of Additives: The addition of small amounts of acids, bases, or water can significantly impact stereoselectivity.

  • Acids: Can act as co-catalysts, but excess acid can inhibit the reaction.

  • Bases: Can influence the deprotonation steps in the catalytic cycle. Residual base from catalyst activation can sometimes lead to a competing racemic background reaction.[4]

  • Water: Can affect the hydrogen-bonding network in the transition state. In some cases, small amounts of water can be beneficial.

• Catalyst Structure Modification: While (S)-2-(phenoxymethyl)pyrrolidine is a powerful catalyst, for particularly challenging substrates, a more sterically hindered or electronically modified pyrrolidine derivative might be necessary to achieve higher selectivity.

Solvent	Dielectric Constant (ε)	Yield (%)	Enantiomeric Excess (ee, %)
DMSO	47.2	95	85
Acetonitrile	37.5	88	78
Dichloromethane	8.9	92	92
Toluene	2.4	75	95

Note: The data presented above is illustrative and the optimal solvent will be reaction-dependent.

Part 3: Mechanistic Insights & Visualizations

Understanding the catalytic cycle is crucial for rational troubleshooting. (S)-2-(phenoxymethyl)pyrrolidine hydrochloride, once activated to its free amine form, primarily operates through two key catalytic cycles: the Enamine Cycle for reactions involving ketone or aldehyde nucleophiles, and the Iminium Cycle for reactions involving α,β-unsaturated aldehydes or ketones as electrophiles.

The Enamine Catalytic Cycle

This cycle is fundamental to reactions like the aldol addition, where the catalyst enhances the nucleophilicity of a ketone or aldehyde.

Caption: The Enamine Catalytic Cycle.

The Iminium Catalytic Cycle

This cycle is operative in reactions such as Michael additions to α,β-unsaturated aldehydes, where the catalyst lowers the LUMO of the electrophile.

Caption: The Iminium Catalytic Cycle.

Troubleshooting Logic Flowchart

Caption: A logical workflow for troubleshooting common issues.

References

• Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry. Oxford University Press.
• List, B. (2016).
• Seebach, D., & Eschenmoser, A. (2007). Ueber die Konstitution des "Trianhydro-resorcin's". Helvetica Chimica Acta, 90(11), 2033-2066.
• MacMillan, D. W. C. (2008). The Advent and Development of Organocatalysis.

• Chemistry LibreTexts. (2021, March 16). 10.1: Chiral Proline Based Reactions. [Link]

• Houk, K. N., & List, B. (2004). Asymmetric organocatalysis. Accounts of Chemical Research, 37(8), 487-487.
• Melchiorre, P., Marigo, M., Carlone, A., & Jørgensen, K. A. (2008). Asymmetric aminocatalysis-gold rush in organic chemistry.
• Notz, W., Tanaka, F., & Barbas III, C. F. (2004). Enamine-based organocatalysis with proline and diamines: the development of direct asymmetric aldol, Mannich, Michael, and Diels–Alder reactions. Accounts of chemical research, 37(8), 580-591.
• Allemann, C., Gordillo, R., Clemente, F. R., Cheong, P. H. Y., & Houk, K. N. (2004). The origin of stereoselectivity in proline-catalyzed intramolecular aldol reactions. Journal of the American Chemical Society, 126(24), 7694-7705.
• Blackmond, D. G. (2004). Kinetic aspects of proline-catalyzed asymmetric α-aminooxylation.
• Córdova, A. (2004). The proline-catalyzed asymmetric Mannich reaction. Chemistry–A European Journal, 10(8), 1987-1997.
• Iwamura, H., & Inoue, Y. (1989). Handbook of photochemistry. CRC press.
• List, B., Lerner, R. A., & Barbas, C. F. (2000). Proline-catalyzed direct asymmetric aldol reactions. Journal of the American Chemical Society, 122(10), 2395-2396.
• Puglisi, A., & Benaglia, M. (2021). Asymmetric Organocatalysis and Continuous Chemistry for an Efficient and Cost-Competitive Process to Pregabalin. Organic Process Research & Development, 25(12), 2735-2743.
• Gschwind, R. M. (2015). The Proline Enamine Formation Pathway Revisited in Dimethyl Sulfoxide: Rate Constants Determined via NMR. Journal of the American Chemical Society, 137(36), 11698-11706.
• Ramasastry, S. S. V. (2020). Proline and its Derivatives as Organocatalysts for Multi‐Component Reactions in Aqueous Media: Synergic Pathways to the Green Synthesis of Heterocycles. ChemistrySelect, 5(19), 5703-5724.
• Bertelsen, S., & Jørgensen, K. A. (2009). Iminium Catalysis. Chemical Reviews, 109(2), 712-748.
• Meggers, E. (2017). Iminium and enamine catalysis in enantioselective photochemical reactions. Chemical Society Reviews, 46(22), 6757-6765.

• Wikipedia. (n.d.). Proline organocatalysis. [Link]

Sources

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• 2. pubs.acs.org [pubs.acs.org]
• 3. Proline organocatalysis - Wikipedia [en.wikipedia.org]
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• 5. mdpi.com [mdpi.com]
• 6. Heterogeneous organocatalysis: the proline case - PMC [pmc.ncbi.nlm.nih.gov]
• 7. books.rsc.org [books.rsc.org]

Reference Data & Comparative Studies

A Comparative Guide to Chiral Auxiliaries in Asymmetric Synthesis: Profiling (S)-2-(Phenoxymethyl)pyrrolidine Hydrochloride Against Established Counterparts

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern synthetic organic chemistry, the precise control of stereochemistry is paramount. The synthesis of enantiomerically pure compounds is a critical challenge in the development of pharmaceuticals and other biologically active molecules, where often only one enantiomer elicits the desired therapeutic effect while the other may be inactive or even harmful. Chiral auxiliaries are powerful tools in this endeavor, offering a robust strategy for inducing stereoselectivity in chemical transformations.[1] This guide provides an in-depth comparison of (S)-2-(phenoxymethyl)pyrrolidine hydrochloride with other widely used chiral auxiliaries, offering insights into their mechanisms, performance, and practical applications.

The Role of Chiral Auxiliaries in Asymmetric Synthesis

A chiral auxiliary is a stereogenic molecule that is temporarily incorporated into a prochiral substrate to direct the stereochemical outcome of a subsequent reaction.[2] The auxiliary is then removed, having imparted its chirality to the product, and can ideally be recovered for reuse. The general workflow involves three key steps: attachment of the auxiliary, the diastereoselective reaction, and removal of the auxiliary.[1]

(S)-2-(Phenoxymethyl)pyrrolidine Hydrochloride: A Proline-Derived Auxiliary

(S)-2-(Phenoxymethyl)pyrrolidine hydrochloride is a chiral auxiliary derived from the naturally occurring amino acid (S)-proline. Proline and its derivatives are a cornerstone of organocatalysis and have been extensively used as chiral auxiliaries and catalysts.[3] The rigid pyrrolidine ring and the defined stereocenter at the 2-position are key to their ability to induce asymmetry.

While specific performance data for (S)-2-(phenoxymethyl)pyrrolidine hydrochloride in asymmetric reactions is not extensively documented in peer-reviewed literature, its structural similarity to other well-studied 2-substituted pyrrolidine auxiliaries allows for a scientifically grounded projection of its potential efficacy. The phenoxymethyl group at the 2-position is expected to play a crucial role in shielding one face of the enolate intermediate, thereby directing the approach of an electrophile.

Proposed Mechanism of Action in Asymmetric Alkylation:

The proposed mechanism for an N-acylated derivative of (S)-2-(phenoxymethyl)pyrrolidine in an asymmetric alkylation reaction is depicted below. Following deprotonation with a strong base, a lithium enolate is formed. The bulky phenoxymethyl group is hypothesized to sterically block one face of the enolate, forcing the incoming electrophile to approach from the less hindered face. This steric hindrance is the primary determinant of the reaction's diastereoselectivity.

Caption: Stereocontrol in asymmetric alkylation using an Evans' oxazolidinone auxiliary.

Pseudoephedrine-Based Auxiliaries

Pseudoephedrine, a readily available and inexpensive natural product, serves as an excellent chiral auxiliary, particularly for the asymmetric alkylation of carboxylic acid derivatives.

Mechanism of Stereocontrol:

Upon N-acylation, the resulting pseudoephedrine amide forms a lithium chelate between the amide oxygen and the hydroxyl group upon deprotonation. This rigid chelated structure, along with the steric bulk of the phenyl group, effectively shields one face of the enolate, leading to high diastereoselectivity. [2]The diastereoselectivity is often dependent on the presence of lithium chloride. [2]

Caption: Stereocontrol in asymmetric alkylation using a pseudoephedrine auxiliary.

Other 2-Substituted Pyrrolidine Auxiliaries

A variety of proline-derived auxiliaries with different substituents at the 2-position have been developed. For instance, (S)-(-)-2-(pyrrolidin-2-yl)propan-2-ol and (S)-(-)-2-(1-methoxy-1-methylethyl)pyrrolidine have been studied in asymmetric alkylation reactions. [4]The nature of the 2-substituent significantly influences the stereochemical outcome.

Mechanism of Stereocontrol:

Similar to the proposed mechanism for (S)-2-(phenoxymethyl)pyrrolidine, the substituent at the 2-position of the pyrrolidine ring provides the steric bulk necessary to direct the approach of the electrophile to one face of the enolate. The ability of the substituent to coordinate with the lithium cation can also play a role in the rigidity of the transition state and thus the diastereoselectivity.

Performance Comparison

The following table summarizes the performance of these chiral auxiliaries in a representative asymmetric alkylation reaction. It is important to note that the data for (S)-2-(phenoxymethyl)pyrrolidine is projected based on the performance of structurally similar auxiliaries.

Chiral Auxiliary	Representative Reaction	Diastereomeric Excess (d.e.) / Enantiomeric Excess (e.e.)	Yield	Key Advantages	Key Disadvantages
(S)-2-(Phenoxymethyl)pyrrolidine	Asymmetric Alkylation	Projected High d.e.	Projected Moderate to High	Readily derived from (S)-proline; potentially recyclable.	Lack of extensive literature data; performance is predictive.
Evans' Oxazolidinone	Asymmetric Alkylation	>99% d.e. [5]	High	High diastereoselectivity; predictable stereochemical outcome; well-established.	Can be expensive; removal sometimes requires harsh conditions.
Pseudoephedrine	Asymmetric Alkylation	>98% d.e. [2]	High	Inexpensive and readily available in both enantiomeric forms; highly effective.	Removal can sometimes be challenging; potential for racemization during removal.
(S)-2-(1-methoxy-1-methylethyl)pyrrolidine	Asymmetric Benzylation	82-98% d.e. [4]	Moderate to High	Demonstrates the tunability of proline-derived auxiliaries.	Performance can be highly dependent on reaction conditions and additives.

Experimental Protocols

To provide a practical context, detailed experimental protocols for asymmetric alkylation using an Evans' oxazolidinone and a pseudoephedrine auxiliary are provided below. A general protocol for a proline-derived auxiliary is also included, which can be adapted for (S)-2-(phenoxymethyl)pyrrolidine.

General Experimental Workflow

Caption: A generalized workflow for asymmetric alkylation using a chiral auxiliary.

Protocol 1: Asymmetric Alkylation using an Evans' Oxazolidinone Auxiliary

Materials:

• (4R,5S)-4-Methyl-5-phenyl-2-oxazolidinone

• n-Butyllithium (n-BuLi)

• Propionyl chloride

• Lithium diisopropylamide (LDA)

• Benzyl bromide

• Tetrahydrofuran (THF), anhydrous

• Standard workup and purification reagents

Procedure:

• Acylation: To a solution of (4R,5S)-4-methyl-5-phenyl-2-oxazolidinone (1.0 eq) in anhydrous THF at -78 °C, add n-BuLi (1.05 eq) dropwise. Stir for 30 minutes, then add propionyl chloride (1.1 eq). Allow the reaction to warm to room temperature and stir for 2 hours. Quench with saturated aqueous NH4Cl and extract with ethyl acetate. Purify the crude product by flash chromatography to yield the N-propionyl oxazolidinone.

• Alkylation: To a solution of the N-propionyl oxazolidinone (1.0 eq) in anhydrous THF at -78 °C, add LDA (1.1 eq) dropwise. Stir for 1 hour, then add benzyl bromide (1.2 eq). Stir at -78 °C for 4 hours. Quench the reaction with saturated aqueous NH4Cl and allow it to warm to room temperature. Extract with ethyl acetate and purify by flash chromatography to isolate the alkylated product.

• Auxiliary Removal: The chiral auxiliary can be removed by hydrolysis (e.g., LiOH/H2O2) or reduction (e.g., LiBH4) to yield the corresponding chiral carboxylic acid or alcohol, respectively.

Protocol 2: Asymmetric Alkylation using a Pseudoephedrine Auxiliary

Materials:

• (1R,2R)-(-)-Pseudoephedrine

• Propionyl chloride

• Lithium diisopropylamide (LDA)

• Ethyl iodide

• Tetrahydrofuran (THF), anhydrous

• Lithium chloride (LiCl), anhydrous

• Standard workup and purification reagents

Procedure:

• Acylation: To a solution of (1R,2R)-(-)-pseudoephedrine (1.0 eq) and triethylamine (1.5 eq) in dichloromethane at 0 °C, add propionyl chloride (1.1 eq) dropwise. Stir at room temperature for 12 hours. Wash the reaction mixture with water and brine, then dry over Na2SO4. Purify the crude product by recrystallization or flash chromatography.

• Alkylation: To a suspension of anhydrous LiCl (6.0 eq) in anhydrous THF, add a solution of the N-propionyl pseudoephedrine amide (1.0 eq) in THF. Cool the mixture to -78 °C and add LDA (2.2 eq) dropwise. Stir for 1 hour, then add ethyl iodide (1.5 eq). Stir at -78 °C for 6 hours. Quench with saturated aqueous NH4Cl and allow to warm to room temperature. Extract with diethyl ether and purify by flash chromatography.

• Auxiliary Removal: The auxiliary can be cleaved by acidic or basic hydrolysis to afford the chiral carboxylic acid.

Protocol 3: General Protocol for Asymmetric Alkylation using a 2-Substituted Pyrrolidine Auxiliary

Materials:

• (S)-2-(Substituted)pyrrolidine

• Acylating agent (e.g., propionyl chloride)

• Strong base (e.g., LDA or LiHMDS)

• Alkylating agent (e.g., benzyl bromide)

• Tetrahydrofuran (THF), anhydrous

• Coordinating agent (optional, e.g., LiCl, Cp2ZrCl2)

• Standard workup and purification reagents

Procedure:

• Acylation: Couple the (S)-2-(substituted)pyrrolidine with the desired acylating agent under standard conditions (e.g., using a base like triethylamine in a suitable solvent like dichloromethane). Purify the resulting N-acyl pyrrolidine.

• Alkylation: Dissolve the N-acyl pyrrolidine in anhydrous THF and cool to -78 °C. If using a coordinating agent, add it at this stage. Add the strong base dropwise and stir for 1-2 hours to ensure complete enolate formation. Add the alkylating agent and continue stirring at low temperature until the reaction is complete (monitor by TLC). Quench the reaction with a saturated aqueous solution of NH4Cl and perform a standard aqueous workup. Purify the product by flash chromatography.

• Auxiliary Removal: The auxiliary can typically be removed by hydrolysis under acidic or basic conditions.

Conclusion and Future Outlook

While established chiral auxiliaries like Evans' oxazolidinones and pseudoephedrine offer high levels of stereocontrol and predictability, the development of new auxiliaries remains a vibrant area of research. Proline-derived auxiliaries, such as (S)-2-(phenoxymethyl)pyrrolidine hydrochloride, represent a promising class of reagents due to their ready availability from the chiral pool and the potential for fine-tuning their steric and electronic properties through modification of the 2-substituent.

The projected efficacy of (S)-2-(phenoxymethyl)pyrrolidine hydrochloride, based on the performance of its structural analogs, suggests it could be a valuable tool for asymmetric synthesis. However, further experimental validation is necessary to fully elucidate its performance characteristics, including optimal reaction conditions, substrate scope, and the efficiency of auxiliary removal and recycling. As the demand for enantiomerically pure compounds in the pharmaceutical and other industries continues to grow, the exploration and development of novel chiral auxiliaries will undoubtedly play a crucial role in advancing the field of asymmetric synthesis.

References

• Chiral auxiliary - Wikipedia. Available at: https://en.wikipedia.org/wiki/Chiral_auxiliary
• Andersson, F. (2002). 1. Asymmetric aldol and alkylation reactions using pyrrolidine-based chiral auxiliaries 2.
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• Chiral Oxazolidinones (Evans' chiral auxiliaries) have been utilized as auxiliaries for a wide range of asymmetric transformations. The methodology has been highly successful in the stereoselective construction of a number of natural products, antibiotics, and other medicinally important compounds. The present review is focused on the utility of oxazolidinones in synthesis. - ResearchGate. Available at: https://www.researchgate.net/publication/236952003_Chiral_Auxiliaries_in_Asymmetric_Synthesis
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A Comparative Guide to (S)-2-(phenoxymethyl)pyrrolidine and Proline-Derived Catalysts in Asymmetric Organocatalysis

For Researchers, Scientists, and Drug Development Professionals

In the landscape of asymmetric organocatalysis, the quest for efficient, selective, and robust catalysts is paramount. L-proline, in its simplicity, heralded a new era of metal-free catalysis, proving to be a "simple enzyme" capable of facilitating a range of carbon-carbon bond-forming reactions with remarkable stereocontrol.[1] This discovery has since spurred the development of a vast arsenal of proline-derived catalysts, each designed to overcome the limitations of the parent amino acid and expand the scope of organocatalytic transformations.[2]

This guide provides a detailed comparison of (S)-2-(phenoxymethyl)pyrrolidine, a notable proline derivative, with other key classes of proline-derived catalysts. We will delve into their mechanistic underpinnings, comparative performance in key asymmetric reactions supported by experimental data, and provide practical, step-by-step protocols for their application.

The Foundation: Proline and the Dawn of Organocatalysis

The catalytic prowess of proline and its derivatives stems from their ability to act as bifunctional catalysts. The secondary amine of the pyrrolidine ring is nucleophilic and readily reacts with carbonyl compounds to form key intermediates, while the carboxylic acid in proline (or a hydroxyl group in its derivatives) can participate in hydrogen bonding to orient substrates and stabilize transition states.

Modern organocatalysis, in many respects, was born from the independent discoveries of the Hajos-Parrish-Eder-Sauer-Wiechert reaction in the 1970s, an intramolecular aldol reaction catalyzed by proline.[3] However, it was the reports by List and Barbas in 2000 on intermolecular aldol reactions that truly ignited the field.[3]

Despite its groundbreaking role, L-proline has certain drawbacks. It often requires high catalyst loadings due to its limited solubility in many organic solvents, and the enantioselectivities achieved can be moderate.[2] This has driven the evolution of modified proline catalysts, including (S)-2-(phenoxymethyl)pyrrolidine, to enhance catalytic activity, stereoselectivity, and substrate scope.[2]

The Catalytic Machinery: Enamine and Iminium Ion Catalysis

Proline-derived catalysts, including (S)-2-(phenoxymethyl)pyrrolidine, primarily operate through two key catalytic cycles: enamine and iminium ion catalysis.

• Enamine Catalysis: In this pathway, the secondary amine of the catalyst condenses with a carbonyl donor (e.g., a ketone or aldehyde) to form a nucleophilic enamine intermediate.[4][5][6][7] This enamine then attacks an electrophile (the acceptor). The stereochemistry of the newly formed bond is directed by the chiral scaffold of the catalyst, which effectively shields one face of the enamine, forcing the electrophile to approach from the less sterically hindered side.[5][6] Hydrolysis of the resulting iminium ion regenerates the catalyst and furnishes the chiral product.[5][6] This mechanism is central to reactions like the aldol, Mannich, and Michael reactions.[5]

• Iminium Ion Catalysis: This mode of activation is typically employed for α,β-unsaturated aldehydes and ketones. The catalyst's secondary amine reacts with the carbonyl compound to form a chiral iminium ion. This process lowers the LUMO of the α,β-unsaturated system, activating it for nucleophilic attack at the β-position.

Below is a visualization of the general enamine catalytic cycle, which is fundamental to the reactions discussed in this guide.

Caption: Generalized enamine catalytic cycle for proline-derived catalysts.

A Closer Look at the Catalysts

(S)-2-(phenoxymethyl)pyrrolidine

(S)-2-(phenoxymethyl)pyrrolidine belongs to the family of prolinol-derived catalysts. Prolinols are reduction products of proline, where the carboxylic acid is converted to a hydroxymethyl group. This modification significantly alters the catalyst's properties. The absence of the acidic carboxylic acid group can influence the reaction mechanism and solubility. The hydroxyl group, in turn, can be derivatized, as in the case of the phenoxymethyl group, to introduce steric bulk and modulate the electronic properties of the catalyst. This steric shielding is crucial for achieving high enantioselectivity by creating a well-defined chiral pocket around the reactive enamine intermediate.

Proline and its Direct Derivatives

L-proline itself remains a widely used catalyst due to its low cost and availability.[8] Modifications often focus on the 4-position of the pyrrolidine ring, for instance, by introducing hydroxyl or amino groups, which can then be further functionalized. These modifications aim to improve solubility and introduce additional hydrogen-bonding sites to better organize the transition state.

Diarylprolinol Silyl Ethers

A major breakthrough in proline-derived catalysis was the development of diarylprolinol silyl ethers, often referred to as Hayashi-Jørgensen catalysts.[3] These catalysts feature a bulky diarylhydroxymethyl group at the 2-position of the pyrrolidine ring, with the hydroxyl group protected as a silyl ether (e.g., TMS or TIPS). This bulky group provides a highly effective steric shield, leading to excellent enantioselectivities in a wide range of reactions, including aldol, Michael, and Diels-Alder reactions.[9][10] They are considered among the most powerful and versatile organocatalysts developed to date.[10]

Performance Comparison: Experimental Data

The true measure of a catalyst lies in its performance. Below is a comparative summary of the efficacy of (S)-2-(phenoxymethyl)pyrrolidine and other proline-derived catalysts in key asymmetric transformations.

Asymmetric Aldol Reaction

The aldol reaction is a cornerstone of carbon-carbon bond formation and a benchmark for testing the efficacy of new catalysts.

Catalyst	Aldehyde	Ketone	Solvent	Yield (%)	ee (%)	Reference
L-Proline	4-Nitrobenzaldehyde	Acetone	DMSO	68	76	[5]
(S)-2-(Diphenyl(trimethylsilyloxy)methyl)pyrrolidine	4-Nitrobenzaldehyde	Cyclohexanone	Toluene	99	>99	[11]
(S)-N-(methylsulfonyl) pyrrolidine-2-carboxamide	4-Nitrobenzaldehyde	Cyclohexanone	N/A	Moderate	Moderate	[2][12]

Asymmetric Michael Addition

The Michael addition, or conjugate addition, of nucleophiles to α,β-unsaturated carbonyl compounds is another vital reaction in organic synthesis.

Catalyst	Michael Donor	Michael Acceptor	Solvent	Yield (%)	dr	ee (%)	Reference
(S)-2-(Diphenyl(trimethylsilyloxy)methyl)pyrrolidine	Propanal	β-Nitrostyrene	Toluene	97	93:7 (syn:anti)	>99	[11]
(S)-N-(pyrrolidin-2-ylmethyl)pyridin-2-amine	Ketones	Nitroolefins	N/A	High	up to 99:1	>99	[13]
(S)-2-[(Phenylsulfinyl)methyl]pyrrolidine	Cyclohexanone/Cyclopentanone	Nitroolefins	N/A	High	High	High	[13]

Note: The data illustrates that modifications to the proline scaffold, particularly the introduction of bulky substituents at the 2-position, lead to catalysts that are highly effective for Michael additions, consistently providing high yields and excellent stereoselectivities.

Experimental Protocols

To provide a practical context, here are detailed, step-by-step methodologies for key experiments.

Protocol: Proline-Catalyzed Asymmetric Aldol Reaction

This protocol is adapted from a general procedure for the L-proline-catalyzed aldol reaction between an aldehyde and a ketone.[8][14]

Materials:

• (S)-proline

• Aldehyde (e.g., benzaldehyde)

• Ketone (e.g., cyclohexanone)

• Methanol

• Water

• Standard laboratory glassware

• Magnetic stirrer

Procedure:

• To a 25 mL round-bottom flask, add (S)-proline (115 mg, 1 mmol).[8]

• Add methanol (1.33 mL) and water (330 µL), followed by cyclohexanone (5.18 mL, 50 mmol).[8]

• Stir the mixture for 10 minutes at room temperature to ensure homogenization.[8]

• Cool the flask to 0 °C using an ice bath.

• Slowly add benzaldehyde (1.02 mL, 10 mmol) to the reaction mixture via syringe.[8]

• Seal the flask and allow the reaction to stir at room temperature for the appropriate time (e.g., 30 hours, reaction progress can be monitored by TLC).[8]

• Upon completion, quench the reaction with a saturated aqueous solution of ammonium chloride.[14]

• Extract the product with ethyl acetate (3 x 15 mL).[14]

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to obtain the desired aldol product.

Caption: Experimental workflow for a proline-catalyzed aldol reaction.

Protocol: Organocatalyzed Asymmetric Michael Addition

This protocol provides a general framework for the Michael addition of a carbonyl compound to a nitroalkene, a reaction where catalysts like (S)-2-(phenoxymethyl)pyrrolidine and diarylprolinol silyl ethers excel.[15][16]

Materials:

• Proline-derived catalyst (e.g., (S)-2-(diphenyl(trimethylsilyloxy)methyl)pyrrolidine) (10 mol%)

• Carbonyl donor (e.g., propanal) (1.2 equivalents)

• Nitroalkene (e.g., β-nitrostyrene) (1.0 equivalent)

• Anhydrous solvent (e.g., toluene)

• Inert atmosphere setup (e.g., nitrogen or argon)

• Standard laboratory glassware

Procedure:

• Set up a flame-dried round-bottom flask equipped with a magnetic stir bar under an inert atmosphere.

• Add the proline-derived catalyst (10 mol%) and the nitroalkene (1.0 equivalent) to the flask.

• Dissolve the solids in anhydrous toluene (e.g., 0.5 M concentration with respect to the nitroalkene).

• Cool the reaction mixture to the desired temperature (e.g., 0 °C or room temperature).

• Add the carbonyl donor (1.2 equivalents) dropwise to the stirred solution.

• Allow the reaction to proceed for the required time (monitor by TLC).

• Upon completion, concentrate the reaction mixture directly under reduced pressure.

• Purify the residue by flash column chromatography on silica gel to isolate the Michael adduct.

Caption: Experimental workflow for an organocatalyzed Michael addition.

Conclusion and Future Outlook

The evolution from L-proline to structurally refined derivatives like (S)-2-(phenoxymethyl)pyrrolidine and the highly successful diarylprolinol silyl ethers showcases the power of rational catalyst design in asymmetric organocatalysis. While L-proline laid the groundwork, its successors have significantly broadened the horizons, offering superior solubility, lower catalyst loadings, and, most importantly, enhanced stereoselectivity across a multitude of reactions.

(S)-2-(phenoxymethyl)pyrrolidine, as a member of the prolinol family, benefits from the strategic placement of a sterically demanding group to create a chiral environment conducive to high enantioselectivity. While direct, side-by-side comparative data with the workhorse Hayashi-Jørgensen catalysts is not always available, the principles of its design align with the features that define state-of-the-art organocatalysts. The choice between these catalysts will often depend on the specific substrate, desired transformation, and economic considerations.

The field continues to evolve, with ongoing efforts to develop even more active and selective catalysts, including those that are recyclable or suitable for flow chemistry applications.[17] The fundamental understanding of mechanistic principles, largely built upon the study of proline and its derivatives, will undoubtedly continue to drive innovation, enabling the synthesis of complex chiral molecules with greater efficiency and elegance.

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A Senior Application Scientist's Comparative Guide to the Spectroscopic Analysis of (S)-2-(phenoxymethyl)pyrrolidine Hydrochloride

Introduction: The Analytical Imperative for a Key Chiral Building Block

(S)-2-(phenoxymethyl)pyrrolidine is a vital chiral intermediate in the synthesis of various pharmacologically active molecules. Its pyrrolidine core is a privileged scaffold found in numerous FDA-approved drugs.[1][2] The stereocenter at the C2 position is critical; often, only one enantiomer provides the desired therapeutic effect while the other may be inactive or even contribute to adverse effects.[3] Consequently, ensuring the chemical identity, purity, and, most importantly, the enantiomeric integrity of (S)-2-(phenoxymethyl)pyrrolidine hydrochloride is a non-negotiable aspect of quality control in drug development and manufacturing.

This guide provides an in-depth, comparative analysis of the essential spectroscopic techniques required to comprehensively characterize (S)-2-(phenoxymethyl)pyrrolidine hydrochloride products. We move beyond mere data reporting to explain the causality behind methodological choices, offering field-proven insights to empower researchers to conduct robust, self-validating analyses. We will compare the expected spectroscopic signature of a high-purity reference product against potential alternative products or those containing common process-related impurities.

Overall Analytical Workflow

A multi-technique approach is indispensable for the unambiguous characterization of (S)-2-(phenoxymethyl)pyrrolidine HCl. Each method provides a unique and complementary piece of the structural puzzle, from atomic connectivity to stereochemistry.

Caption: Overall workflow for the comprehensive analysis of (S)-2-(phenoxymethyl)pyrrolidine HCl.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Blueprint of the Molecule

NMR spectroscopy is the cornerstone of structural elucidation, providing definitive information about the carbon-hydrogen framework. For a molecule like (S)-2-(phenoxymethyl)pyrrolidine HCl, both ¹H and ¹³C NMR are essential to confirm its identity and assess purity.

Expertise & Causality:

• ¹H NMR is chosen for its ability to map out proton environments. The integration (area under the peak) confirms the relative number of protons, while the chemical shift (position) and multiplicity (splitting pattern) reveal the electronic environment and neighboring protons, respectively. This allows us to "walk" through the molecule, confirming that the phenoxymethyl group is correctly attached to the pyrrolidine ring at the C2 position.

• ¹³C NMR provides a count of unique carbon atoms in the molecule. Its value lies in confirming the overall carbon skeleton and identifying the presence of impurities that might be missed in the more crowded ¹H spectrum.

• Choice of Solvent: Deuterated dimethyl sulfoxide (DMSO-d₆) or methanol-d₄ are excellent choices for the hydrochloride salt, as they readily dissolve the sample and have exchangeable deuterium atoms that can help identify the labile N-H protons.

Comparative Data Analysis

The following table outlines the expected NMR signals for a high-purity (S)-2-(phenoxymethyl)pyrrolidine HCl product versus a hypothetical alternative containing a common precursor impurity, (S)-prolinol.

Technique	High-Purity Product: Expected Signals	Alternative Product (with (S)-Prolinol Impurity): Comparative Signals
¹H NMR (DMSO-d₆, 400 MHz)	~9.5-10.5 ppm (broad s, 2H): -NH₂⁺- protons. ~7.3 ppm (t, 2H): Aromatic H (meta). ~7.0 ppm (d, 2H): Aromatic H (ortho). ~6.95 ppm (t, 1H): Aromatic H (para). ~4.2-4.4 ppm (m, 2H): -O-CH₂- protons. ~3.8-4.0 ppm (m, 1H): C2-H proton. ~3.2-3.4 ppm (m, 2H): C5-H₂ protons. ~1.8-2.2 ppm (m, 4H): C3 & C4-H₂ protons.	All signals from the pure product will be present. Additional weak signals: ~4.5-5.0 ppm (broad s): Impurity -OH proton. ~3.4-3.6 ppm (m): Impurity -CH₂OH protons.
¹³C NMR (DMSO-d₆, 100 MHz)	~158.0 ppm: Aromatic C-O. ~129.5 ppm: Aromatic C-H (meta). ~121.0 ppm: Aromatic C-H (para). ~114.5 ppm: Aromatic C-H (ortho). ~69.0 ppm: -O-CH₂-. ~58.0 ppm: C2. ~45.0 ppm: C5. ~28.0 ppm: C3. ~22.5 ppm: C4.	All signals from the pure product will be present. Additional weak signals: ~64.0 ppm: Impurity -CH₂OH carbon. ~60.0 ppm: Impurity C2 carbon.

Experimental Protocol: NMR Analysis

• Sample Preparation: Accurately weigh 10-15 mg of the (S)-2-(phenoxymethyl)pyrrolidine HCl sample into a clean, dry NMR tube.

• Solvent Addition: Add approximately 0.6 mL of deuterated solvent (e.g., DMSO-d₆).

• Dissolution: Cap the tube and vortex gently until the sample is fully dissolved. A brief sonication may be used if necessary.

• Acquisition:

  • Insert the sample into a 400 MHz (or higher) NMR spectrometer.

  • Lock onto the deuterium signal of the solvent and shim the magnetic field to achieve optimal resolution.

  • Acquire a ¹H NMR spectrum with a sufficient number of scans (typically 16-64) to achieve a good signal-to-noise ratio.

  • Acquire a proton-decoupled ¹³C NMR spectrum. A greater number of scans (e.g., 1024 or more) will be required due to the lower natural abundance of ¹³C.

• Data Processing: Process the raw data (FID) using appropriate software (e.g., MestReNova, TopSpin). Apply Fourier transform, phase correction, and baseline correction. Calibrate the ¹H spectrum to the residual solvent peak (e.g., DMSO at 2.50 ppm).

Fourier-Transform Infrared (FT-IR) Spectroscopy: Functional Group Fingerprinting

FT-IR spectroscopy is a rapid and powerful technique for confirming the presence of key functional groups. It serves as an excellent identity check.

Expertise & Causality:

The rationale for using FT-IR is to obtain a characteristic "fingerprint" of the molecule. We specifically look for vibrations corresponding to the secondary amine salt, the aromatic C-H and C=C bonds, and the C-O ether linkage. The absence or presence of certain bands (e.g., a broad O-H stretch around 3300 cm⁻¹) can immediately indicate the presence of alcohol or water impurities.

Comparative Data Analysis

Functional Group	High-Purity Product: Expected Absorption (cm⁻¹)	Alternative Product (Contaminated with Water): Comparative Bands
N-H Stretch (Secondary Amine Salt)	2700-3200 (very broad, strong) : Characteristic of R₂NH₂⁺ stretching.[4][5]	This band will still be present.
Aromatic C-H Stretch	3000-3100 (medium, sharp)	Unchanged.
Aliphatic C-H Stretch	2850-2980 (medium-strong)	Unchanged.
Aromatic C=C Bending	1580-1600 & 1450-1500 (medium-strong) : Overtones often seen around 1650-2000.	Unchanged.
C-O-C Stretch (Aryl-Alkyl Ether)	1230-1270 (strong, sharp) : Asymmetric stretch.[6]	Unchanged.
O-H Stretch (Water Impurity)	Absent or very weak.	~3200-3500 (broad) : A distinct, broad band overlapping with the N-H stretch, indicating moisture.

Experimental Protocol: FT-IR Analysis

Caption: Standard workflow for FT-IR analysis using an ATR accessory.

• Background Scan: Ensure the Attenuated Total Reflectance (ATR) crystal is clean and perform a background scan.

• Sample Application: Place a small amount (a few milligrams) of the solid hydrochloride salt directly onto the ATR crystal.

• Acquisition: Apply pressure using the instrument's anvil to ensure good contact. Collect the sample spectrum, typically by co-adding 16-32 scans at a resolution of 4 cm⁻¹.

• Analysis: Compare the resulting spectrum against a reference spectrum or the expected absorption bands to confirm identity.

Mass Spectrometry (MS): Confirming Molecular Weight and Fragmentation

MS provides the exact molecular weight of the free base form of the compound, serving as a final confirmation of its elemental composition.

Expertise & Causality:

Electrospray Ionization (ESI) is the method of choice here because it is a "soft" ionization technique ideal for polar molecules like amines. It will protonate the free base, allowing us to observe the [M+H]⁺ ion. The high-resolution mass measurement confirms the molecular formula. Tandem MS (MS/MS) can be used to fragment the molecule, providing further structural confirmation. A common fragmentation pathway for pyrrolidine-containing compounds involves the loss of the pyrrolidine ring, which can be a diagnostic challenge but also a structural clue.[7]

Comparative Data Analysis

Parameter	High-Purity Product: Expected Data	Alternative Product (with N-formyl impurity): Comparative Data
Free Base Formula	C₁₁H₁₅NO	C₁₂H₁₅NO₂ (Impurity)
Free Base Mol. Weight	177.24 g/mol	205.24 g/mol (Impurity)
Expected [M+H]⁺ (ESI+)	m/z 178.1226	m/z 178.1226 (main peak) m/z 206.1176 (weak impurity peak)
Key MS/MS Fragment	m/z 70.0651 : Corresponds to the protonated pyrrolidinemethyl fragment [C₄H₈N]⁺ after cleavage of the ether bond.	Will show fragments from both the main compound and the impurity.

Experimental Protocol: MS Analysis

• Sample Preparation: Prepare a dilute solution of the sample (~0.1 mg/mL) in a suitable solvent like methanol or acetonitrile/water (50:50).

• Infusion: Infuse the sample solution directly into the ESI source of a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) at a low flow rate (5-10 µL/min).

• Acquisition (MS1): Acquire data in positive ion mode (ESI+) over a mass range of m/z 50-500.

• Acquisition (MS/MS): If required, perform a product ion scan by selecting the [M+H]⁺ precursor ion (m/z 178.12) and applying collision-induced dissociation (CID) energy to generate fragments.

• Analysis: Determine the accurate mass of the [M+H]⁺ ion and compare it to the theoretical value.

Chiral High-Performance Liquid Chromatography (HPLC): The Definitive Enantiomeric Purity Assay

While NMR, IR, and MS confirm the chemical structure, they are blind to stereochemistry. Chiral HPLC is the gold standard for separating and quantifying enantiomers, allowing for the precise determination of enantiomeric excess (e.e.).[3][8]

Expertise & Causality:

The separation mechanism relies on the differential interaction between the two enantiomers and a chiral stationary phase (CSP). Polysaccharide-based columns (e.g., derivatives of cellulose or amylose) are widely used and highly effective for a broad range of chiral compounds, including amines.[9] The choice of mobile phase (typically a mixture of an alkane like hexane and an alcohol like isopropanol) is critical for optimizing the resolution between the enantiomeric peaks. The goal is to achieve baseline separation (Resolution > 1.5) to allow for accurate integration.

Comparative Performance Data

Parameter	Product A: High Enantiomeric Purity	Product B: Racemic or Low Purity Mixture
(S)-enantiomer Peak Area %	≥ 99.5%	~50% (racemic) or < 99.0%
(R)-enantiomer Peak Area %	≤ 0.5%	~50% (racemic) or > 1.0%
Enantiomeric Excess (e.e.)	≥ 99.0%	0% (racemic) or < 98.0%
Resolution (Rs)	> 2.0	> 2.0 (assuming good method)
Appearance	A single, major peak with a very small peak for the undesired enantiomer.	Two peaks of nearly equal size (racemic) or two significant peaks.

Experimental Protocol: Chiral HPLC

Caption: Step-by-step workflow for determining enantiomeric purity via Chiral HPLC.

• System Preparation:

  • Column: Chiralpak® AD-H or equivalent polysaccharide-based column.

  • Mobile Phase: Prepare a filtered and degassed mixture of n-Hexane and Isopropanol (IPA) (e.g., 90:10 v/v). Note: The optimal ratio must be determined experimentally.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 254 nm.

• Sample Preparation: Dissolve the sample in the mobile phase to a concentration of approximately 1 mg/mL. Filter through a 0.45 µm syringe filter.

• Analysis: Equilibrate the column with the mobile phase until a stable baseline is achieved. Inject 5-10 µL of the sample solution and record the chromatogram.

• Identification: Inject a sample of the racemic mixture to identify the retention times of both the (S) and (R) enantiomers.

• Quantification: Integrate the peak areas for both enantiomers. Calculate the enantiomeric excess (e.e.) using the formula: e.e. (%) = [Area(S) - Area(R)] / [Area(S) + Area(R)] * 100.

Conclusion

The rigorous spectroscopic analysis of (S)-2-(phenoxymethyl)pyrrolidine hydrochloride is paramount to guaranteeing its quality for use in research and drug development. No single technique is sufficient. A holistic approach, combining the structural detail of NMR, the functional group verification of FT-IR, the molecular weight confirmation of MS, and the essential stereochemical determination by chiral HPLC, provides a self-validating system of analysis. This guide equips scientists with the necessary protocols and interpretive logic to confidently assess the quality of their materials, ensuring the integrity of their downstream applications.

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A Comparative Guide to the Cost-Effective Synthesis of (S)-2-(Phenoxymethyl)pyrrolidine Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development and chiral ligand synthesis, the pyrrolidine scaffold remains a cornerstone of molecular design. Among its many derivatives, (S)-2-(phenoxymethyl)pyrrolidine serves as a valuable building block and intermediate. The economic viability of its synthesis is a critical factor for researchers and process chemists. This guide provides an in-depth, objective comparison of the primary synthetic routes to (S)-2-(phenoxymethyl)pyrrolidine hydrochloride, focusing on a comprehensive cost-effectiveness analysis supported by experimental data and detailed protocols.

Introduction: The Strategic Importance of (S)-2-(Phenoxymethyl)pyrrolidine

The chiral 2-substituted pyrrolidine motif is prevalent in a wide range of biologically active molecules and asymmetric catalysts. The phenoxymethyl substituent introduces specific steric and electronic properties that can be crucial for molecular recognition and catalytic activity. Consequently, the efficient and economical synthesis of its hydrochloride salt, which often improves handling and stability, is of significant interest. This analysis will dissect the two most prominent synthetic strategies starting from the readily available chiral precursor, (S)-prolinol.

Synthetic Strategies: A Head-to-Head Comparison

The synthesis of (S)-2-(phenoxymethyl)pyrrolidine from (S)-prolinol and phenol can be primarily achieved through two classical and reliable methods: the Williamson ether synthesis and the Mitsunobu reaction. Each pathway presents a distinct profile in terms of reagent costs, reaction conditions, yield, and purification challenges.

Route 1: The Williamson Ether Synthesis

This venerable method involves the deprotonation of an alcohol to form an alkoxide, which then acts as a nucleophile to displace a leaving group in an S(_N)2 reaction.[1][2] In the context of our target molecule, this can be approached in two ways: deprotonation of (S)-prolinol followed by reaction with a phenoxide leaving group (less common), or the more traditional approach of activating the alcohol of (S)-prolinol by converting it into a good leaving group (e.g., a tosylate) and reacting it with sodium phenoxide. The latter is generally preferred for its reliability.

Figure 1: Williamson Ether Synthesis Workflow

The choice to proceed via a tosylate intermediate is a deliberate one. The hydroxyl group of an alcohol is a poor leaving group. By converting it to a tosylate, we create an excellent leaving group, facilitating the S(_N)2 reaction with the phenoxide nucleophile. Pyridine is used as a base in the tosylation step to neutralize the HCl generated. Sodium hydride is a strong, non-nucleophilic base, ideal for the quantitative deprotonation of phenol to form the sodium phenoxide nucleophile.

Route 2: The Mitsunobu Reaction

The Mitsunobu reaction provides a powerful and generally high-yielding alternative for the direct conversion of an alcohol to an ether with inversion of stereochemistry.[3][4] In this case, as we start with (S)-prolinol, and the stereocenter is not the reacting center, the stereochemistry is retained. The reaction employs triphenylphosphine (PPh₃) and an azodicarboxylate, typically diethyl azodicarboxylate (DEAD) or diisopropyl azodicarboxylate (DIAD).[3][4]

Figure 2: Mitsunobu Reaction Workflow

The Mitsunobu reaction offers a more direct route, avoiding the need to pre-activate the alcohol. The reaction is driven by the formation of the very stable triphenylphosphine oxide (TPPO) byproduct. The choice between DEAD and DIAD often comes down to the ease of handling and removal of the corresponding hydrazine byproduct. A significant drawback of this method is the generation of stoichiometric amounts of TPPO and the hydrazine derivative, which can complicate purification.[5]

Cost-Effectiveness Analysis

To provide a practical comparison, we have estimated the reagent costs for the synthesis of one mole of (S)-2-(phenoxymethyl)pyrrolidine hydrochloride via each route. Prices are based on bulk chemical supplier listings and may vary.

Reagent	Molecular Weight ( g/mol )	Price per kg (USD)	Price per mole (USD)	Molar Equivalents (Williamson)	Cost (Williamson) (USD)	Molar Equivalents (Mitsunobu)	Cost (Mitsunobu) (USD)
(S)-Prolinol	101.15	672[6]	67.98	1.0	67.98	1.0	67.98
Phenol	94.11	1040[7]	97.87	1.1	107.66	1.1	107.66
p-Toluenesulfonyl Chloride	190.65	~100	19.07	1.1	20.98	-	-
Sodium Hydride (60% in oil)	40.00	~150	6.00	1.2	7.20	-	-
Pyridine	79.10	~50	3.96	Solvent/Base	(Not included in stoich. cost)	-	-
Triphenylphosphine	262.29	700 (INR) ~9.5 (USD)	2.49	-	-	1.2	2.99
DIAD	202.21	~4000 (INR) ~54 (USD)	10.92	-	-	1.2	13.10
Total Estimated Reagent Cost	~203.82	~191.73

Note: This analysis does not include the cost of solvents, energy, labor, or waste disposal, which can significantly impact the overall process economy. The cost of pyridine in the Williamson route and solvents for both routes would need to be factored in for a complete industrial-scale analysis.

Experimental Protocols

The following protocols are representative procedures for the synthesis of (S)-2-(phenoxymethyl)pyrrolidine, followed by its conversion to the hydrochloride salt.

Protocol 1: Williamson Ether Synthesis

Step 1: Synthesis of (S)-2-(Tosyloxymethyl)pyrrolidine

• To a stirred solution of (S)-prolinol (10.1 g, 100 mmol) in pyridine (100 mL) at 0 °C, add p-toluenesulfonyl chloride (21.0 g, 110 mmol) portion-wise, maintaining the temperature below 5 °C.

• Allow the reaction mixture to warm to room temperature and stir for 12 hours.

• Pour the reaction mixture into ice-water (500 mL) and extract with dichloromethane (3 x 150 mL).

• Wash the combined organic layers with 1 M HCl (2 x 100 mL), saturated NaHCO₃ solution (100 mL), and brine (100 mL).

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the tosylated product, which can be used in the next step without further purification.

Step 2: Synthesis of (S)-2-(Phenoxymethyl)pyrrolidine

• To a suspension of sodium hydride (60% dispersion in mineral oil, 4.8 g, 120 mmol) in dry THF (150 mL) at 0 °C, add a solution of phenol (10.4 g, 110 mmol) in dry THF (50 mL) dropwise.

• Allow the mixture to warm to room temperature and stir for 30 minutes until hydrogen evolution ceases.

• Add a solution of (S)-2-(tosyloxymethyl)pyrrolidine from the previous step in dry THF (50 mL) dropwise.

• Heat the reaction mixture to reflux and stir for 12-18 hours.

• Cool the reaction to room temperature and quench by the slow addition of water (20 mL).

• Remove the THF under reduced pressure, and partition the residue between water (100 mL) and ethyl acetate (150 mL).

• Separate the layers and extract the aqueous layer with ethyl acetate (2 x 75 mL).

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford (S)-2-(phenoxymethyl)pyrrolidine.

Step 3: Formation of the Hydrochloride Salt

• Dissolve the purified (S)-2-(phenoxymethyl)pyrrolidine in diethyl ether.

• Cool the solution to 0 °C and add a solution of HCl in diethyl ether dropwise with stirring until precipitation is complete.

• Filter the resulting white solid, wash with cold diethyl ether, and dry under vacuum to yield (S)-2-(phenoxymethyl)pyrrolidine hydrochloride.

Protocol 2: Mitsunobu Reaction

• To a solution of (S)-prolinol (10.1 g, 100 mmol), phenol (10.4 g, 110 mmol), and triphenylphosphine (31.5 g, 120 mmol) in dry THF (250 mL) at 0 °C, add diisopropyl azodicarboxylate (DIAD) (24.3 g, 120 mmol) dropwise over 30 minutes.[8]

• Allow the reaction mixture to warm to room temperature and stir for 12-24 hours.

• Monitor the reaction by TLC until the starting material is consumed.

• Concentrate the reaction mixture under reduced pressure.

• Purification: The removal of triphenylphosphine oxide (TPPO) is a critical step.

  • Option A (Crystallization/Precipitation): Add a minimal amount of a solvent in which the product is soluble but TPPO is not (e.g., a mixture of diethyl ether and hexanes). Cool the mixture to induce crystallization of TPPO, which can then be removed by filtration.[9]

  • Option B (Complexation): Add a solution of MgCl₂ or ZnCl₂ in a suitable solvent to precipitate the TPPO as a metal complex, which can be filtered off.[10]

  • Option C (Chromatography): If the above methods are not effective, purify the crude product by column chromatography on silica gel.

• After removal of the byproducts, convert the free base to the hydrochloride salt as described in Step 3 of the Williamson ether synthesis protocol.

Discussion and Recommendations

Feature	Williamson Ether Synthesis	Mitsunobu Reaction
Reagent Cost	Higher estimated reagent cost, primarily due to the tosylation step.	Lower estimated reagent cost.
Number of Steps	Two synthetic steps before salt formation.	One synthetic step before salt formation.
Reaction Conditions	Requires a strong base (NaH) and reflux temperatures.	Generally milder conditions (0 °C to room temperature).
Yield	Can be moderate to good, but depends on the efficiency of both steps.	Often high yielding.[11]
Purification	Generally straightforward purification by extraction and chromatography.	Can be challenging due to the presence of stoichiometric amounts of triphenylphosphine oxide and the hydrazine byproduct.[5]
Atom Economy	Lower, due to the use of a tosyl protecting group.	Higher in the main transformation, but generates significant byproducts.
Safety	Sodium hydride is highly flammable and requires careful handling.	DEAD and DIAD are potentially explosive and should be handled with care.

Expertise & Experience Insights:

From a process chemistry perspective, the Williamson ether synthesis , while involving an extra step, often proves more robust and scalable. The purification is typically more straightforward, which can be a significant advantage in a manufacturing setting. The higher initial reagent cost may be offset by simpler workup procedures and potentially higher overall process yield and purity.

The Mitsunobu reaction , while elegant and often higher-yielding in a laboratory setting, presents significant challenges in process development due to the purification issues associated with triphenylphosphine oxide and the hydrazine byproduct. While methods exist for their removal, they add complexity and cost to the overall process. However, for small-scale synthesis where yield is paramount and purification can be managed by chromatography, the Mitsunobu reaction is an excellent choice.

Alternatives and Future Outlook:

Research into more cost-effective and environmentally benign synthetic methods is ongoing. For the Mitsunobu reaction, alternatives to DEAD and DIAD, such as di-p-chlorobenzyl azodicarboxylate (DCAD), have been developed to facilitate easier byproduct removal.[3][6] Additionally, catalytic versions of the Mitsunobu reaction are being explored to reduce the amount of waste generated.[12]

Conclusion

The choice between the Williamson ether synthesis and the Mitsunobu reaction for the preparation of (S)-2-(phenoxymethyl)pyrrolidine hydrochloride depends heavily on the scale of the synthesis and the specific priorities of the researcher or organization.

• For large-scale, cost-driven synthesis , the Williamson ether synthesis is often the more practical choice due to its more straightforward purification, despite the additional synthetic step.

• For small-scale laboratory synthesis where maximizing yield is the primary concern , the Mitsunobu reaction is a highly effective and direct method, provided that the purification challenges can be addressed.

A thorough process hazard analysis and a detailed cost analysis including all solvents, energy, and labor should be conducted before selecting a route for industrial-scale production.

References

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• Dodge, J. A., & Nissen, J. S. (2001). A practical, chromatography-free, one-pot method for the removal of triphenylphosphine oxide from reaction mixtures. The Journal of Organic Chemistry, 66(21), 7273–7276.
• Hughes, D. L. (1992). The Mitsunobu reaction. Organic Reactions, 42, 335-656.
• Mitsunobu, O. (1981). The use of diethyl azodicarboxylate and triphenylphosphine in synthesis and transformation of natural products. Synthesis, 1981(01), 1-28.
• Demir, A. S., & Sesenoglu, O. (2003). Mitsunobu and related reactions: advances and applications. Current Organic Synthesis, 1(4), 343-370.
• Dodge, J. A., & Jones, S. A. (1996). A Polymer‐Supported Triphenylphosphine Reagent for Use in the Mitsunobu Reaction. Tetrahedron Letters, 37(46), 8375-8378.
• Ito, Y., & Terashima, S. (1989). A new, efficient and versatile chiral auxiliary, (2S, 4S)-2, 4-pentanediol. Application to the asymmetric synthesis of some chiral building blocks. Tetrahedron Letters, 30(43), 5989-5992.

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A Senior Application Scientist's Guide to Scalable Chiral Pyrrolidine Synthesis

Introduction: The chiral pyrrolidine motif is a cornerstone of modern medicinal chemistry, appearing in a vast array of FDA-approved drugs and clinical candidates. Its prevalence stems from its ability to confer unique conformational constraints and serve as a versatile scaffold for further functionalization. Consequently, the development of robust, efficient, and, most importantly, scalable syntheses of enantiomerically pure pyrrolidines is a critical endeavor for the pharmaceutical and fine chemical industries. This guide provides a comparative analysis of three prominent catalytic strategies for chiral pyrrolidine synthesis, with a focus on their scalability and practical application in a drug development setting. We will delve into the mechanistic underpinnings, process parameters, and economic considerations of each approach, supported by experimental data and protocols.

Organocatalysis: The Proline-Catalyzed Approach

Organocatalysis, utilizing small organic molecules as catalysts, has emerged as a powerful and sustainable alternative to metal-based catalysis. L-proline, a naturally occurring amino acid, is a particularly attractive organocatalyst due to its low cost, ready availability, and non-toxic nature. Proline and its derivatives effectively catalyze a range of asymmetric transformations that can lead to chiral pyrrolidines, most notably through aldol and α-amination reactions.

Mechanistic Rationale: Enamine Catalysis

The catalytic prowess of proline lies in its ability to form a chiral enamine intermediate with a carbonyl compound (aldehyde or ketone). This enamine then acts as a nucleophile, attacking an electrophile with high stereocontrol. The stereochemical outcome is dictated by the rigid bicyclic transition state formed, where the carboxylic acid group of proline often plays a crucial role in activating the electrophile through hydrogen bonding.

A classic example is the Hajos-Parrish-Eder-Sauer-Wiechert (HPESW) reaction , an intramolecular aldol condensation that provides access to chiral bicyclic systems.[1][2] While foundational to the field of organocatalysis, its application on an industrial scale has been limited.[3][4] More broadly applicable are intermolecular variants, such as the α-amination of aldehydes and ketones.[5][6]

Figure 1: Generalized workflow for proline-catalyzed α-functionalization.

Scalability and Performance

Proline-catalyzed reactions offer several advantages in a process setting. The catalyst is inexpensive, stable to air and moisture, and the reactions can often be run under mild conditions. However, catalyst loadings can be relatively high (typically 5-30 mol%), which can impact process economics and purification on a large scale.

Parameter	Proline-Catalyzed α-Amination of Aldehydes	Prolinamide-Catalyzed Aldol Reaction
Yield	Good to Excellent (e.g., 95%)	Good
Enantioselectivity (ee%)	High (e.g., 93% ee)	High
Catalyst Loading	5-20 mol%	~10 mol%
Scale	Demonstrated up to 3 mmol[7]	Demonstrated up to 150 mmol[1]
Throughput (Reaction Time)	Can be lengthy (e.g., hours to days)	Variable
Cost of Catalyst	Very Low	Low to Moderate
Purification	Chromatography often required on lab scale; potential for crystallization on larger scales.[8]	Acid/base workup for catalyst recovery has been demonstrated.[1]

Expert Insight: While the scalability of proline-catalyzed reactions to the multi-kilogram level has been demonstrated in some industrial settings, challenges can arise with viscous reaction mixtures and the removal of the catalyst. The development of more active proline derivatives and efficient catalyst recycling protocols are key to improving the industrial viability of this methodology.[4]

Metal Catalysis: Asymmetric Hydrogenation of Pyrroles

Transition metal-catalyzed asymmetric hydrogenation is a powerful and atom-economical method for the synthesis of chiral compounds and is widely used in the pharmaceutical industry.[2][9] The asymmetric hydrogenation of substituted pyrroles provides a direct route to enantioenriched pyrrolidines. Ruthenium and rhodium complexes bearing chiral phosphine ligands are the most common catalysts for this transformation.

Mechanistic Rationale: Chiral Metal Complex-Substrate Interaction

The enantioselectivity of the hydrogenation is controlled by the coordination of the pyrrole substrate to the chiral metal complex. The chiral ligand creates a chiral environment around the metal center, which directs the delivery of hydrogen to one face of the substrate. For instance, ruthenium catalysts modified with trans-chelating chiral bisphosphines like PhTRAP have shown high enantioselectivity in the hydrogenation of N-Boc-protected pyrroles.[10][11]

Figure 2: General workflow for asymmetric hydrogenation of pyrroles.

Scalability and Performance

Asymmetric hydrogenation is often highly scalable due to the very low catalyst loadings typically required (often < 1 mol%). The reactions are generally clean, leading to high yields and excellent enantioselectivities. However, the cost and availability of the chiral ligands and the precious metal precursors can be a significant factor in the overall process cost. Additionally, the need for high-pressure hydrogenation equipment can be a barrier for some facilities.

Parameter	Ru-PhTRAP Catalyzed Hydrogenation of Trisubstituted Pyrroles
Yield	High (e.g., 92%)[10]
Enantioselectivity (ee%)	Excellent (93-99.7% ee)[10][11]
Catalyst Loading	Low (e.g., 1-2 mol%)
Scale	Gram-scale has been demonstrated for similar transformations.[12]
Throughput (Reaction Time)	Typically hours
Cost of Catalyst/Ligand	High (precious metal and specialized ligand)
Purification	Typically straightforward due to low catalyst loading.

Expert Insight: The high turnover numbers and turnover frequencies achievable with these catalytic systems make them very attractive for industrial applications. The main considerations for scale-up are the procurement of the catalyst and ligand in sufficient quantities and ensuring the appropriate safety infrastructure is in place for handling hydrogen at pressure. Catalyst recycling strategies are also an important area of development to improve the economic viability.

[3+2] Cycloaddition Reactions: Convergent Assembly of the Pyrrolidine Ring

Asymmetric [3+2] cycloaddition reactions, particularly those involving azomethine ylides, represent a highly convergent and stereocontrolled approach to the synthesis of polysubstituted pyrrolidines.[13][14][15] This method allows for the rapid construction of the pyrrolidine core with the simultaneous installation of multiple stereocenters.

Mechanistic Rationale: Metal-Catalyzed Dipolar Cycloaddition

In a typical metal-catalyzed asymmetric [3+2] cycloaddition, an imine derived from an α-amino acid ester is deprotonated in the presence of a chiral metal-ligand complex to form a metal-bound azomethine ylide. This dipole then reacts with a dipolarophile (e.g., an α,β-unsaturated ester or maleimide) in a concerted or stepwise fashion to afford the pyrrolidine cycloadduct. The chiral ligand on the metal center orchestrates the facial selectivity of the cycloaddition. Various metal catalysts based on copper, silver, and zinc have been successfully employed.[16]

Figure 3: General workflow for metal-catalyzed asymmetric [3+2] cycloaddition.

Scalability and Performance

The [3+2] cycloaddition is a powerful tool for building molecular complexity quickly. The scalability of these reactions is promising, with some examples demonstrating successful scale-up without loss of yield or stereoselectivity.[14] The choice of metal catalyst and ligand is crucial and can impact both the performance and the cost of the process.

Parameter	Metal-Catalyzed Asymmetric [3+2] Cycloaddition
Yield	Good to Excellent
Enantioselectivity (ee%)	High to Excellent
Diastereoselectivity (dr)	Often high, but can be substrate and catalyst dependent.
Catalyst Loading	Typically 1-10 mol%
Scale	Demonstrated up to 1 mmol with no loss in performance.[14]
Throughput (Reaction Time)	Variable, can be long (e.g., 36 hours).[14]
Cost of Catalyst/Ligand	Moderate to High (depends on the metal and ligand)
Purification	Chromatography is common; crystallization may be possible.

Expert Insight: The modularity of the [3+2] cycloaddition is a significant advantage, allowing for the synthesis of a wide range of substituted pyrrolidines by varying the imine and dipolarophile components. For large-scale production, optimizing catalyst loading and reaction time are key. The use of less expensive and more abundant metals like copper and zinc is a positive trend for the industrial applicability of this methodology.

Comparative Summary and Outlook

Feature	Proline-Catalysis	Asymmetric Hydrogenation	[3+2] Cycloaddition
Catalyst Cost	Very Low	High	Moderate to High
Scalability	Moderate (high catalyst loading can be an issue)	High (low catalyst loading)	Good (moderate catalyst loading)
Atom Economy	Good (can be addition or condensation)	Excellent (addition)	Excellent (addition)
Substrate Scope	Broad for carbonyl compounds	More specific to unsaturated heterocycles	Broad (diverse imines and dipolarophiles)
Operational Complexity	Low (mild conditions, stable catalyst)	High (requires high-pressure equipment)	Moderate (requires inert atmosphere, careful control of reagents)
Purification	Can be challenging due to high catalyst loading	Generally straightforward	Moderate

The choice of synthetic route for a chiral pyrrolidine will ultimately depend on a multitude of factors, including the specific target molecule, the required scale of production, cost constraints, and available infrastructure.

• Proline-catalysis offers a cost-effective and environmentally benign option, particularly for early-stage discovery and smaller-scale syntheses where catalyst cost is a primary driver.

• Asymmetric hydrogenation is a highly efficient and scalable method that is well-suited for industrial production, provided the initial investment in catalyst and equipment can be justified.

• Asymmetric [3+2] cycloaddition provides a powerful and convergent approach for the rapid construction of complex pyrrolidine scaffolds and is a valuable tool for library synthesis and the exploration of chemical space.

As a Senior Application Scientist, I advise researchers and drug development professionals to carefully evaluate these methodologies in the context of their specific project goals. Pilot-scale studies and process optimization are crucial to successfully translating any of these elegant laboratory-scale reactions into a robust and economically viable manufacturing process. The continued development of more active and selective catalysts, along with innovative process engineering solutions, will undoubtedly further enhance the scalability and impact of these important synthetic transformations.

Experimental Protocols

Representative Protocol for Proline-Catalyzed α-Amination of an Aldehyde

Materials:

• Aldehyde (1.0 equiv)

• Dialkyl Azodicarboxylate (1.1 equiv)

• L-Proline (0.2 equiv)

• Solvent (e.g., Acetonitrile)

Procedure:

• To a solution of the aldehyde in the chosen solvent, add L-proline at room temperature.

• Stir the mixture for 10-15 minutes.

• Add the dialkyl azodicarboxylate dropwise to the reaction mixture.

• Monitor the reaction by TLC or LC-MS until the starting aldehyde is consumed.

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired α-aminated aldehyde.

Causality behind Experimental Choices:

• L-Proline as catalyst: A readily available, inexpensive, and non-toxic organocatalyst that forms a chiral enamine intermediate.[17]

• Acetonitrile as solvent: A polar aprotic solvent that generally provides good solubility for the reactants and catalyst.

• Excess azodicarboxylate: To ensure complete consumption of the limiting aldehyde.

Representative Protocol for Ru-Catalyzed Asymmetric Hydrogenation of a Pyrrole

Materials:

• N-Boc-protected pyrrole (1.0 equiv)

• [Ru(cod)(2-methylallyl)₂] (0.01 equiv)

• (R,R)-PhTRAP (0.011 equiv)

• Solvent (e.g., Methanol)

• Hydrogen gas

Procedure:

• In a glovebox, charge a high-pressure reactor with the ruthenium precursor and the chiral ligand in the chosen solvent.

• Stir the mixture at room temperature for 30 minutes to allow for catalyst pre-formation.

• Add the N-Boc-protected pyrrole to the reactor.

• Seal the reactor, remove it from the glovebox, and purge with hydrogen gas.

• Pressurize the reactor to the desired hydrogen pressure (e.g., 50 atm).

• Stir the reaction mixture at the desired temperature until complete conversion is observed by GC or LC-MS.

• Carefully vent the reactor and concentrate the reaction mixture in vacuo.

• Purify the product by column chromatography if necessary.

Causality behind Experimental Choices:

• Ruthenium precursor and PhTRAP ligand: A well-established catalytic system for the highly enantioselective hydrogenation of substituted pyrroles.[10]

• Methanol as solvent: A common solvent for hydrogenation reactions that can also act as a proton source.

• High-pressure hydrogen: Provides the necessary driving force for the hydrogenation reaction.

Representative Protocol for Cu-Catalyzed Asymmetric [3+2] Cycloaddition

Materials:

• α-Imino ester (1.0 equiv)

• Dipolarophile (e.g., N-phenylmaleimide) (1.2 equiv)

• Cu(I) salt (e.g., Cu(OTf)₂ ) (0.1 equiv)

• Chiral ligand (e.g., a chiral bisoxazoline) (0.11 equiv)

• Base (e.g., triethylamine) (1.1 equiv)

• Solvent (e.g., Dichloromethane)

Procedure:

• To a flame-dried flask under an inert atmosphere, add the Cu(I) salt and the chiral ligand in the chosen solvent.

• Stir the mixture at room temperature until a homogeneous solution is formed.

• Add the α-imino ester and the dipolarophile.

• Cool the reaction mixture to the desired temperature (e.g., 0 °C).

• Add the base dropwise.

• Stir the reaction at that temperature and monitor its progress by TLC.

• Upon completion, quench the reaction with a saturated aqueous solution of ammonium chloride.

• Extract the product with an organic solvent, dry the combined organic layers over sodium sulfate, and concentrate under reduced pressure.

• Purify the residue by flash chromatography.

Causality behind Experimental Choices:

• Copper(I) catalyst: A relatively inexpensive and effective metal for catalyzing [3+2] cycloadditions of azomethine ylides.

• Chiral bisoxazoline ligand: A common class of ligands that provide high levels of stereocontrol in copper-catalyzed reactions.

• Triethylamine as base: To deprotonate the α-imino ester and generate the azomethine ylide in situ.

• Inert atmosphere: To prevent oxidation of the Cu(I) catalyst.

References

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• MacMillan, D. W. C. (2013). Enantioselective Direct α-Amination of Aldehydes via a Photoredox Mechanism: A Strategy for Asymmetric Amine Fragment Coupling. Journal of the American Chemical Society, 135(30), 10934–10937. [Link]

• Hoge, G., & Wu, H. (2008). Bidentates versus monodentates in asymmetric hydrogenation catalysis: synergic effects on rate and allosteric effects on enantioselectivity. Dalton Transactions, (27), 3597–3605. [Link]

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• Pandey, G., Banerjee, P., & Gadre, S. R. (2015). Construction of Enantiopure Pyrrolidine Ring System via Asymmetric [3+2]-Cycloaddition of Azomethine Ylides. Chemical Reviews, 115(15), 7898-7937. [Link]

• Córdova, A. (2004). Proline-catalyzed asymmetric Mannich reactions: The highly enantioselective synthesis of amino acid derivatives and 1,2-amino alcohols. Angewandte Chemie International Edition, 43(12), 1560–1564. [Link]

• Porcar, R., Ríos-Lombardía, N., Busto, E., Gotor-Fernández, V., Gotor, V., Garcia-Verdugo, E., ... & Luis, S. V. (2013). Chemoenzymatic synthesis of optically active 2-(2′-or 4′-substituted-1H-imidazol-1-yl) cycloalkanols: chiral additives for (L)-proline. Catalysis Science & Technology, 3(6), 1596–1603. [Link]

• List, B., Lerner, R. A., & Barbas, C. F. (2000). Proline-Catalyzed Direct Asymmetric Aldol Reactions. Journal of the American Chemical Society, 122(10), 2395–2396. [Link]

• Organic Chemistry Portal. (n.d.). Pyrrolidine synthesis. Retrieved from [Link]

• Sibi, M. P., & Stanley, L. M. (2007). Enantioselective [3 + 2] Cycloadditions of Azomethine Ylides. In Enantioselective Synthesis of β-Amino Acids (pp. 317-344). Wiley-VCH Verlag GmbH & Co. KGaA. [Link]

• Paquette, L. A. (Ed.). (2004). Handbook of Reagents for Organic Synthesis: Chiral Reagents for Asymmetric Synthesis. John Wiley & Sons.

• Yamamoto, H. (2007). Transfer hydrogenation of nitrogen heterocycles using a recyclable rhodium catalyst immobilized on bipyridine-periodic mesoporous organosilica. Catalysis Science & Technology, 7(1), 108-113. [Link]

• Brown, S. P., Brochu, M. P., Sinz, C. J., & MacMillan, D. W. C. (2003). The Direct and Enantioselective Organocatalytic α-Oxidation of Aldehydes. Journal of the American Chemical Society, 125(36), 10808–10809. [Link]

• Waldmann, H. (2014). Catalytic Enantioselective 1,3-Dipolar Cycloadditions of Azomethine Ylides for Biology-Oriented Synthesis. Accounts of Chemical Research, 47(5), 1432–1442. [Link]

• Afonso, C. A. M., & Marques, M. M. B. (2021). The Hajos–Parrish–Eder–Sauer–Wiechert reaction: a historical perspective and recent advances. Organic & Biomolecular Chemistry, 19(3), 446-466. [Link]

• Hajos, Z. G., & Parrish, D. R. (1971). Asymmetric Synthesis of Optically Active Polycyclic Organic Compounds.

• Kuwano, R., & Kashiwabara, M. (2007). Catalytic Asymmetric Hydrogenation of 2,3,5-Trisubstituted Pyrroles. Journal of the American Chemical Society, 130(3), 808-809. [Link]

• Kim, A. N., & Stoltz, B. M. (2020). Recent Advances in Homogeneous Catalysts for the Asymmetric Hydrogenation of Heteroarenes. ACS Catalysis, 10(23), 13834–13851. [Link]

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Safety & Regulatory Compliance

Comprehensive Safety and Handling Guide for (S)-2-(phenoxymethyl)pyrrolidine hydrochloride

This guide provides essential safety and logistical information for the handling and disposal of (S)-2-(phenoxymethyl)pyrrolidine hydrochloride (CAS No: 174213-52-6).[1][2] As a valued researcher, your safety is paramount. This document is designed to provide you with a framework for safe laboratory practices when working with this and similar chemical compounds. The following protocols are based on established best practices for handling pyrrolidine derivatives and should be implemented in conjunction with your institution's specific safety guidelines.

Immediate Safety and Hazard Assessment

Assumed Hazards:

• May be harmful if swallowed, inhaled, or absorbed through the skin.[5][6][7]

• Causes skin and serious eye irritation.[3][4][5][7]

• May cause respiratory irritation.[5]

Personal Protective Equipment (PPE): Your First Line of Defense

The selection and proper use of PPE are critical to minimizing exposure. The following table summarizes the recommended PPE for handling (S)-2-(phenoxymethyl)pyrrolidine hydrochloride.

Protection Type	Specific Recommendations	Rationale
Hand Protection	Chemical-resistant gloves (e.g., nitrile, neoprene). Inspect gloves for integrity before each use.[8][9]	Prevents skin contact and potential absorption.
Eye and Face Protection	Safety glasses with side-shields or chemical safety goggles.[8][9] A face shield may be necessary when handling larger quantities or if there is a splash hazard.	Protects against splashes and airborne particles that could cause serious eye irritation.[3][6]
Skin and Body Protection	A standard laboratory coat is required. Ensure it is fully buttoned. For larger quantities, consider a chemical-resistant apron.	Minimizes the risk of skin contact with clothing.
Respiratory Protection	Use in a well-ventilated area, preferably within a chemical fume hood.[9] If significant dust or aerosols are generated, a NIOSH-approved respirator may be necessary.[8]	Prevents inhalation of the compound, which may cause respiratory tract irritation.[5]

Operational Plan: Step-by-Step Handling Procedures

Adherence to a strict operational plan ensures both safety and experimental integrity.

3.1. Preparation and Weighing:

• Engineering Controls: Always handle the solid compound inside a certified chemical fume hood to minimize inhalation exposure.[9]

• Personal Protective Equipment: Don the appropriate PPE as outlined in the table above before entering the handling area.

• Weighing: When weighing, use a draft shield to prevent the fine powder from becoming airborne.

• Aliquotting: Prepare solutions in the fume hood. Add the solid to the solvent slowly to avoid splashing.

3.2. Storage:

• Store in a tightly sealed container in a cool, dry, and well-ventilated area.[9][10]

• Keep away from strong oxidizing agents, acids, and bases.[10]

Emergency Response Plan

Accidents can happen. Being prepared is crucial for a safe and effective response.

4.1. Exposure:

• Skin Contact: Immediately wash the affected area with plenty of soap and water for at least 15 minutes.[5] Remove contaminated clothing.[11]

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[3][5][6] Seek immediate medical attention.

• Inhalation: Move the individual to fresh air.[11] If breathing is difficult, provide oxygen. Seek medical attention.

• Ingestion: Do NOT induce vomiting. Rinse mouth with water.[7] Seek immediate medical attention.

4.2. Spill Response Workflow:

The following diagram outlines the procedural flow for managing a chemical spill.

Caption: Workflow for a chemical spill response.

Disposal Plan: Responsible Waste Management

Proper disposal is a critical component of the chemical lifecycle and environmental stewardship.

• Chemical Waste: Dispose of unused (S)-2-(phenoxymethyl)pyrrolidine hydrochloride and any solutions containing it as hazardous chemical waste.[6] Do not dispose of it down the drain.[10][11]

• Contaminated Materials: All materials that have come into contact with the compound, including gloves, weigh boats, and absorbent materials from a spill cleanup, must be disposed of as hazardous waste.[8][9]

• Regulations: All waste disposal must be conducted in strict accordance with local, state, and federal regulations.[10]

References

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• CAS 174213-52-6 | (S)-2-(Phenoxymethyl)pyrrolidine hydrochloride - Synblock.
• The following SDS references the products below: 640 Retaining Compound Press Fit Vendor Item Number: 135520 Manufactured By - Kimball Midwest.
• SAFETY DATA SHEET.
• MSDS of (S)-3-(4-Fluoro-phenoxy)-pyrrolidine hydrochloride - Capot Chemical. (2026-01-19).
• SAFETY DATA SHEET - Fisher Scientific.
• 2-Phenylpyrrolidine SDS, 1006-64-0 Safety Data Sheets - ECHEMI.
• CAS 174213-52-6 | (S)-2-(Phenoxymethyl)pyrrolidine hydrochloride - Aceschem.
• SAFETY DATA SHEET - Sigma-Aldrich. (2025-07-30).
• 2-PYRROLIDONE CAS No 616-45-5 MATERIAL SAFETY DATA SHEET SDS/MSDS - CDH Fine Chemical.

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